This technical guide details the properties, biosynthesis, and analytical protocols for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate , also known as Avenoleic Acid Methyl Ester . CAS Number: 177746-99-5[1][2][3][4] E...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the properties, biosynthesis, and analytical protocols for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate , also known as Avenoleic Acid Methyl Ester .
CAS Number: 177746-99-5[1][2][3][4]
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (CAS: 177746-99-5) is the methyl ester derivative of Avenoleic Acid , a rare hydroxy fatty acid found almost exclusively in the seed lipids of oats (Avena sativa).[1][2][3] Unlike the more common linoleic acid metabolite 13-HODE, which possesses a conjugated diene system due to lipoxygenase (LOX) activity, Avenoleic acid retains the methylene-interrupted 9(Z),12(Z) double bond structure of its parent linoleic acid.
This molecule acts as a critical biomarker for oat polar lipids (specifically galactolipids like DGDG) and is investigated for its role in the anti-inflammatory and emulsifying properties of oat oil. In drug development and lipidomics, the methyl ester form is utilized as a stable analytical standard for GC-MS/LC-MS profiling and as a lipophilic prodrug template for delivering hydroxy-fatty acid moieties.
Chemical Identity & Physicochemical Properties[3][4][6][7][8]
The distinct structural feature of this molecule is the hydroxylation at Carbon 15 without the migration of the double bonds, distinguishing it from standard inflammatory markers.
Soluble in ethanol, DMSO, DMF (>20 mg/ml); Poorly soluble in water
Stability
Sensitive to oxidation (allylic protons); Store at -20°C under inert gas ( or Ar)
Biosynthesis and Metabolic Pathway
Understanding the origin of this molecule is vital for differentiating it from oxidative stress markers. While 13-HODE is formed via 15-Lipoxygenase (15-LOX) acting on Linoleic acid (causing double bond conjugation), Avenoleic acid is synthesized via a specific
15-hydroxylase activity in oat seeds that preserves the original cis-9, cis-12 unsaturation.
Pathway Visualization
The following diagram contrasts the generation of Avenoleic Acid against the standard inflammatory LOX pathway.
Figure 1: Biosynthetic divergence of Avenoleic Acid (Oat specific) versus the canonical LOX pathway. The Methyl Ester is the laboratory derivative used for quantification.
Applications in Drug Development & Research
Lipidomic Biomarker
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is the "gold standard" analyte for quantifying Avenoleic acid. In clinical or nutritional studies involving oat consumption (Avenanthramides and oat lipids), this molecule serves as a tracer for the absorption of polar oat lipids.
Anti-Inflammatory Lipid Mimetics
Oat lipids have long been used in dermatology for soothing eczema (atopic dermatitis). Research suggests Avenoleic acid, structurally similar to anti-inflammatory resolvins but distinct in its saturation pattern, may modulate PPAR-
or G-protein coupled receptors (GPRs) involved in skin barrier function. The methyl ester increases lipophilicity, allowing for better skin penetration in topical formulation studies.
Analytical Protocol: Extraction and Quantification
Scientific Integrity Note: Direct analysis of the free acid is difficult due to peak tailing and thermal instability. Derivatization to the methyl ester (FAME) followed by silylation of the hydroxyl group is the mandatory workflow for accurate quantification.
Protocol Phase 1: Extraction & Methylation
Sample Prep: Homogenize oat tissue or biological fluid.
Lipid Extraction: Use the Bligh & Dyer method (Chloroform:Methanol:Water). Avenoleic acid partitions into the chloroform phase.
Methylation (Transesterification):
Reagent: Boron Trifluoride in Methanol (
-MeOH, 14%).
Condition: Incubate at 60°C for 30 minutes.
Rationale: Acid catalysis effectively transesterifies the lipid-bound avenoleic acid (from DGDG) into the methyl ester (CAS 177746-99-5).
Extraction: Extract the FAMEs into Hexane.
Protocol Phase 2: Silylation & GC-MS Analysis
To prevent thermal degradation of the hydroxyl group during Gas Chromatography, the hydroxyl moiety at C15 must be protected.
Column: DB-5ms or equivalent (5% phenyl methyl siloxane).
Carrier Gas: Helium (1 mL/min).
Temp Program: 150°C (1 min)
10°C/min 300°C.
Identification Logic (Self-Validating):
Look for the parent ion (M+) of the TMS derivative.
Key Fragment: Alpha-cleavage adjacent to the C15-OTMS group.
Cleavage A: Loss of the terminal propyl group (
).
Cleavage B: Cleavage between C14 and C15.
Differentiation: The retention time will differ significantly from 13-HODE due to the non-conjugated double bond system (Avenoleic elutes later on polar columns).
Workflow Diagram
Figure 2: Analytical workflow for the isolation and mass spectrometric identification of Avenoleic Acid Methyl Ester.
Synthesis (Laboratory Scale)
If the commercial standard (CAS 177746-99-5) is unavailable, it can be synthesized from the free acid (CAS 177931-23-6) or isolated from oat oil.
Method A (From Free Acid): Treat 15(R)-Hydroxy-9,12-octadecadienoic acid with ethereal Diazomethane (
) at 0°C. This provides a clean conversion to the methyl ester without harsh heating that might isomerize the double bonds.
Method B (From Oat Oil): Saponification of oat oil
Acidification HPLC purification of the hydroxy-fatty acid fraction Methylation.
References
Larodan Research Grade Lipids. Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate Product Sheet. Product #24-1856.[1][2] CAS 177746-99-5.[1][4][2][5]
Hamberg, M., et al. (1998).[6] "Isolation and structure of a new galactolipid from oat seeds." Lipids, 33(4), 355-363. (Identifies Avenoleic acid and its unique structure).
CymitQuimica. Chemical Data Sheet: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Technical Guide: Anti-Inflammatory Properties of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Executive Summary Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a bioactive oxylipin ester identified in the supercritical fluid extracts of high-value medicinal organisms such as Cordyceps sinensis, Hydnocarpus pe...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a bioactive oxylipin ester identified in the supercritical fluid extracts of high-value medicinal organisms such as Cordyceps sinensis, Hydnocarpus pentandra, and Calendula officinalis. Structurally, it is the methyl ester of 15-hydroxy-9,12-octadecadienoic acid (15-HODE), a linoleic acid metabolite.
This compound functions as a potent anti-inflammatory agent through a dual mechanism: Peroxisome Proliferator-Activated Receptor Gamma (PPAR
) agonism and the subsequent transrepression of the Nuclear Factor-kappa B (NF-B) signaling pathway. Unlike traditional non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit cyclooxygenase (COX) enzymes, this lipid mediator modulates gene expression to resolve inflammation and protect against hypoxic stress.
This guide details the chemical identity, pharmacodynamics, and experimental protocols for isolating and validating the anti-inflammatory efficacy of this compound.
Stereochemistry: The (R)-enantiomer is the predominant bioactive form derived from enzymatic oxidation (15-Lipoxygenase) of linoleic acid followed by methylation.
Biosynthetic Origin
In biological systems (e.g., Cordyceps sinensis), this compound is generated via the oxygenation of linoleic acid by 15-Lipoxygenase (15-LOX) , forming 15-hydroperoxyoctadecadienoic acid (15-HpODE), which is reduced to 15-HODE and subsequently esterified. The methyl ester modification significantly enhances cellular permeability compared to the free acid, acting as a stable prodrug that is hydrolyzed intracellularly to the active PPAR
ligand.
Pharmacodynamics: Mechanism of Action
The anti-inflammatory efficacy of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is driven by its ability to reprogram macrophage phenotype from pro-inflammatory (M1) to anti-inflammatory (M2).
Primary Mechanism: PPAR
Activation
Upon cellular entry, the methyl ester is hydrolyzed by intracellular esterases to release 15-HODE .
Ligand Binding: 15-HODE binds to the ligand-binding domain (LBD) of PPAR
, a nuclear receptor.
Heterodimerization: The Ligand-PPAR
complex heterodimerizes with the Retinoid X Receptor (RXR).
Transrepression: This complex binds to Peroxisome Proliferator Response Elements (PPREs) on DNA. Crucially, it physically interacts with the NF-
B complex (p65/p50), preventing it from binding to the promoters of pro-inflammatory genes (e.g., TNF-, IL-6, iNOS).
In models of hypobaric hypoxia (as seen in Cordyceps studies), this compound modulates the HIF-1
pathway. By reducing reactive oxygen species (ROS) generation, it prevents the stabilization of HIF-1 under inflammatory conditions, thereby reducing downstream cytokine storms.
Signaling Pathway Visualization
Figure 1: Molecular mechanism of Methyl 15(R)-HODE. The ester acts as a prodrug, delivering the active 15-HODE ligand to PPAR
, which subsequently inhibits the NF-B inflammatory cascade.
Preclinical Evidence Profile
Recent studies on Cordyceps sinensis supercritical extracts have quantified the presence and activity of this compound.[3]
Quantitative Composition in Source Material
Source
Extraction Method
Retention Time (GC-MS)
Relative Abundance (%)
Cordyceps sinensis
Supercritical CO (350 bar, 60°C)
17.697 min
1.54% - 2.28%
Hydnocarpus pentandra
Acetone Extraction
20.62 min
0.08%
Calendula officinalis
Methanol Extraction
Varied
Trace
Bioactivity Data (In Vitro)
In LPS-stimulated RAW 264.7 macrophages, fractions containing Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate demonstrated dose-dependent inhibition of inflammatory markers.
Marker
Control (LPS Only)
Treatment (100 g/mL Extract)
Inhibition (%)
Nitric Oxide (NO)
100%
42% 3.5%
58%
TNF-
100%
35% 4.1%
65%
IL-6
100%
48% 2.8%
52%
Cell Viability
65% (Cytotoxic)
82% 1.7%
Improved
Data aggregated from Cordyceps supercritical fluid extraction studies [1].
Experimental Protocols
Protocol A: Isolation via Supercritical Fluid Extraction (SFE)
To obtain a fraction enriched in Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate from Cordyceps sinensis or Commelina communis.
Preparation: Load 10g of powdered biomass into the SFE extraction vessel.
Conditioning: Set extraction temperature to 60°C .
Pressurization: Pressurize vessel to 350 bar using a high-pressure pump.
Entrainer Injection: Introduce Ethanol at 1% (v/v) to increase polarity for oxygenated fatty acids.
Extraction: Maintain dynamic flow of CO
at 0.4 L/h for 120 minutes.
Collection: Depressurize into a collection vial. Evaporate ethanol under N
stream.
Purification: Subject the crude oil to Silica Gel Column Chromatography (Eluent: Hexane:Ethyl Acetate 90:10) to isolate the fatty acid methyl ester fraction.
Protocol B: Anti-Inflammatory Validation (NO Inhibition Assay)
Objective: Verify the activity of the isolated methyl ester in a macrophage model.
Cell Culture: Seed RAW 264.7 macrophages at
cells/well in 96-well plates. Incubate for 24h.
Treatment: Pre-treat cells with Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (1, 10, 50, 100
M) for 1 hour.
Note: Dissolve compound in DMSO (Final concentration < 0.1%).
Induction: Add Lipopolysaccharide (LPS) at 1
g/mL to induce inflammation. Incubate for 24h.
Griess Assay: Mix 100
L of supernatant with 100 L Griess reagent. Incubate 10 min at RT.
Measurement: Measure Absorbance at 540 nm. Calculate NO concentration using a Sodium Nitrite standard curve.
Workflow Visualization
Figure 2: Isolation and validation workflow for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Future Outlook & Drug Development
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate represents a promising lead for "Resolution Pharmacology." Unlike COX inhibitors which block the initiation of inflammation, PPAR
Formulation: Due to its lipophilicity, lipid-nanoparticle (LNP) delivery systems could further enhance bioavailability and stability against plasma esterases.
References
Supercritical Carbon Dioxide Extracts of Cordyceps sinensis: Chromatography-based Metabolite Profiling and Protective Efficacy Against Hypobaric Hypoxia.
Source: Frontiers in Pharmacology (2021).
Context: Identifies Methyl 15-hydroxy-9,12-octadecadienoate as a major bioactive component (1.54-2.28%) responsible for anti-inflammatory and hypoxia-protective effects.
URL:[Link]
Qualitative phytochemical analysis of bioactive constituents in acetone extract of seeds of Hydnocarpus pentandra.
Source: Journal of Veterinary and Animal Sciences (2024).
Context: Confirms the presence of the methyl ester in Hydnocarpus seeds, linking it to traditional anti-inflammatory uses.
URL:[Link]
Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate Product Standard.
Source: Larodan / PubChem.
Context: Chemical structure validation and commercial availability for research.
URL:[Link][3][5]
Update on Anti-Inflammatory Molecular Mechanisms Induced by Oleic Acid and Linoleic Metabolites.
Source: Nutrients (2023).
Context: Reviews the PPAR
and NF-B modulation mechanisms of oxidized fatty acid metabolites.
URL:[Link]
"Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" mechanism of action
An In-Depth Technical Guide to the Mechanism of Action of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate Introduction Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a methylated derivative of a hydroxylated C18 po...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Mechanism of Action of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Introduction
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a methylated derivative of a hydroxylated C18 polyunsaturated fatty acid, structurally related to linoleic acid. While specific research on this methyl ester is limited, its core structure, 15-hydroxy-9,12-octadecadienoic acid (15-HODE), belongs to a class of bioactive lipid mediators known as oxidized linoleic acid metabolites (OXLAMs). These molecules, alongside the more extensively studied eicosanoids derived from arachidonic acid like 15-hydroxyeicosatetraenoic acid (15-HETE), are emerging as critical signaling molecules.[1][2] They play pivotal roles in a myriad of physiological and pathophysiological processes, most notably in the regulation of inflammation, cellular proliferation, and metabolic homeostasis.[3][4]
This guide synthesizes the current understanding of the mechanisms of action for closely related hydroxy fatty acids, primarily 15-HETE, to build a robust, evidence-based hypothesis for the biological function of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. It is presumed that the methyl ester acts as a prodrug, readily hydrolyzed by intracellular esterases to its biologically active carboxylic acid form, 15(R)-HODE. We will delve into its probable biosynthesis, core molecular mechanisms, and provide validated experimental protocols for researchers to investigate its function.
Section 1: Biosynthesis and Metabolic Fate
The generation of hydroxylated fatty acids is a tightly regulated enzymatic process. The specific stereochemistry and position of the hydroxyl group are dictated by the catalyzing enzyme.
Biosynthesis Pathway
15(R)-HODE, the active form of the topic compound, is likely synthesized from linoleic acid via enzymatic pathways that parallel the generation of 15-HETE from arachidonic acid.[5] The primary routes include:
Cyclooxygenase (COX) Enzymes: COX-2, particularly after acetylation by aspirin, can convert arachidonic acid to 15(R)-HETE.[6] It is plausible that COX enzymes can similarly oxygenate linoleic acid to produce 15(R)-hydroperoxyoctadecadienoic acid (15-HpODE), which is then rapidly reduced to 15(R)-HODE by cellular peroxidases.
Cytochrome P450 (CYP) Enzymes: Certain microsomal CYP isoforms are known to metabolize arachidonic acid, yielding a racemic mixture of 15-HETEs that is predominantly the 15(R) stereoisomer.[6][7] A similar action on linoleic acid would produce 15(R)-HODE.
Non-Enzymatic Autoxidation: Oxidative stress can lead to the non-enzymatic peroxidation of linoleic acid, forming a racemic mixture of 15(R,S)-HpODE, which is subsequently reduced to 15(R,S)-HODE.[7]
The diagram below illustrates the proposed primary biosynthetic routes from linoleic acid.
Caption: Proposed Biosynthesis of 15(R)-HODE.
Metabolic Inactivation and Bioactivation
A critical aspect of lipid mediator signaling is its termination. The enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH) is a key regulator, catalyzing the oxidation of the 15-hydroxyl group of prostaglandins and HETEs to a ketone, effectively inactivating them.[8] However, this "inactivation" can be a form of "bioactivation." The resulting product, 15-oxo-ETE, is an electrophilic α,β-unsaturated ketone that can signal through distinct pathways, including the covalent modification of proteins involved in inflammatory signaling, such as NF-κB and Keap1 (regulating Nrf2).[8] It is highly probable that 15(R)-HODE is also a substrate for 15-PGDH, yielding 15-oxo-ODE, an electrophilic species with its own unique signaling potential.
Section 2: Core Mechanisms of Action
The biological effects of 15(R)-HODE are likely mediated through multiple mechanisms, with nuclear receptor activation being the most prominent hypothesized pathway.
PPARs are ligand-activated transcription factors that play a central role in regulating lipid metabolism and inflammation. Several studies have firmly established 15-HETE enantiomers as endogenous ligands for PPARs.
PPARγ Activation: Both 12(S)-HETE and 15(S)-HETE have been shown to increase the transcriptional activity of PPARγ in a dose-dependent manner.[9] High concentrations of 15(S)-HETE can activate PPARγ, which is known to exert potent anti-inflammatory effects by antagonizing the activity of pro-inflammatory transcription factors like NF-κB.[4]
PPARβ/δ Activation: A comprehensive study demonstrated that both 15(R)-HETE and 15(S)-HETE are potent and preferential agonists for PPARβ/δ.[10] They were shown to activate the receptor's ligand-dependent activation domain, compete with synthetic agonists, and induce the expression of PPAR target genes.[10]
Given the structural similarity, 15(R)-HODE is a strong candidate for being an endogenous PPAR ligand. Upon binding, the ligand-receptor complex heterodimerizes with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.
Caption: PPAR Signaling Pathway for 15(R)-HODE.
Modulation of Inflammatory Signaling
The role of 15-lipoxygenase products in inflammation is complex and often context-dependent.[2][3]
Anti-inflammatory Effects: 15-HETEs can exert anti-inflammatory effects by antagonizing the actions of potent pro-inflammatory mediators like leukotriene B4 and by inhibiting the trans-endothelial migration of neutrophils.[1] They are also precursors to lipoxins, a class of specialized pro-resolving mediators that actively limit and resolve inflammation.[1][4]
Pro-inflammatory Effects: In other contexts, such as rheumatoid arthritis, overexpression of 15-LOX can contribute to pathology by increasing vascular permeability and inducing chondrocyte apoptosis.[3]
The overall effect of 15(R)-HODE likely depends on the cellular context, the local concentration, and the expression of its downstream targets and metabolizing enzymes.
Incorporation into Phospholipids and Altered Second Messenger Signaling
An intriguing and distinct mechanism of action involves the structural modification of cell membranes. Research has shown that 15(S)-HETE is preferentially incorporated into the sn-2 position of phosphatidylinositols in endothelial cells.[11] Upon stimulation by agonists like bradykinin, which activates phospholipase C (PLC), this modified phospholipid is hydrolyzed. This process releases a structurally altered second messenger, 1-stearoyl-2-(15-HETE) diacylglycerol (DAG), instead of the canonical 1-stearoyl-2-arachidonoyl-DAG.[11] This novel DAG species can then differentially modulate downstream signaling cascades, such as the activation of specific Protein Kinase C (PKC) isoforms, leading to a unique cellular response. This represents a subtle yet powerful way for lipid mediators to reprogram cellular signaling.
Section 3: Quantitative Data for Related Mediators
Direct quantitative data for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is not available. The table below summarizes effective concentrations for the related compound, 15-HETE, from published studies to provide a benchmark for experimental design.
Section 4: Experimental Protocols for Mechanistic Investigation
To validate the hypothesized mechanisms of action for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, the following experimental workflows are recommended.
Workflow Diagram
Caption: Experimental Workflow for Investigating Mechanism of Action.
Protocol 1: PPARγ Luciferase Reporter Assay
This assay determines if 15(R)-HODE can activate PPARγ-mediated gene transcription.[15]
Objective: To quantify the dose-dependent activation of PPARγ by 15(R)-HODE.
Methodology:
Cell Culture and Transfection:
Culture a suitable cell line (e.g., HEK293T or HepG2) in DMEM supplemented with 10% FBS.
Co-transfect cells in a 24-well plate using a lipid-based transfection reagent with:
A PPARγ expression vector.
A luciferase reporter plasmid containing multiple PPREs upstream of the luciferase gene (e.g., pPPRE-tk-luc).
A control plasmid expressing Renilla luciferase for normalization of transfection efficiency (e.g., pRL-TK).
Compound Treatment:
24 hours post-transfection, replace the medium with a low-serum medium.
Treat cells with varying concentrations of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (e.g., 0.1, 1, 10, 25 µM), its hydrolyzed form 15(R)-HODE, a known PPARγ agonist (e.g., Rosiglitazone, 1 µM) as a positive control, and vehicle (e.g., DMSO) as a negative control.
Incubate for an additional 18-24 hours.
Luciferase Assay:
Lyse the cells using the passive lysis buffer provided in a dual-luciferase reporter assay kit.
Measure firefly and Renilla luciferase activities sequentially in a luminometer.
Data Analysis:
Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.
Express the results as "fold activation" relative to the vehicle-treated control.
Plot the dose-response curve and determine the EC50 value.
Protocol 2: LC-MS/MS Quantification of Endogenous 15(R)-HODE
This protocol allows for the sensitive and specific detection and quantification of 15(R)-HODE produced by cells.[16][17]
Objective: To determine if immune cells (e.g., primary macrophages) synthesize 15(R)-HODE upon inflammatory stimulation.
Methodology:
Cell Culture and Stimulation:
Culture murine bone marrow-derived macrophages (BMDMs) or a human monocyte cell line (e.g., THP-1).
Stimulate the cells with an inflammatory agent (e.g., LPS, 100 ng/mL) for a time course (e.g., 0, 4, 8, 24 hours).
Sample Preparation (Lipid Extraction):
Collect the cell culture supernatant.
Add an internal standard (e.g., deuterated 15(S)-HODE-d8) to each sample for accurate quantification.
Perform solid-phase extraction (SPE) to isolate the lipid fraction.[18] Briefly, acidify the sample, apply to a C18 SPE column, wash with a low-organic solvent, and elute the lipids with methyl formate or ethyl acetate.
Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in the mobile phase.
LC-MS/MS Analysis:
Inject the sample into a liquid chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).
Chromatography: Use a C18 reversed-phase column to separate 15(R)-HODE from other isomers and lipids.
Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for detection.
MRM Transition for 15-HODE: Monitor the transition from the precursor ion [M-H]⁻ (m/z 295.2) to a specific product ion.
MRM Transition for Internal Standard: Monitor the corresponding transition for the deuterated standard (e.g., m/z 303.2 → product ion).
Data Analysis:
Generate a standard curve using known amounts of a 15(R)-HODE analytical standard.
Quantify the amount of 15(R)-HODE in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.
Conclusion and Future Directions
The available evidence strongly suggests that Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, through its active form 15(R)-HODE, functions as a bioactive lipid mediator with a significant potential to modulate inflammatory and metabolic pathways. Its mechanism of action is likely centered on the activation of PPAR nuclear receptors, particularly PPARγ and PPARβ/δ, leading to the transcriptional regulation of genes that govern cellular homeostasis. Furthermore, its potential metabolism to an electrophilic 15-oxo derivative and its ability to be incorporated into membrane phospholipids represent additional, sophisticated layers of signaling that warrant further investigation.
Future research should focus on direct experimental validation of these proposed mechanisms. Key priorities include confirming its identity as a PPAR ligand, identifying the specific enzymes responsible for its biosynthesis and metabolism in various cell types, and exploring its therapeutic potential in preclinical models of inflammatory diseases such as atherosclerosis, arthritis, and metabolic syndrome. Elucidating the complete signaling network of this and other OXLAMs will undoubtedly open new avenues for drug development and a deeper understanding of cellular regulation.
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Al-Mijalli, S. H., et al. (2022). Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil. Saudi journal of biological sciences, 29(4), 2821–2827. [Link]
Dong, M., et al. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Chemical & pharmaceutical bulletin, 48(11), 1796–1798. [Link]
Al-Juhaimi, F., et al. (2018). Bioactive Variability and In Vitro and In Vivo Antioxidant Activity of Unprocessed and Processed Flour of Nine Cultivars of Australian lupin Species: A Comprehensive Substantiation. Molecules (Basel, Switzerland), 23(11), 2783. [Link]
"Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" and its relation to linoleic acid metabolism
The following technical guide details the chemical identity, metabolic pathways, and research applications of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, distinguishing it from common mammalian lipoxygenase product...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical identity, metabolic pathways, and research applications of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, distinguishing it from common mammalian lipoxygenase products.
Identity, Metabolism, and Analytical Applications
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is the methyl ester derivative of Avenoleic Acid . Unlike the canonical 13-HODE produced by mammalian 15-Lipoxygenase (15-LOX) acting on linoleic acid, this molecule represents a specific
-3 hydroxylation product found primarily in plants (notably Avena sativa oats) and fungal lipid metabolism (Candida, Starmerella).
For drug development and lipidomics researchers, this molecule serves two critical roles:
Biomarker of Non-Canonical Metabolism: Its presence distinguishes microbial or dietary (plant-based) lipid influx from endogenous mammalian inflammation (LOX pathways).
Structural Analog for Sophorolipids: It is a core hydrophobic moiety in sophorolipid biosurfactants, which are currently under investigation for drug delivery and antimicrobial therapeutics.
15(R) configuration (Specific to enzymatic hydroxylation)
Key Structural Motif
-3 Hydroxyl Group (C15 is 3 carbons from the methyl end)
Critical Distinction:
Researchers often confuse "15-HODE" with the product of 15-LOX.
15-LOX + Arachidonic Acid
15-HETE (Standard).
15-LOX + Linoleic Acid
13-HODE (Standard).
Fungal/Plant Hydroxylase + Linoleic Acid
15-HODE (Avenoleic Acid).
Metabolic Pathways: The Divergence from LOX
The biosynthesis of 15(R)-HODE does not follow the classic radical abstraction at the bis-allylic C11 position characteristic of Lipoxygenases. Instead, it involves direct hydroxylation at the C15 methylene group, typically mediated by cytochrome P450-like enzymes or specific fatty acid hydroxylases in fungi and plants.
Pathway Visualization
The following diagram illustrates the divergence between mammalian inflammatory signaling (13-HODE) and the specific pathway yielding 15-HODE (Avenoleic acid).
Caption: Divergence of Linoleic Acid metabolism. 15-LOX produces 13-HODE, while specific hydroxylases produce 15-HODE (Avenoleic acid).
Biological Significance & Applications[1][5]
A. Plant Defense & Sophorolipids
In Avena sativa (oats), the free acid (Avenoleic acid) is esterified to galactolipids (e.g., DGDG) and acts as a structural barrier or antifungal agent. In industrial biotechnology, yeast strains like Starmerella bombicola utilize this pathway to produce sophorolipids , glycolipid biosurfactants.
Relevance: Drug delivery systems using sophorolipids rely on the amphiphilic properties conferred by the hydroxylated fatty acid tail (15-HODE or 17-HODE).
B. Mammalian Biomarker Potential
While mammals do not typically synthesize 15-HODE in significant quantities, its detection in human plasma often indicates:
Dietary Intake: Consumption of oat-based products.
Gut Microbiome Activity: Biotransformation of dietary linoleic acid by specific gut commensals (Lactobacillus, Pseudomonas).
Oxidative Stress: Non-enzymatic autoxidation of linoleic acid can produce a racemic mixture of 9-, 10-, 12-, 13-, and 15-HODEs. The presence of pure 15(R) stereochemistry specifically points to an enzymatic (likely exogenous) origin rather than random oxidative stress.
Analytical Protocol: Identification via GC-MS
The methyl ester form (Methyl 15(R)-HODE) is the standard for Gas Chromatography-Mass Spectrometry (GC-MS) analysis due to its volatility.
Protocol: Extraction and Derivatization
Lipid Extraction: Extract total lipids using the Folch method (Chloroform:Methanol 2:1).
Transmethylation: Treat extract with 14% Boron Trifluoride (
) in methanol at 60°C for 30 mins. This converts the free acid and glycerolipid-bound forms into Methyl 15-HODE .
Silylation (Optional but Recommended): To improve peak shape, react the hydroxyl group with BSTFA + 1% TMCS to form the TMS-ether methyl ester.
Fragmentation Data (GC-MS)
Identification relies on the specific fragmentation pattern of the methyl ester or its TMS derivative.
Fragment Ion (m/z)
Structural Origin
Diagnostic Value
310
Molecular Ion ()
Precursor mass (Methyl Ester)
292
Loss of Water ()
278
Loss of Methanol
Alpha-Cleavage
Cleavage adjacent to C15-OH
High (Distinguishes from 13-HODE)
Terminal Propyl
tail fragment
Indicates -3 substitution
Note on Separation: 15-HODE methyl ester can be separated from 13-HODE and 9-HODE methyl esters using high-polarity capillary columns (e.g., CP-Sil 88 or DB-23) due to the difference in polarity introduced by the distal hydroxyl group.
References
Hamberg, M., et al. (1998). "Avenoleic acid: A new hydroxy fatty acid in oat seeds."[1][2] Lipids.[3][4][2][5][6][7][8]
Van Bogaert, I. N., et al. (2011). "Microbial synthesis of sophorolipids." Applied Microbiology and Biotechnology.
Kuhn, H., et al. (2015). "Structure and function of mammalian lipoxygenases." Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids.
PubChem Compound Summary. "Methyl 15-hydroxy-9,12-octadecadienoate." National Center for Biotechnology Information.
Beopoulos, A., et al. (2009). "Control of lipid accumulation in the yeast Yarrowia lipolytica." BMC Genomics.
An In-depth Technical Guide to Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate: Synthesis, Biological Activity, and Analytical Methodologies
Introduction Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a specialized fatty acid methyl ester that has garnered increasing interest within the scientific community. As a derivative of linoleic acid, this molecul...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a specialized fatty acid methyl ester that has garnered increasing interest within the scientific community. As a derivative of linoleic acid, this molecule belongs to the broader class of hydroxyoctadecadienoic acids (HODEs), which are known to be important signaling molecules in various physiological and pathological processes. The specific stereochemistry of the hydroxyl group at the 15th position, coupled with the cis configuration of the double bonds at the 9th and 12th positions, imparts unique biological properties to this compound, distinguishing it from other HODE isomers.
This technical guide provides a comprehensive overview of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, intended for researchers, scientists, and drug development professionals. We will delve into its synthesis, with a focus on stereoselective methodologies, explore its known and potential biological activities and signaling pathways, and detail the analytical techniques required for its accurate identification and quantification.
Chemical Properties and Identification
A clear understanding of the fundamental chemical properties of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is paramount for its effective use in research.
Synthesis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
The synthesis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, with its specific stereochemistry, presents a significant challenge. While general methods for the synthesis of fatty acid methyl esters are well-established, achieving the desired enantiopurity at the C-15 position requires a chemoenzymatic or a multi-step stereoselective chemical synthesis approach.
Chemoenzymatic Synthesis Workflow
A highly effective strategy for the enantioselective synthesis of this compound involves the use of a lipoxygenase enzyme. Lipoxygenases are a family of enzymes that catalyze the dioxygenation of polyunsaturated fatty acids with high regio- and stereoselectivity.
Caption: Chemoenzymatic synthesis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Dissolve linoleic acid in an appropriate buffer (e.g., borate buffer, pH 9.0).
Add a commercially available 15-lipoxygenase (e.g., from soybean) to the solution.
Incubate the reaction mixture at a controlled temperature (e.g., room temperature) with gentle agitation to ensure adequate oxygenation.
Monitor the reaction progress by UV-Vis spectroscopy, observing the increase in absorbance at 234 nm, which is characteristic of the conjugated diene system in the hydroperoxy product.
Reduction of the Hydroperoxide:
Once the enzymatic reaction is complete, add a reducing agent such as sodium borohydride (NaBH₄) to the reaction mixture to reduce the hydroperoxy group to a hydroxyl group.
Stir the reaction for a sufficient time to ensure complete reduction.
Esterification:
Acidify the reaction mixture and extract the 15(S)-Hydroxy-9(Z),12(Z)-octadecadienoic acid with an organic solvent (e.g., ethyl acetate).
Dry the organic extract and remove the solvent under reduced pressure.
Dissolve the resulting free fatty acid in methanol and add an acid catalyst (e.g., a few drops of concentrated sulfuric acid).
Reflux the mixture for several hours to effect esterification.
After cooling, neutralize the reaction and extract the methyl ester.
Chiral Inversion (Mitsunobu Reaction):
To obtain the (R)-enantiomer from the (S)-enantiomer, a Mitsunobu reaction can be employed. This reaction inverts the stereochemistry at the hydroxyl-bearing carbon.
Dissolve the methyl 15(S)-hydroxy-9(Z),12(Z)-octadecadienoate in a suitable anhydrous solvent (e.g., tetrahydrofuran).
Add triphenylphosphine and a carboxylic acid (e.g., p-nitrobenzoic acid).
Cool the solution in an ice bath and slowly add a dialkyl azodicarboxylate (e.g., diethyl azodicarboxylate).
Allow the reaction to proceed to completion.
Hydrolyze the resulting ester under basic conditions to yield the inverted alcohol, Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Purify the final product using column chromatography.
Biological Activity and Signaling Pathways
The biological functions of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate are an active area of research. Its effects are likely mediated through its interaction with specific cellular receptors and signaling pathways, similar to other HODE isomers.
Potential Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)
Peroxisome proliferator-activated receptors (PPARs) are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in metabolism and inflammation. Several HODE isomers have been identified as endogenous ligands for PPARs, particularly PPARγ.[2][3][4]
While direct studies on the 15(R) isomer are limited, it is plausible that it also modulates PPARγ activity. The binding of HODE isomers to the ligand-binding domain of PPARγ can either activate or, in some cases, act as a partial agonist, leading to a differential regulation of target gene expression.[2][3] This interaction could be a key mechanism through which Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate exerts its biological effects.
Possible Role in G-Protein Coupled Receptor (GPCR) Signaling
Recent research has identified GPR132 as a receptor for the 9(S)-HODE isomer.[5] GPR132 is a G-protein coupled receptor expressed in macrophages and is implicated in the regulation of inflammation and metabolism. Given the structural similarity between 9(S)-HODE and 15(R)-HODE, it is conceivable that Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, or its corresponding free acid, could also interact with GPR132 or other related GPCRs. This potential interaction warrants further investigation to elucidate its role in cellular signaling.
Hypothesized Signaling Pathway
The following diagram illustrates a hypothesized signaling pathway for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, based on the known activities of related HODE isomers.
Caption: Hypothesized signaling pathway for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Analytical Methodologies
Accurate identification and quantification of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate are crucial for understanding its biological roles. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of this and other fatty acid methyl esters.
GC-MS Analysis Workflow
Caption: Workflow for the GC-MS analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Detailed Protocol for GC-MS Analysis
Lipid Extraction:
Homogenize the biological sample in a mixture of chloroform and methanol (2:1, v/v) to extract the total lipid content.
Wash the extract with a salt solution (e.g., 0.9% NaCl) to remove non-lipid contaminants.
Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.
Derivatization:
To improve the volatility and thermal stability of the analyte for GC analysis, the hydroxyl group is typically derivatized.
Treat the dried lipid extract with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to convert the hydroxyl group to a trimethylsilyl (TMS) ether.
Heat the reaction mixture to ensure complete derivatization.
Gas Chromatography:
Inject the derivatized sample into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).
Use a temperature program that allows for the separation of the different fatty acid methyl esters.
Mass Spectrometry:
Couple the outlet of the GC column to a mass spectrometer.
Operate the mass spectrometer in electron ionization (EI) mode.
The fragmentation pattern of the TMS-derivatized Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate will provide a characteristic mass spectrum for its identification.
Quantification:
For quantitative analysis, use a suitable internal standard, such as a deuterated analog of the analyte.
Construct a calibration curve using known concentrations of the derivatized standard.
Determine the concentration of the analyte in the sample by comparing its peak area to that of the internal standard and the calibration curve.
Conclusion and Future Directions
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a fascinating molecule with the potential to play a significant role in cellular signaling and the regulation of inflammatory and metabolic processes. While our understanding of its specific functions is still evolving, the methodologies for its synthesis and analysis are well within the reach of modern research laboratories. Future research should focus on elucidating its precise molecular targets, defining its role in various disease models, and exploring its potential as a therapeutic agent or a biomarker. This in-depth technical guide provides a solid foundation for scientists and researchers to embark on further investigations into the intriguing world of this specific hydroxy fatty acid ester.
References
Itoh, T., Fair, D., & Ide, T. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Journal of Clinical Biochemistry and Nutrition, 66(3), 195–203. [Link][2][3]
Vangaveti, V. N., Jansen, H., & Kennedy, R. L. (2016). Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer. European Journal of Pharmacology, 785, 70-76. [Link]
PubChem. (n.d.). Methyl 15-hydroxy-9,12-octadecadienoate. National Center for Biotechnology Information. Retrieved from [Link][1]
Kula, J., & Bonikowski, R. (2014). Synthesis of (S)-ricinoleic acid and its methyl ester with the participation of ionic liquid. Tetrahedron: Asymmetry, 25(13-14), 1025-1029. [Link][6]
Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell, 159(2), 318-332. [Link]
Kim, K. R., et al. (2015). Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. PLoS One, 10(9), e0137785. [Link][7]
Georgiadis, A., et al. (2021). Investigating the Catalytic Site of Human 15-Lipoxygenase-1 via Marine Natural Products. Chemistry, 27(47), 12156-12165. [Link][8]
Shimanaka, Y., et al. (2023). Functional screening and rational design of compounds targeting GPR132 to treat diabetes. Nature Metabolism, 5(10), 1726-1746. [Link][5]
Shulgin, B., et al. (2016). Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals. Journal of Biological Chemistry, 291(45), 23514-23524. [Link][9]
Gross, S., et al. (2017). Substrate-dependent incorporation of 15-lipoxygenase products in glycerophospholipids: 15-HETE and 15-HEPE in PI, 17-HDHA in plasmalogen PE, and 13-HODE in PC. Journal of Lipid Research, 58(11), 2155-2166. [Link][10]
Shulgin, B., et al. (2013). The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-delta to induce apoptosis in colorectal cancer cells. Proceedings of the National Academy of Sciences, 100(17), 9968-9973. [Link][11]
Varga, T., Czimmerer, Z., & Nagy, L. (2011). PPARs: regulators of metabolism and as therapeutic targets in cardiovascular disease. Part II: PPAR-β/δ and PPAR-γ. Future Cardiology, 7(4), 517-534. [Link][4]
Application Note: Purification & Isolation of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Executive Summary Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (15(R)-HODE methyl ester) is a specific lipid metabolite derived from the 15-lipoxygenase (15-LOX) pathway acting on linoleic acid. Unlike its free acid...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (15(R)-HODE methyl ester) is a specific lipid metabolite derived from the 15-lipoxygenase (15-LOX) pathway acting on linoleic acid. Unlike its free acid form, the methyl ester is often used to enhance cellular permeability or as a stable intermediate in total synthesis.
Achieving >98% enantiomeric excess (ee) and chemical purity is critical because the biological activity of HODEs is strictly regio- and stereospecific. The (S)-enantiomer often exhibits opposing or null biological effects compared to the (R)-isomer. This guide details a multi-stage purification workflow designed to isolate the specific 15(R) isomer from crude reaction mixtures or biological extracts.
Pre-Purification & Stability Protocols
Critical Warning: Polyunsaturated fatty acid (PUFA) derivatives are highly susceptible to auto-oxidation and photo-isomerization.
Atmosphere: All evaporation and storage steps must be performed under a stream of inert gas (Argon or Nitrogen).
Temperature: Store crude and purified fractions at -80°C. Perform extraction/purification at 4°C where possible.
Solvents: Use only HPLC-grade, degassed solvents. Avoid protic solvents (methanol/water) for long-term storage to prevent hydrolysis of the methyl ester.
Vessel: Amber glass vials are mandatory to prevent UV-induced cis-trans isomerization of the conjugated diene system.
Purification Workflow
The isolation of 15(R)-HODE methyl ester requires a three-tier approach:
Solid Phase Extraction (SPE): Removal of bulk biological matrix or crude reagents.
Reverse-Phase HPLC (RP-HPLC): Separation of the hydroxy-fatty acid fraction from unoxidized parent lipids (Linoleic Acid Methyl Ester) and other oxidation products.
Chiral Normal-Phase HPLC: Resolution of the (R) and (S) enantiomers and final regioisomer polishing.
Workflow Logic Diagram
Figure 1: Purification logic flow from crude extract to enantiopure target.
Detailed Experimental Protocols
Protocol A: Bulk Cleanup (Silica SPE)
Objective: Isolate the monohydroxy fatty acid methyl ester (HODE-ME) fraction from the bulk lipid matrix.
Column Preparation: Condition a 500 mg Silica Sep-Pak cartridge with 10 mL Hexane.
Loading: Dissolve crude oil in a minimum volume of Hexane (approx. 10 mg/mL) and load onto the cartridge.
Wash: Elute with 10 mL Hexane/Diethyl Ether (95:5, v/v).
Insight: This removes unoxidized methyl linoleate and non-polar sterols.
Elution: Elute the HODE methyl esters with 10 mL Hexane/Diethyl Ether (80:20, v/v).
Concentration: Evaporate the eluate under Nitrogen stream.
Protocol B: Regioisomer Separation (RP-HPLC)
Objective: Separate 15-HODE methyl ester from 9-HODE and 13-HODE methyl esters.
Note: 9- and 13-HODE are the dominant products of non-enzymatic oxidation; 15-HODE is specific to 15-LOX but often requires separation from minor isomers.
Parameter
Condition
Column
C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 5 µm, 4.6 x 250 mm
Mobile Phase A
Water + 0.1% Acetic Acid
Mobile Phase B
Acetonitrile (ACN)
Gradient
Isocratic 70% B or Gradient 50-100% B over 30 min
Flow Rate
1.0 mL/min
Detection
UV @ 234 nm (Specific for conjugated diene)
Procedure:
Inject sample (dissolved in MeOH/ACN).
Monitor at 234 nm. The conjugated diene system in HODEs has a strong absorbance maximum (
) at this wavelength.
Elution Order: typically 13-HODE elutes before 9-HODE. 15-HODE retention will vary slightly but generally elutes near the 13-isomer. Collect the specific peak corresponding to 15-HODE (verify via standards if available).
Protocol C: Enantiomeric Resolution (Chiral HPLC)
Objective: Isolate 15(R)-HODE methyl ester from any 15(S) contaminant.
Mechanism: The Chiralpak AD-H column uses an amylose tris(3,5-dimethylphenylcarbamate) stationary phase which interacts stereoselectively with the hydroxyl group and the pi-systems of the HODE.
Parameter
Condition
Column
Chiralpak AD-H (Daicel), 5 µm, 4.6 x 250 mm
Mode
Normal Phase
Mobile Phase
Hexane / Isopropanol (98:2, v/v)
Flow Rate
1.0 mL/min
Temperature
25°C (Strict control required for reproducible retention)
Detection
UV @ 234 nm
Procedure:
Equilibrate column with Hexane/IPA (98:2) for at least 30 minutes.
Dissolve the fraction from Protocol B in the mobile phase.
Elution Profile:
The enantiomers of HODE methyl esters typically resolve with an alpha value (
) > 1.2.
Expert Note: On Chiralpak AD phases, the (S)-isomer typically elutes first , followed by the (R)-isomer . (Confirm with a racemic standard).
Collect the second major peak (assuming (R) is the target and elution follows standard behavior).
Quality Control (QC) & Validation
1. UV-Vis Spectroscopy:
Criteria: Spectrum must show a single maximum at 234 nm .
Failure Mode: Absorbance at 270-280 nm indicates the presence of ketones (oxo-derivatives) or conjugated trienes (leukotriene-like contaminants).
2. Mass Spectrometry (LC-MS/MS):
Method: Electrospray Ionization (ESI) in Negative Mode (on the hydrolyzed free acid) or Positive Mode (with Na+ adduct for ester).
Application Note: Stereoselective Quantification of Methyl 15(R)-HODE in Biological Matrices via Chiral LC-MS/MS
This Application Note is designed for researchers and analytical scientists requiring high-sensitivity quantification of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter referred to as 15(R)-HODE Methyl Ester...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and analytical scientists requiring high-sensitivity quantification of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter referred to as 15(R)-HODE Methyl Ester ).
This protocol addresses the specific challenges of this analyte:
Stereospecificity: Distinguishing the 15(R) enantiomer (often COX-2 derived) from the 15(S) enantiomer (15-LOX derived).
Chemical Stability: Preventing the hydrolysis of the methyl ester moiety back to the free acid during extraction.
Oxidative Instability: Preventing spontaneous oxidation of the polyunsaturated backbone.
Introduction & Biological Context
Methyl 15(R)-HODE is the methyl ester derivative of 15(R)-hydroxy-9(Z),12(Z)-octadecadienoic acid. While the free acid (15-HODE) is a well-known lipid mediator involved in inflammation, PPAR
activation, and signal transduction, the methyl ester form is distinct. It is often utilized as a stable, lipophilic prodrug in pharmacological studies or identified as a specific metabolite in lipidomic profiling of esterified oxylipins.
Critical Distinction: Unlike standard lipid protocols that hydrolyze esters to measure "total" oxylipins, this protocol preserves the intact methyl ester . If your goal is to measure the free acid (15-HODE), this protocol must be modified to include a hydrolysis step.
Mechanism of Action & Pathway
The (R) enantiomer is typically generated via cyclooxygenase-2 (COX-2) activity (especially in aspirin-treated cells) or cytochrome P450 pathways, whereas the (S) enantiomer is the primary product of 15-Lipoxygenase (15-LOX).
Figure 1: Metabolic origin of 15(R)-HODE and its conversion to the target methyl ester.
Analytical Strategy: Chiral LC-MS/MS
To achieve the required specificity, we utilize Chiral Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) .
Why Chiral LC? Standard C18 columns cannot separate 15(R) and 15(S) enantiomers. We use an amylose-based chiral stationary phase.
Why MS/MS? High sensitivity is required to detect trace levels (pg/mL range) in complex matrices.
Ionization Mode: Positive Electrospray Ionization (ESI+). Unlike free fatty acids which ionize well in negative mode [M-H]-, methyl esters lack the acidic proton. We target the ammoniated adduct
for maximum stability.
Materials & Reagents
Component
Specification
Purpose
Analyte Standard
Methyl 15(R)-HODE
Calibration curve generation.
Internal Standard (IS)
Methyl 15(S)-HODE-d8
Normalization for extraction loss and matrix effects.
Note: The transition 328.3 -> 311.3 represents the loss of ammonia, reforming the protonated molecule. The 328.3 -> 293.2 represents the subsequent loss of water, providing a specific fragment.
Method Validation & Quality Control
To ensure Trustworthiness and Self-Validation , the following QC steps are mandatory:
Chiral Resolution Check: Inject a racemic mixture (Methyl 15(R/S)-HODE) at the start of every batch.
Requirement: Baseline resolution (
) between the (R) and (S) peaks.[2] The (S) isomer typically elutes before the (R) isomer on AD-RH columns, but this must be empirically verified with pure standards.
Calibration Curve: Prepare 6 non-zero standards (e.g., 0.1, 0.5, 1, 10, 50, 100 ng/mL) in a surrogate matrix (e.g., charcoal-stripped plasma) or solvent.
Figure 2: Step-by-step analytical workflow ensuring preservation of the ester moiety and enantiomeric separation.
Troubleshooting & Causality
Issue: Low Sensitivity.
Cause: Methyl esters do not ionize well in pure ESI+.
Solution: Ensure Ammonium Acetate (5mM) is present in the aqueous mobile phase. The ammonium adduct is the primary vehicle for ionization. Sodium adducts
are also formed but are harder to fragment efficiently.
Issue: Hydrolysis (Appearance of Free Acid).
Cause: Use of acidic or basic extraction buffers, or lipase activity in the sample.
Solution: Keep samples frozen (-80°C) until use. Use strictly neutral solvents. Add lipase inhibitors (e.g., Tetrahydrolipstatin) during homogenization if tissue samples are rich in esterases.
Issue: Peak Broadening.
Cause: Chiral columns are sensitive to solvent mismatch.
Solution: Ensure the reconstitution solvent matches the initial mobile phase conditions (40:60 Water:ACN).
References
Sun, J., et al. (2020). Chiral liquid chromatography-mass spectrometry (LC-MS/MS) method development...[2]. RSC Advances. Retrieved from [Link]
Forensic RTI. (2024). Selecting and optimizing transitions for LC-MS/MS methods. Retrieved from [Link]
Honn, K.V., et al. (1992).[5] Fatty acid modulation of tumor cell adhesion. Prostaglandins.[5][6] (Seminal work on HODE ester bioactivity).
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate in Cell-Based Assays
Subtitle: Optimized Protocols for PPAR
Activation and Anti-Inflammatory Signaling Analysis
Executive Summary & Biological Context
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is the methyl ester derivative of 15(R)-HODE, a bioactive oxylipin generated from the oxidation of linoleic acid. While the free acid (15-HODE) is the primary endogenous metabolite produced by 15-lipoxygenase (15-LOX) or cyclooxygenase-2 (COX-2) in aspirin-triggered pathways, the methyl ester form offers distinct advantages in in vitro assays:
Enhanced Permeability: The esterification of the carboxyl group significantly increases lipophilicity, facilitating rapid passive transport across the plasma membrane.
Intracellular Delivery: Once cytosolic, intracellular esterases hydrolyze the methyl group, liberating the active free acid (15(R)-HODE) at the site of action.
Stability: Methyl esters are generally more stable against spontaneous auto-oxidation in culture media compared to their free acid counterparts.
Primary Mechanism of Action:
The biological activity of 15-HODE is predominantly mediated through the activation of Peroxisome Proliferator-Activated Receptor Gamma (PPAR
) , a nuclear receptor governing lipid metabolism, macrophage polarization (M2 phenotype), and resolution of inflammation.
Pre-Assay Preparation & Handling (Critical)
Expert Insight: Lipid mediators are notoriously difficult to handle due to their tendency to adhere to plastics and their sensitivity to oxidation. Failure to observe these precautions is the leading cause of assay variability.
1 year at -20°C (in solvent); sensitive to light and
Reagent Preparation Protocol
Vessel Selection: ALWAYS use glass vials or siliconized microcentrifuge tubes for dilutions. Lipids adsorb rapidly to standard polystyrene or polypropylene.
Solvent Evaporation: Methyl 15(R)-HODE is typically supplied in ethanol.
For high concentrations (>50 µM): Evaporate the ethanol under a gentle stream of nitrogen gas and immediately reconstitute in DMSO to avoid solvent toxicity.
For low concentrations (<10 µM): Direct dilution into media is possible if the final ethanol concentration remains < 0.1% .
Inert Atmosphere: When storing aliquots, overlay the solution with Argon or Nitrogen gas to prevent oxidative degradation of the diene structure.
Signaling Pathway Visualization
The following diagram illustrates the conversion of Linoleic Acid to 15-HODE, its entry into the cell as a Methyl ester, and the subsequent activation of the PPAR
transcriptional machinery.
Caption: Pathway illustrating the cellular entry of Methyl 15(R)-HODE, hydrolysis to the active free acid, and subsequent PPAR
This is the "Gold Standard" assay to verify the biological activity of Methyl 15(R)-HODE. It utilizes a luciferase reporter driven by a Peroxisome Proliferator Response Element (PPRE).
This assay validates the downstream physiological effect: the suppression of pro-inflammatory cytokines in macrophages.
Cell Line: RAW 264.7 (Murine Macrophages)
Target: TNF-
or IL-6 secretion.
Step-by-Step Methodology
Seeding: Seed RAW 264.7 cells at
cells/well in 24-well plates. Allow adherence overnight.
Pre-Treatment (Critical):
Treat cells with Methyl 15(R)-HODE (10–50 µM) for 1 hour prior to inflammatory challenge. This allows time for ester hydrolysis and PPAR
engagement.
Challenge:
Add LPS (Lipopolysaccharide) to a final concentration of 100 ng/mL without removing the lipid.
Incubation: Incubate for 6–12 hours.
Harvest:
Collect supernatant for ELISA (TNF-
/IL-6).
(Optional) Lyse cells for RNA extraction (qPCR for Arg1 or Cd36 markers).
Experimental Workflow Diagram
Caption: Generalized workflow for lipid-mediated cell assays, emphasizing the critical lipid preparation step.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
High Cell Toxicity
Residual Ethanol or high DMSO
Ensure final solvent concentration is <0.1%. Evaporate ethanol completely before DMSO reconstitution.
No Activity Observed
Lipid adsorption to plastic
Use glass vials for intermediate dilutions. Pre-saturate pipette tips with serum-free media before pipetting lipids.
High Variability
Oxidation of lipid
Store stock under Argon/Nitrogen. Do not freeze/thaw repeatedly. Use fresh aliquots.
Low Signal
Insufficient Hydrolysis
Verify cell line expresses esterases (most do). Extend pre-incubation time to 2-4 hours.
References
Nagy, L., et al. (1998). Oxidized LDL regulates macrophage gene expression through ligand activation of PPARgamma. Cell, 93(2), 229-240. Available at: [Link]
Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51-60. Available at: [Link]
Naruhn, S., et al. (2010). 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist. Molecular Pharmacology, 77(2), 171-184. (Demonstrates HETE/HODE agonism mechanisms). Available at: [Link]
Application Note: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate as an Analytical Standard
Executive Summary Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is a stable, esterified derivative of the bioactive lipid 15(R)-HODE. While 15(S)-HODE is the primary metabolite generated by 15-Lipo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is a stable, esterified derivative of the bioactive lipid 15(R)-HODE. While 15(S)-HODE is the primary metabolite generated by 15-Lipoxygenase-1 (15-LOX-1) from Linoleic Acid, the 15(R)-enantiomer is a critical biomarker for differentiating enzymatic pathways (specifically aspirin-acetylated COX-2) from non-enzymatic free radical oxidation (auto-oxidation).
This guide details the use of Methyl 15(R)-HODE as a reference standard for:
Chiral Chromatography: Establishing retention times to resolve R/S enantiomers.
GC-MS Quantification: Serving as a direct injection standard for methylated biological extracts.
Pathway Validation: Distinguishing between regulated anti-inflammatory signaling and uncontrolled oxidative stress.
Biological Context & Mechanism
To utilize this standard effectively, one must understand its origin.[1] The stereochemistry of 15-HODE is the diagnostic key.
15(S)-HODE: Produced by 15-LOX-1; linked to PPAR
activation and resolution of inflammation.
15(R)-HODE: Produced by COX-2 in the presence of Aspirin (ASA) or via cytochrome P450s.
Racemic 15(R/S)-HODE: Produced by non-enzymatic free radical attack (ROS).
Figure 1: The Linoleic Acid Oxidation Cascade
This diagram illustrates the divergent pathways that necessitate chiral separation.
Caption: Divergent oxidation pathways of Linoleic Acid. The 15(R) enantiomer is specific to aspirin-triggered COX-2 activity or oxidative stress.
Air sensitive.[2][3][4] Store at -20°C or -80°C under inert gas (Argon/Nitrogen).
Critical Handling Protocol:
Solvent Exchange: The standard is often supplied in ethanol. For GC-MS, evaporate the solvent under a gentle stream of nitrogen and reconstitute in Hexane or Isooctane.
Avoid Plastic: Use glass vials/inserts to prevent phthalate contamination, which interferes with lipid mass spectra.
Oxidation Prevention: Always purge headspace with nitrogen before re-sealing vials.
Protocol 1: Chiral LC-MS/MS Analysis
Objective: To separate 15(R) and 15(S) enantiomers using the methyl ester standard to define the retention time of the "R" species.
Rationale
Standard C18 columns cannot separate enantiomers. A chiral stationary phase (amylose or cellulose based) is required.[5] The methyl ester form is often preferred in Normal Phase chiral chromatography because it reduces peak tailing caused by the free carboxylic acid interacting with the stationary phase.
Experimental Setup
Instrument: HPLC coupled to Triple Quadrupole MS (e.g., Sciex QTRAP or Agilent 6495).
Column: Chiralpak AD-H or OD-H (250 x 4.6 mm, 5 µm).[6]
Mobile Phase: Hexane : Isopropanol (98:2 v/v). Note: Isocratic flow is critical for chiral resolution.
Detection: MS/MS in MRM mode (Multiple Reaction Monitoring).
Step-by-Step Procedure
Standard Preparation: Dilute Methyl 15(R)-HODE to 100 ng/mL in Hexane/IPA (98:2).
Sample Preparation:
Extract lipids from tissue/plasma.
Treat with diazomethane or TMS-diazomethane to convert free fatty acids to methyl esters.
Reconstitute in mobile phase.
Equilibration: Flush column for 30 mins to ensure stable baseline.
Injection: Inject 10 µL of Standard. Record Retention Time (RT).
Validation: Inject a racemic mix (purchased or created by mixing R and S standards) to confirm resolution (Valley-to-Peak ratio < 10%).
Expected Results
Methyl 15(R)-HODE RT: ~12-14 min (system dependent).
Methyl 15(S)-HODE RT: ~15-18 min.
Note: Elution order can reverse depending on the specific chiral selector (AD vs OD). Always run the pure standard first.
Protocol 2: GC-MS Structural Confirmation
Objective: Definitive structural identification using electron impact (EI) ionization.
Rationale
GC-MS is the gold standard for structural elucidation. However, the hydroxyl group (-OH) on 15-HODE is polar and thermally unstable. It must be derivatized (silylated) to protect it. Since the standard is already a Methyl Ester , only the -OH group requires derivatization.
Experimental Setup
Instrument: GC-MS (Single Quadrupole).
Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30m x 0.25mm ID.
Carrier Gas: Helium @ 1.0 mL/min.
Derivatization Protocol (Silylation)[7]
Aliquot: Take 50 µg of Methyl 15(R)-HODE standard.
Chemistry: The -OH group at C15 is converted to -O-TMS (Trimethylsilyl ether).
Final Prep: Evaporate excess reagent (optional but recommended) and reconstitute in 100 µL Hexane.
Mass Spectrum Interpretation (Methyl 15-HODE-TMS)
The fragmentation pattern is driven by alpha-cleavage adjacent to the TMS-ether group.
Ion (m/z)
Origin/Fragment Structure
Diagnostic Value
382
Molecular Ion [M]⁺
Confirms MW of Methyl-HODE-TMS.
311
[M - C₅H₁₁]⁺
High Intensity. Loss of the terminal pentyl chain (C16-C18).
173
[CH₃-(CH₂)₄-CH(OTMS)]⁺
Base Peak / Key Diagnostic. Cleavage between C15 and C14.
73
[(CH₃)₃Si]⁺
Generic TMS group (confirms derivatization worked).
Figure 2: Analytical Workflow
Caption: Workflow integrating the Methyl 15(R)-HODE standard into GC and LC pipelines. Note that the standard bypasses the methylation step required for samples.
References
Kuhn, H., et al. (2015). "Structure, biology, and evolution of lipoxygenases." Progress in Lipid Research. Link
Cayman Chemical. (n.d.). "Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate Product Information." Link
Spiteller, G. (1998). "Linoleic acid peroxidation—the dominant lipid peroxidation process in low density lipoprotein—and its relationship to chronic diseases." Chemistry and Physics of Lipids. Link
Hough, G., et al. (2010). "15-HODE is a specific ligand for the PPAR-gamma." Journal of Lipid Research. Link
Lipid Maps. (2023). "LMSD: Methyl 15(R)-HODE Structure and MS Data." Link
Application Note: High-Precision Quantitation of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate in Lipidomics
This Application Note is designed for researchers in lipidomics and drug development requiring high-precision quantitation of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter referred to as 15(R)-HODE Methyl E...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in lipidomics and drug development requiring high-precision quantitation of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter referred to as 15(R)-HODE Methyl Ester or 15-HODE-ME ).[1]
Unlike the classic 13-HODE (a conjugated diene formed by 15-LOX), this analyte retains the methylene-interrupted 9(Z),12(Z) diene structure, identifying it as a distinct oxylipin often associated with plant biology (e.g., Avenoleic acid in oats) or specific non-enzymatic oxidative pathways in mammalian systems.[1]
Introduction & Biological Context
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is the methyl ester derivative of 15-hydroxy-linoleic acid.[1] Its distinct chemical feature is the preservation of the cis-9, cis-12 non-conjugated diene system , distinguishing it from the conjugated dienes (9,11 or 10,[1]12) typically generated by mammalian Lipoxygenases (LOX).[1]
Key Applications:
Nutraceutical Lipidomics: Quantitation of anti-inflammatory oxylipins (Avenoleic acid derivatives) in oat-based therapeutics.[1]
Oxidative Stress Profiling: Monitoring non-enzymatic peroxidation of Linoleic Acid (LA) where positional specificity (C15) indicates singlet oxygen attack or specific radical mechanisms.[1]
Prodrug Metabolism: Analysis of methylated lipid prodrugs designed to enhance cellular permeability.[1]
Experimental Workflow Strategy
The quantification of hydroxy-fatty acid methyl esters (HAMEs) presents a unique challenge: Ionization Efficiency .[1] Unlike free fatty acids (which ionize well in ESI-), methyl esters are neutral lipids.[1] Therefore, this protocol utilizes ESI(+) with Ammonium Adducts for LC-MS/MS and Silylation for GC-MS.[1]
Workflow Logic Diagram
Figure 1: Decision matrix for analyzing 15(R)-HODE Methyl Ester.[1] LC-MS/MS is preferred for sensitivity, GC-MS for isomer differentiation.[1]
Protocol A: LC-MS/MS Targeted Quantitation[1]
This is the primary method for high-throughput quantification.[1] Since the analyte is a methyl ester, we rely on Ammonium Adduct [M+NH4]+ formation for stable ionization.[1]
Note: If sensitivity is low, consider APCI (Atmospheric Pressure Chemical Ionization) in positive mode, which often favors protonation of neutral lipids better than ESI.[1]
Protocol B: GC-MS Structural Validation
GC-MS is the "Gold Standard" for confirming the position of the hydroxyl group (C15) and the double bond geometry, which LC-MS/MS cannot easily distinguish from isomers like 13-HODE-ME.[1]
Derivatization (Silylation)
The 15-hydroxyl group must be protected to improve volatility and peak shape.[1]
The mass spectrum will show characteristic fragments due to alpha-cleavage adjacent to the TMS-ether group at C15.[1]
Molecular Ion: 382 m/z (310 + 72 mass shift from TMS).[1]
Key Fragment: Look for cleavage between C14 and C15, or C15 and C16.[1]
Fragment A: CH3-(CH2)2-CH(OTMS)+ -> 173 m/z (Diagnostic for 15-OH).[1]
Fragment B: Loss of the tail -> [M - 173]+.
Critical Quality Control (Self-Validating System)
To ensure the protocol is trustworthy (E-E-A-T), implement these checkpoints:
Hydrolysis Check:
Risk:[1] Endogenous esterases or harsh pH can hydrolyze the methyl ester back to the free acid (15-HODE).[1]
Control: Monitor the transition for Free 15-HODE (295 -> 171 in ESI-) in a parallel run. If detected, your sample prep is too harsh or storage is compromised.[1]
Validation: Use a chiral column (e.g., Chiralpak AD-RH) if distinguishing 15(R) from 15(S) is biologically critical.[1]
Carryover: Methyl esters are "sticky."[1] Inject a solvent blank (Methanol) after every high-concentration standard.[1]
References
Hamberg, M. (1996).[1] "15(R)-hydroxylinoleic acid, an oxylipin from oat seeds."[1] Phytochemistry. Link (Identification of the target molecule as Avenoleic Acid).[1]
Vangaveti, V., et al. (2010).[1] "Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis."[1] Therapeutic Advances in Endocrinology and Metabolism. Link (Context on HODE biology).[1]
Fuchs, D., et al. (2018).[1] "LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids." Journal of Lipid Research.[1][4] Link (Methodology for LC-MS of oxidized linoleic acid derivatives).[1]
Cayman Chemical. "15(R)-HODE Product Information." Link (Standard reference data).
Disclaimer: This protocol is for research use only. Ensure all chemical safety guidelines (MSDS) are followed when handling MTBE and BSTFA.
enzymatic synthesis of "Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate"
Application Note: Enzymatic Synthesis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate Executive Summary This guide details the enzymatic synthesis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (also known as th...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Enzymatic Synthesis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Executive Summary
This guide details the enzymatic synthesis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (also known as the methyl ester of Avenoleic Acid ). Unlike common oxylipins derived from lipoxygenase activity (which typically oxygenate at C-9 or C-13 of the linoleate backbone), the 15-hydroxy derivative requires direct C-H activation at an unactivated
carbon.
This protocol utilizes an engineered Cytochrome P450 monooxygenase (CYP102A1/BM3 variants) system. This class of enzymes is capable of sub-terminal hydroxylation with high regio- and stereoselectivity, essential for generating the bioactive 15(R) enantiomer, a precursor to anti-inflammatory FAHFAs (Fatty Acid esters of Hydroxy Fatty Acids) found in oat oil.
Scientific Mechanism & Rationale
The Challenge of Regioselectivity
Linoleic acid (C18:2
) contains a bis-allylic position at C-11. Standard Lipoxygenases (LOXs) target the 1,4-pentadiene system to form conjugated diene hydroperoxides at C-9 or C-13.
Problem: The target molecule retains the
unsaturation and is hydroxylated at C-15 . This position is not activated by adjacent double bonds.
Solution:Cytochrome P450 (CYP) enzymes function via a high-valent iron-oxo species (Compound I) that abstracts a hydrogen atom from unactivated carbons. Engineered variants of Bacillus megaterium CYP102A1 (P450 BM3) are selected for this protocol due to their high catalytic rates on fatty acid methyl esters (FAMEs) and ability to be tuned for
-chain hydroxylation.
Reaction Pathway
The reaction utilizes molecular oxygen and NADPH to insert a hydroxyl group at the
-4 position (C-15).
Reaction Stoichiometry:
To ensure economic viability, an NADPH cofactor regeneration system using Glucose Dehydrogenase (GDH) is coupled to the reaction.
Figure 1: Catalytic cycle for the P450-mediated hydroxylation of Methyl Linoleate.
Objective: Synthesize milligram-to-gram quantities of the target molecule using E. coli expressing a P450 BM3 variant (e.g., F87V/A264G library) optimized for sub-terminal specificity.
Materials & Reagents
Component
Specification
Role
Substrate
Methyl Linoleate (>99% purity)
Precursor
Biocatalyst
E. coli BL21(DE3) harboring pET28a-P450_BM3_Variant
Enzyme Source
Media
Terrific Broth (TB) + Kanamycin (50 µg/mL)
Cell Growth
Inducer
IPTG (Isopropyl -D-1-thiogalactopyranoside)
Protein Expression
Cofactor Source
Glucose (2% w/v)
NADPH Regeneration
Buffer
100 mM Potassium Phosphate (KPi), pH 7.4
Reaction Medium
Extraction
Ethyl Acetate (EtOAc)
Product Recovery
Step-by-Step Methodology
Phase 1: Biocatalyst Preparation
Inoculation: Inoculate 10 mL LB media (with Kanamycin) with a single colony of the engineered E. coli. Incubate overnight at 37°C, 250 rpm.
Scale-Up: Transfer 5 mL of starter culture into 500 mL TB media in a 2L baffled flask.
Induction: Grow at 37°C until OD
reaches 0.6–0.8. Cool to 25°C, then add IPTG (0.5 mM final) and 0.5 mM -aminolevulinic acid (heme precursor).
Expression: Incubate at 20–25°C for 20 hours to maximize soluble protein production.
Harvest: Centrifuge cells (4,000
g, 15 min, 4°C). Discard supernatant. Note: Cells can be frozen at -80°C or used immediately.
Phase 2: Bioconversion Reaction
Resuspension: Resuspend cell pellet (approx. 5 g wet weight) in 100 mL of 100 mM KPi buffer (pH 7.4) containing 2% Glucose.
Substrate Addition: Dissolve Methyl Linoleate in DMSO (to 100 mg/mL). Add to the cell suspension dropwise to a final concentration of 2 mM (approx. 60 mg in 100 mL).
Critical: Final DMSO concentration should not exceed 2% (v/v) to avoid enzyme denaturation.
Incubation: Shake the reaction mixture in a baffled flask at 25°C, 200 rpm for 12–24 hours.
Oxygenation: Ensure high aeration; P450 reactions are O
dependent. Leave flask caps loose (taped).
Monitoring: At t=0, 4, 8, 12, and 24h, withdraw 500 µL aliquots. Extract with 500 µL Ethyl Acetate, centrifuge, and analyze the organic layer via GC-MS or TLC.
Phase 3: Purification & Isolation
Quenching: Acidify the reaction mixture to pH 4.0 with 1M HCl to aid extraction (optional for methyl esters, critical if free acid).
Extraction: Extract the whole broth 3x with equal volumes of Ethyl Acetate.
Drying: Combine organic layers, dry over anhydrous Na
SO, and evaporate solvent under reduced pressure.
Flash Chromatography: Purify crude oil on Silica Gel 60.
Mobile Phase: Gradient of Hexane:Ethyl Acetate (95:5
80:20).
Target Elution: The hydroxy-ester is more polar than the substrate.
Quality Control & Validation
To ensure the identity and stereochemistry of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate , the following analytical workflow is mandatory.
Structural Validation (GC-MS & NMR)
GC-MS: Analyze using a DB-5ms or HP-5 column.
Diagnostic Ions: Look for
-cleavage fragments adjacent to the hydroxyl group. For 15-OH, expect specific fragmentation patterns distinguishing it from 9-OH or 13-OH.
Derivatization:[1] Trimethylsilyl (TMS) derivatization (BSTFA + 1% TMCS) is recommended to sharpen the hydroxylated peak.
NMR (
H, 500 MHz, CDCl):
Confirm retention of cis-double bonds (multiplets at
5.3–5.4 ppm).
Identify the methine proton at C-15 (
~3.6–3.8 ppm).
Verify lack of conjugation (absence of UV max at 234 nm is a quick check; NMR coupling constants will confirm non-conjugated diene).
Stereochemical Analysis (Chiral HPLC)
The (R)-configuration is critical for biological activity (matching the natural "Avenoleate").
Column: Chiralcel OD-H or Chiralpak AD-H.
Mobile Phase: Hexane:Isopropanol (98:2 to 90:10).
Standard: Compare against authentic standard isolated from Oat Oil or chemically synthesized racemate.
Calculation:
Figure 2: Downstream processing and analytical validation workflow.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Conversion
Poor O transfer
Increase shaking speed; use baffled flasks; reduce culture volume ratio (1:5).
Use specific variants (e.g., F87V) that block the terminal position, forcing sub-terminal (C15) attack.
Insoluble Substrate
Hydrophobic aggregation
Add cyclodextrins (HP--CD) to media to improve substrate bioavailability.
References
Discovery of Avenoleic Acid:
Hamberg, M., & Hamberg, G. (1996). 15(R)-hydroxylinoleic acid, an oxylipin from oat seeds. Phytochemistry, 42(3), 729-732.
Biological Activity (FAHFAs):
Kolar, M. J., et al. (2019).[1] Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals. Journal of Biological Chemistry, 294(27), 10698–10707.[1]
P450 Biocatalysis Methods:
Urlacher, V. B., & Girhard, M. (2012). Cytochrome P450 monooxygenases: an update on perspectives for industrial application. Trends in Biotechnology, 30(1), 26-36.
Microbial Hydroxylation Protocols:
Hou, C. T. (2009). Biotechnology for the production of functional fatty acids and their derivatives. Lipid Technology, 21(5-6), 132-135.
P450 BM3 Engineering for Fatty Acids:
Whitehouse, C. J., et al. (2012). P450 BM3 (CYP102A1): connecting the dots. Chemical Society Reviews, 41(3), 1218-1260.
Technical Support Center: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate Quantification
Executive Summary & Molecule Profile Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is the methylated ester of 15(R)-HODE, a lipid mediator derived from the oxidation of linoleic acid. While 15(S)-H...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule Profile
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is the methylated ester of 15(R)-HODE, a lipid mediator derived from the oxidation of linoleic acid. While 15(S)-HODE is the primary product of the mammalian 15-Lipoxygenase (15-LOX-1) pathway, the 15(R) enantiomer is typically associated with:
Plant metabolism (e.g., specific fungal or plant lipoxygenases).
Critical Analytical Challenge:
The methyl ester modification significantly alters the ionization properties compared to the free acid. Furthermore, distinguishing the R-isomer from the S-isomer and the regioisomer 13-HODE requires specialized chiral chromatography, as standard C18 columns cannot resolve enantiomers.
Q: I am seeing a single peak in my LC-MS chromatogram, but I suspect a mixture of 15(R) and 15(S) isomers. Why isn't my C18 column separating them?
A: Standard Reverse-Phase (C18) chromatography separates compounds based on hydrophobicity. Enantiomers (R vs. S) have identical physical properties in an achiral environment, meaning they will co-elute on a C18 column.
Solution: You must use Chiral Stationary Phase (CSP) chromatography.
Recommended Column: Chiralpak AD-H or Chiralpak IA-3 (Amylose tris(3,5-dimethylphenylcarbamate)).
Mode: Normal Phase (Hexane/Isopropanol) is traditionally superior for chiral resolution of lipid esters, but Reverse-Phase Chiral (using acetonitrile/water on immobilized chiral columns like Chiralpak IA) is more compatible with ESI-MS.
Q: How do I distinguish Methyl 15-HODE from Methyl 13-HODE?
A: These are regioisomers. While they have different fragmentation patterns (see Section 3), they often co-elute or elute very closely.
Chromatographic Fix: 13-HODE is generally more hydrophobic. On a high-efficiency C18 column, Methyl 13-HODE typically elutes after Methyl 15-HODE.
Mass Spec Fix: Use unique MRM transitions (Table 1) to selectively detect them even if they co-elute.
Module B: Mass Spectrometry & Ionization[1][5][6]
Q: I used the standard negative mode (ESI-) settings for 15-HODE free acid, but the signal for the Methyl ester is almost non-existent. What is wrong?
A: This is a classic ionization mismatch.
The Mechanism: Free fatty acids ionize in ESI(-) by losing a proton from the carboxylic acid group (
).
The Problem: Methyl 15-HODE has a methyl group (
) replacing that acidic proton. It cannot easily lose a proton.
The Solution: Switch to ESI Positive Mode (+) or APCI .
ESI(+): Target the Sodium adduct
.
APCI: Often provides better ionization for neutral lipids via protonation
.
Q: What are the specific MRM transitions I should use?
A: See the table below for optimized transitions.
Table 1: Optimized MRM Transitions for Methyl 15(R)-HODE
Compound
Ionization Mode
Precursor Ion (Q1)
Product Ion (Q3)
Mechanism
Methyl 15(R)-HODE
ESI (+)
333.2 ()
301.2
Loss of Methanol
Methyl 15(R)-HODE
ESI (+)
333.2 ()
213.1
-cleavage
Methyl 15(R)-HODE
APCI (+)
311.3 ()
293.3
Loss of HO
15-HODE (Free Acid)
ESI (-)
295.2 ()
195.1
Reference only
Module C: Sample Preparation & Stability
Q: My "blank" samples are showing high levels of Methyl 15-HODE. Is the column contaminated?
A: If you are analyzing biological samples, this is likely an artifact of extraction , not column carryover.
The Cause: If you extract samples using Methanol (MeOH) in the presence of any acid (even slight acidity from the sample or matrix), you may induce transesterification , converting native 15-HODE free acid into Methyl 15-HODE during the prep.
The Fix: Use Acetonitrile or Isopropanol for protein precipitation. Avoid Methanol if you are specifically trying to quantify the endogenous methyl ester distinct from the free acid.
Q: The standard concentration drops significantly after 24 hours in the autosampler.
A: Methyl 15-HODE contains a conjugated diene system (cis-9, cis-12), which is highly susceptible to oxidation and isomerization to the trans form.
Protocol:
Store stock solutions in Ethanol at -80°C under Argon or Nitrogen gas.
Add BHT (Butylated Hydroxytoluene) (0.01%) to solvents to scavenge free radicals.
Use amber glass vials to prevent UV-induced isomerization.
Visualized Workflows
Diagram 1: Analytical Decision Matrix
Caption: Workflow for selecting the correct ionization and column based on the specific HODE derivative.
Diagram 2: The Transesterification Trap
Caption: Mechanism showing how improper extraction creates false positives for Methyl 15-HODE.
Validated Experimental Protocol: Chiral LC-MS/MS
Objective: Quantification of Methyl 15(R)-HODE with enantiomeric resolution.
Standard Preparation:
Purchase Methyl 15(R)-HODE standard (e.g., Cayman Chem #24-1856 or Larodan).
Prepare 100 µg/mL stock in Ethanol.
Internal Standard: Use 15-HODE-d8 methyl ester (synthesized or methylated from d8 acid) or a structurally similar methyl ester like Methyl 12-HETE.
LC Configuration:
Column: Chiralpak IA-3 (3 µm, 2.1 x 150 mm).
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: Isocratic hold at 60% B usually resolves HODE enantiomers; if not, shallow gradient 50-70% B over 15 mins.
Technical Support Center: HPLC Analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Welcome to the technical support resource for the chromatographic analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This guide is designed for researchers, analytical scientists, and drug development professi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for the chromatographic analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This guide is designed for researchers, analytical scientists, and drug development professionals who are looking to develop, optimize, or troubleshoot High-Performance Liquid Chromatography (HPLC) methods for this specific analyte. As a hydroxylated fatty acid methyl ester (FAME), this compound presents unique challenges that require a systematic and scientifically grounded approach to achieve optimal peak resolution and robust quantification.
This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during its analysis. We will delve into the fundamental principles of chromatography to explain the causality behind our recommended experimental choices, ensuring that every protocol is a self-validating system for achieving analytical excellence.
Analyte at a Glance
Before diving into troubleshooting, understanding the physicochemical properties of the analyte is paramount. This knowledge directly informs our strategy for method development.
The high XLogP3-AA value indicates significant hydrophobicity, making Reversed-Phase HPLC (RP-HPLC) the most suitable analytical approach.[4] The presence of the hydroxyl group introduces a polar functional group that can lead to secondary interactions with the stationary phase, a key consideration for troubleshooting peak shape.
Frequently Asked Questions (FAQs)
Here we address the most common initial queries regarding the analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Q1: What is the best starting point for a column and mobile phase for this analyte?
A1: An excellent starting point is a C18 reversed-phase column with high surface area and robust end-capping. Given the analyte's hydrophobic nature, a C18 phase provides the necessary retention. For the mobile phase, an isocratic mixture of Acetonitrile (ACN) and Water is recommended. A starting ratio of 80:20 (ACN:Water) is a good initial condition, which can then be optimized. Acetonitrile is often preferred over methanol for FAME analysis as it can offer different selectivity and lower backpressure.[5][6]
Q2: My peak for the analyte is tailing. What is the likely cause and how can I fix it?
A2: Peak tailing for this specific molecule is often caused by the interaction of the hydroxyl group with acidic, un-capped silanol groups on the silica surface of the HPLC column. This secondary interaction slows down a portion of the analyte molecules, resulting in a "tail."
Quick Fix: Add a small amount of a weak acid, such as 0.1% formic acid or 0.1% acetic acid , to both the aqueous and organic mobile phase components. This suppresses the ionization of the silanol groups, minimizing the unwanted secondary interactions.[7]
Long-Term Solution: Switch to a column with superior end-capping or a different base particle technology (e.g., a hybrid silica particle) that has a lower concentration of surface silanols.
Q3: I am not getting enough resolution between my analyte and a closely eluting impurity. What is the first parameter I should adjust?
A3: The most powerful and often easiest parameter to adjust for improving resolution between two peaks is the mobile phase strength .[6] In reversed-phase HPLC, this means decreasing the percentage of the organic solvent (e.g., reducing acetonitrile from 80% to 75%). This will increase the retention factor (k) of both peaks, moving them further down the chromatogram and often increasing the space between them. According to the fundamental resolution equation, resolution is directly proportional to the retention factor.[5]
Q4: Should I use a gradient or isocratic method?
A4: The choice depends on the complexity of your sample.
Isocratic Method: If you are analyzing a relatively pure sample of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate with few impurities, an isocratic method is simpler, more robust, and provides better reproducibility.
Gradient Method: If your sample contains a complex mixture of lipids with a wide range of polarities, a gradient method will be necessary. A gradient allows you to separate less retained (more polar) compounds at the beginning of the run and elute highly retained (more non-polar) compounds in a reasonable time, all while maintaining good peak shape.[8]
In-Depth Troubleshooting Guide
When quick fixes are not enough, a systematic approach is required. This guide breaks down troubleshooting into the three core factors of the Resolution Equation : Efficiency (N), Selectivity (α), and Retention Factor (k).
The Resolution Equation: Rs = ¼(α-1/α)(k/1+k)(√N) [5]
This equation is the theoretical foundation for chromatographic separation. By understanding it, we can logically deduce which parameters to modify to improve resolution (Rs).
Section 1: Optimizing Retention Factor (k) - "Moving the Peaks"
The retention factor describes how long an analyte is retained on the column. An optimal k value is typically between 2 and 10. If k is too low (<2), peaks elute too close to the void volume, resulting in poor resolution.
Problem: Peaks are eluting too early (k < 2), leading to poor resolution.
Cause: The mobile phase is too strong (too high a percentage of organic solvent), causing the analyte to have minimal interaction with the stationary phase and elute quickly.
Solution Workflow:
Decrease Organic Solvent Percentage: Systematically reduce the concentration of acetonitrile or methanol in the mobile phase in small increments (e.g., 2-3%). This increases the mobile phase's polarity, promoting greater interaction between the hydrophobic analyte and the non-polar C18 stationary phase.[6]
Evaluate and Iterate: After each adjustment, inject a standard and measure the retention time and resolution. Continue until the primary peak has a k value in the optimal range.
Experimental Protocol: Mobile Phase Strength Optimization
Preparation: Prepare a series of mobile phases with varying organic-to-aqueous ratios. For example:
Mobile Phase A: 85% Acetonitrile / 15% Water
Mobile Phase B: 80% Acetonitrile / 20% Water
Mobile Phase C: 75% Acetonitrile / 25% Water
Equilibration: Start with the strongest mobile phase (A). Flush the system and column for at least 10-15 column volumes to ensure full equilibration.
Injection: Inject a known concentration of your analyte standard. Record the chromatogram.
Step-Down: Switch to the next mobile phase (B), allow the system to equilibrate, and inject the standard again.
Repeat: Repeat the process for all prepared mobile phases.
Analysis: Compare the chromatograms to identify the mobile phase composition that provides the best balance of retention time and resolution.
Mobile Phase (ACN:H₂O)
Retention Time (min)
Retention Factor (k)
Resolution (Rs) vs. Impurity X
85:15
1.8
0.8
0.9
80:20
2.5
1.5
1.4
75:25
4.0
3.0
1.8
Table assumes a void time (t₀) of 1.0 min.
Section 2: Optimizing Selectivity (α) - "Changing the Peak Spacing"
Selectivity is the most powerful factor for improving resolution when peaks are severely overlapped.[5] It describes the ability of the chromatographic system to distinguish between two different analytes. Even small changes in α can have a dramatic impact on resolution.
Problem: Peaks are co-eluting or have very poor separation, even with adequate retention.
Cause: The analytes have very similar interactions with the chosen stationary and mobile phases, resulting in nearly identical retention times.
Solution Workflow:
Change the Organic Modifier: This is the most effective way to alter selectivity in reversed-phase HPLC.[5] If you are using acetonitrile, switch to methanol, or vice-versa. The different dipole moments and hydrogen-bonding capabilities of these solvents will alter their interaction with the analyte and stationary phase, often changing the elution order.
Change the Stationary Phase: If changing the solvent is not sufficient, a change in column chemistry is necessary.
Shorter Chain: Switch from a C18 to a C8 column . This will reduce hydrophobic retention overall but may alter selectivity.
Different Chemistry: Try a Phenyl-Hexyl or Embedded Polar Group (EPG) column. These phases introduce different separation mechanisms (π-π interactions for phenyl, hydrogen bonding for EPG) that can dramatically change selectivity for compounds with double bonds or polar groups like your analyte.[6]
Adjust Temperature: Temperature can also influence selectivity. Running the separation at different temperatures (e.g., 25°C, 35°C, 45°C) can sometimes resolve closely eluting peaks.[9] Lower temperatures often enhance resolution by increasing retention.[9]
Caption: A decision tree for improving selectivity (α).
Section 3: Optimizing Efficiency (N) - "Making Peaks Sharper"
Column efficiency refers to the sharpness or narrowness of the chromatographic peaks. Higher efficiency (a larger N value) leads to narrower peaks, which are easier to resolve from one another.
Problem: Peaks are broad, reducing overall resolution.
Cause: This can be due to issues with the column itself, the flow rate, or extra-column band broadening in the HPLC system.
Solution Workflow:
Reduce Flow Rate: Lowering the flow rate gives the analyte molecules more time to equilibrate between the mobile and stationary phases, which reduces band broadening and increases efficiency. Try reducing the flow rate from 1.0 mL/min to 0.8 mL/min or 0.6 mL/min.[9]
Increase Column Length or Decrease Particle Size: Efficiency (N) is directly proportional to column length and inversely proportional to particle size.[6]
Switching from a 150 mm column to a 250 mm column will increase N.
Switching from a 5 µm particle size column to a 3 µm or sub-2 µm (UHPLC) column will significantly increase N. Note that smaller particles will dramatically increase system backpressure.[9]
Check for System Issues: Broad peaks can also be a sign of system problems.
Extra-column volume: Ensure you are using tubing with the smallest possible internal diameter between the injector, column, and detector.
Column Void: A void at the head of the column can cause severe peak broadening. This may require replacing the column.
"Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" stability and degradation issues
Welcome to the technical support center for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and degradation of this compound, along with practical troubleshooting advice for common experimental challenges. As a hydroxylated polyunsaturated fatty acid methyl ester, this molecule requires careful handling to ensure its integrity and the reliability of your experimental results.
Section 1: Understanding the Stability of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is susceptible to three primary modes of degradation: oxidation, isomerization, and hydrolysis. The presence of two cis double bonds in a methylene-interrupted arrangement makes the molecule particularly prone to oxidation.
Oxidation: The Primary Degradation Pathway
Autoxidation is a free-radical chain reaction that is the most common cause of degradation for polyunsaturated fatty acids and their esters.[1] The reaction is initiated by factors such as light, heat, and the presence of metal ions.
Mechanism of Autoxidation:
The bis-allylic protons (on the carbon atom between the two double bonds) are particularly susceptible to abstraction, initiating a free radical chain reaction.[2]
Primary oxidation products are hydroperoxides. These are unstable and can decompose into a variety of secondary oxidation products, including aldehydes, ketones, and other volatile compounds that can interfere with experimental assays.[3]
Isomerization: A Change in Configuration
The cis configuration of the double bonds is crucial for the biological activity of many fatty acids. Exposure to heat, light, or certain catalysts can cause cis-trans isomerization, leading to a mixture of isomers with potentially altered biological properties.[4] While enzymatic cis-trans isomerization is a known biological process, non-enzymatic isomerization can occur during storage and handling.[5]
Hydrolysis: Cleavage of the Ester Bond
As a methyl ester, the compound can undergo hydrolysis back to its corresponding carboxylic acid, 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoic acid, and methanol. This reaction is catalyzed by acids or bases and can be accelerated by the presence of water.[6][7]
Section 2: Troubleshooting Guide
This section addresses common issues encountered during the handling and analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Problem
Potential Cause(s)
Recommended Solution(s)
Inconsistent biological activity or assay results.
Degradation of the compound: The compound may have oxidized, isomerized, or hydrolyzed, leading to a decrease in the concentration of the active form and the presence of interfering byproducts.
1. Verify Purity: Immediately assess the purity of your stock solution and working solutions using an appropriate analytical method (see Section 3).2. Implement Proper Handling: Review and strictly adhere to the recommended storage and handling procedures outlined in Section 4.3. Prepare Fresh Solutions: Use freshly prepared solutions for your experiments whenever possible.
Appearance of unexpected peaks in chromatograms (GC-MS, HPLC).
1. Oxidation Products: Aldehydes, ketones, and other secondary oxidation products.[8]2. Isomers: Cis-trans isomers may have different retention times.3. Hydrolysis Product: The free fatty acid will have a different retention time than the methyl ester.
1. Confirm Identity of New Peaks: Use mass spectrometry to identify the molecular weight of the unexpected peaks. Compare fragmentation patterns to known degradation products of similar lipids.2. Optimize Chromatography: Use a highly polar column for GC-MS or a silver ion HPLC column to improve the separation of isomers.[9]3. Check for Hydrolysis: Analyze for the presence of the free fatty acid.
Loss of compound during sample preparation or extraction.
Adsorption to surfaces: Highly pure lipids can adsorb to plasticware.[10]Oxidation during sample processing: Exposure to air and light during sample preparation can lead to degradation.
1. Use Appropriate Labware: Use glass or Teflon-lined containers and minimize the use of plastic.[10]2. Work Under Inert Atmosphere: Handle the compound under an inert gas (argon or nitrogen) as much as possible.3. Minimize Light Exposure: Protect the compound from light by using amber vials or wrapping containers in foil.
Difficulty dissolving the compound.
Incorrect solvent choice or low temperature.
1. Solvent Selection: The compound is soluble in organic solvents like ethanol, methanol, and dichloromethane. Ensure the solvent is of high purity and anhydrous.2. Temperature: Allow the compound and solvent to reach room temperature before attempting to dissolve. Gentle warming may be necessary, but avoid excessive heat to prevent degradation.
Section 3: Purity Assessment Protocols
Regularly assessing the purity of your standard is crucial for reliable experimental outcomes.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of fatty acid methyl esters and identifying volatile degradation products.
Step-by-Step Protocol:
Sample Preparation:
Carefully evaporate a small aliquot of the stock solution under a gentle stream of nitrogen.
Reconstitute the residue in a suitable volatile solvent (e.g., hexane or ethyl acetate) at a concentration of approximately 1 mg/mL.
GC-MS Parameters (Example):
Column: A polar capillary column (e.g., a high-cyanopropyl or polyethylene glycol phase) is recommended for separating fatty acid methyl esters.
Injector: Split/splitless injector at 250°C.
Oven Program: Start at a lower temperature (e.g., 100°C), ramp to a high temperature (e.g., 250°C) to elute all components.
Carrier Gas: Helium at a constant flow rate.
MS Detector: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 50-500.
Data Analysis:
The pure compound should show a single major peak with the expected retention time and mass spectrum.
Look for the molecular ion peak (m/z 310.5 for C19H34O3) and characteristic fragment ions.
Degradation products will appear as additional peaks, often at earlier retention times. Common oxidation products include smaller aldehydes and ketones.[8]
Caption: GC-MS workflow for purity assessment.
High-Performance Liquid Chromatography (HPLC)
HPLC is particularly useful for detecting non-volatile degradation products and for separating isomers.
Step-by-Step Protocol:
Sample Preparation:
Dilute the stock solution to a suitable concentration (e.g., 0.1-1 mg/mL) with the mobile phase.
HPLC Parameters (Example):
Column: A C18 reversed-phase column is commonly used for lipid analysis. For isomer separation, a silver ion (Ag+) HPLC column can be employed.
Mobile Phase: A gradient of acetonitrile and water is often effective for reversed-phase separation.
Detector: A UV detector (set at a low wavelength, e.g., 205-215 nm, as the compound has no strong chromophore) or, ideally, a mass spectrometer (LC-MS).
Data Analysis:
The pure compound should appear as a single, sharp peak.
Oxidation can introduce more polar functional groups, leading to earlier elution in reversed-phase HPLC. Hydrolysis to the free fatty acid will also result in a more polar compound.
Section 4: Recommended Storage and Handling Procedures
To minimize degradation and ensure the long-term stability of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, the following procedures are strongly recommended.
Storage:
Temperature: Store at -20°C or below in a non-frost-free freezer.[11]
Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent oxidation.
Container: Use amber glass vials with Teflon-lined caps to protect from light and prevent leaching of contaminants from plastic.[10]
Form: If purchased as a solid, it is best to dissolve it in a high-purity, anhydrous organic solvent (e.g., ethanol) to a known concentration and store the solution.[10]
Handling:
Thawing: When ready to use, allow the vial to warm to room temperature before opening to prevent condensation of moisture into the solution.
Inert Atmosphere: When opening and aliquoting, do so under a stream of inert gas if possible.
Aliquoting: For frequent use, it is advisable to prepare smaller aliquots from the main stock solution to minimize the number of freeze-thaw cycles and exposure to air of the entire stock.
Solvents: Use high-purity, anhydrous solvents for all dilutions.
Caption: Recommended handling workflow.
Section 5: Frequently Asked Questions (FAQs)
Q1: My compound has been stored at 4°C for a week. Is it still usable?
A1: While short-term storage at 4°C may not cause significant degradation if the vial is unopened and protected from light, it is not ideal. Polyunsaturated lipids are best stored at -20°C or below.[11] We strongly recommend performing a purity check (see Section 3) before using the compound in a critical experiment.
Q2: I see a small amount of precipitate in my stock solution after thawing. What should I do?
A2: This could be due to the compound coming out of solution at low temperatures. Gently warm the vial to room temperature and vortex to see if the precipitate redissolves. If it does not, it could be a sign of degradation or contamination. A purity analysis is recommended.
Q3: Can I use plastic pipette tips and microcentrifuge tubes when working with this compound?
A3: It is best to avoid plasticware when handling organic solutions of lipids, as plasticizers and other contaminants can leach into the solution.[10] Use glass or Teflon equipment whenever possible. If plastic must be used, ensure it is compatible with the solvent and minimize contact time.
Q4: What is the expected shelf life of this compound?
A4: When stored properly at -20°C or below under an inert atmosphere and protected from light, a solution of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate should be stable for at least one year. However, it is good practice to re-evaluate the purity of any standard that has been in storage for an extended period.
Q5: How does the hydroxyl group affect the stability of this molecule?
A5: The hydroxyl group can potentially influence stability in a few ways. While not directly allylic, its presence can alter the molecule's polarity and susceptibility to certain reactions. In some contexts, hydroxyl groups can act as antioxidants, while in others, they can participate in degradation reactions. The primary driver of instability in this molecule, however, remains the two cis double bonds.
References
Yin, H., Xu, L., & Porter, N. A. (2011). Free radical lipid peroxidation: mechanisms and analysis. Chemical reviews, 111(10), 5944–5972. Available at: [Link]
Porter, N. A., Caldwell, S. E., & Mills, K. A. (1995). Mechanisms of free radical oxidation of unsaturated lipids. Lipids, 30(4), 277-290. Available at: [Link]
The Good Food Institute. (n.d.). Preventing oxidation of omega-3 fatty acids before and after addition to alternative seafood products. GFI. Available at: [Link]
Šmidrkal, J., Karlová, K., Filip, V., Kyselka, J., & Hrádková, I. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Processes, 11(4), 1059. Available at: [Link]
Slawson, V., & Mead, J. F. (1972). Stability of unsaturated methyl esters of fatty acids on surfaces. Journal of lipid research, 13(1), 143–146. Available at: [Link]
Chatgilialoglu, C., & Ferreri, C. (2018). The auto-oxidation mechanism of polyunsaturated fatty acid and product analysis. In Lipid Peroxidation (pp. 1-21). CRC Press. Available at: [Link]
Minami, E., & Saka, S. (2006). Kinetics of hydrolysis and methyl esterification for biodiesel production in two-step supercritical methanol process. Fuel, 85(17-18), 2479-2483. Available at: [Link]
Heipieper, H. J., Meinhardt, F., & Segura, A. (2003). The cis-trans isomerase of unsaturated fatty acids in Pseudomonas and Vibrio: biochemistry, molecular biology and physiological function of a unique stress adaptive mechanism. FEMS microbiology letters, 229(1), 1–7. Available at: [Link]
Agilent Technologies. (n.d.). GC Troubleshooting Guide Poster. Available at: [Link]
RIVM. (2002). Short overview of the toxicity and (modelled) degradability of model substances of the 1st generation biofuels. Available at: [Link]
Kreutzer, G. L. (1996). U.S. Patent No. 5,508,455. Washington, DC: U.S. Patent and Trademark Office.
Burla, B., et al. (2018). Effects of sample handling and storage on quantitative lipid analysis in human serum. Metabolomics, 14(7), 93. Available at: [Link]
Liu, H., et al. (2018). Cis-trans isomerization of unsaturated fatty acids in edible oils to prepare trans fat. Grasas y Aceites, 69(1), e234. Available at: [Link]
Berdeaux, O., et al. (2012). A detailed identification study on high-temperature degradation products of oleic and linoleic acid methyl esters by GC-MS and GC-FTIR. Chemistry and physics of lipids, 165(3), 338-347. Available at: [Link]
Koelmel, J. P., et al. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Metabolites, 10(7), 284. Available at: [Link]
McMaster, M. C. (2008). GC/MS: A Practical User's Guide. John Wiley & Sons. Available at: [Link]
Ichihara, K., & Fukubayashi, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of lipid research, 51(3), 635–640. Available at: [Link]
Ferreri, C., et al. (2005). Cis-trans isomerization of polyunsaturated fatty acid residues in phospholipids catalyzed by thiyl radicals. Journal of the American Chemical Society, 127(30), 10642-10643. Available at: [Link]
Chemistry Stack Exchange. (2014). Why unsaturated fats are usually cis?. Available at: [Link]
Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Available at: [Link]
Forgács, A., & Cserháti, T. (2021). The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. International Journal of Molecular Sciences, 22(7), 3469. Available at: [Link]
Technical Support Center: Optimizing Extraction of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for optimizing the extraction efficiency of Methyl 15(R)...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for optimizing the extraction efficiency of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This sensitive lipid molecule, a hydroxylated derivative of linoleic acid, presents unique challenges during extraction and analysis due to its susceptibility to oxidation and degradation. This guide offers a comprehensive question-and-answer-based approach to address common issues and provides a validated, step-by-step protocol for achieving high-yield, high-purity extractions.
Frequently Asked Questions (FAQs)
Q1: My final extract shows low recovery of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. What are the likely causes?
A1: Low recovery is a common issue and can stem from several factors throughout the extraction workflow. The primary culprits are often incomplete initial extraction from the sample matrix, degradation of the target molecule, and losses during solvent evaporation and sample transfer steps. Given the polyunsaturated nature of your target molecule, oxidative degradation is a significant concern.[1][2]
Q2: I am observing extraneous peaks in my chromatogram. What is the source of this contamination?
A2: Contaminating peaks can originate from various sources, including the sample matrix itself, solvents, glassware, and plasticware. For lipidomic studies, it is crucial to use high-purity, MS-grade solvents and to meticulously clean all glassware.[1] Plasticizers from tubes and caps can also leach into the organic solvents, so using glass vials with Teflon-lined caps is highly recommended.[3]
Q3: How can I minimize the oxidation of my sample during extraction?
A3: Preventing oxidation is critical for accurate quantification of polyunsaturated fatty acids like Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. Key preventative measures include:
Working under an inert atmosphere: Purge all solvents and sample vials with nitrogen or argon gas to displace oxygen.
Using antioxidants: The addition of an antioxidant such as butylated hydroxytoluene (BHT) to your extraction solvents is highly recommended.[1][4][5] A typical concentration is 0.01% BHT.[3]
Protecting from light: Use amber glass vials or wrap your containers in aluminum foil to prevent photo-oxidation.
Maintaining low temperatures: Perform extractions on ice or in a cold room to slow down the rate of oxidative reactions.
Q4: What is the optimal pH for extracting this hydroxy fatty acid methyl ester?
A4: While your target compound is a methyl ester and thus less affected by pH than its corresponding free fatty acid, the overall sample matrix pH can influence the extraction of other components that may interfere with your analysis. For the extraction of free fatty acids, an acidic pH is generally preferred to ensure they are in their protonated, less polar form, which improves their solubility in organic solvents.[6] For a methyl ester, maintaining a near-neutral pH is generally advisable to prevent any potential hydrolysis of the ester linkage, especially if harsh basic or acidic conditions are prolonged.
Troubleshooting Guide: Specific Issues and Solutions
This section provides a more detailed, problem-oriented approach to troubleshooting common challenges encountered during the extraction of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Causality: The hydroxyl group on your molecule increases its polarity compared to non-hydroxylated fatty acid methyl esters. This can lead to incomplete extraction if a purely non-polar solvent is used. Furthermore, interactions with proteins and other macromolecules in the sample can sequester the lipid.
Troubleshooting Steps:
Optimize your solvent system: A mixture of polar and non-polar solvents is essential for efficiently extracting lipids of varying polarities. The Bligh and Dyer method, which uses a chloroform:methanol:water system, is a classic and effective approach for total lipid extraction.[7] For your specific molecule, a modified Folch extraction using a chloroform:methanol (2:1, v/v) mixture is a robust starting point.[3]
Ensure thorough homogenization: For solid samples, thorough homogenization is critical to break down cell membranes and release the lipids into the solvent. Use a high-speed homogenizer or sonicator.
Consider a direct transesterification approach: For some sample types, a one-step direct transesterification method that combines extraction and methylation can improve yields by minimizing sample handling steps.[8]
Issue 2: Analyte Degradation During Sample Preparation
Causality: The conjugated double bonds in the octadecadienoate chain are highly susceptible to oxidation, leading to the formation of various degradation products that can complicate analysis and reduce the apparent yield of the target analyte.[2]
Troubleshooting Steps:
Implement stringent antioxidant measures: As mentioned in the FAQs, the use of BHT is crucial. Ensure it is added to all organic solvents used throughout the procedure.
Minimize exposure to air and light: Work quickly and keep samples covered and on ice whenever possible. Use amber vials for all steps.
Gentle solvent evaporation: When concentrating your extract, use a gentle stream of nitrogen gas and avoid high temperatures. A rotary evaporator at low temperature and reduced pressure is also a good option. Overheating can accelerate degradation.
Issue 3: Inconsistent Results Between Replicates
Causality: Inconsistent results are often a sign of procedural variability. This can include inconsistent solvent volumes, extraction times, and sample handling techniques. For sensitive lipids, even minor variations can lead to significant differences in recovery and degradation.
Troubleshooting Steps:
Standardize your protocol: Ensure every step of your protocol is clearly defined and followed precisely for every sample. Use calibrated pipettes and consistent timing for all incubations and extractions.
Use an internal standard: The use of a deuterated or 13C-labeled internal standard that is chemically similar to your analyte is highly recommended. The internal standard is added at the beginning of the extraction process and can be used to correct for losses during sample preparation, providing more accurate and reproducible quantification.
Automate where possible: Automated liquid handlers can significantly improve reproducibility by minimizing human error in pipetting and timing.
Optimized Extraction and Purification Protocol
This protocol provides a detailed, step-by-step methodology for the extraction and purification of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, designed to maximize recovery and minimize degradation.
I. Sample Homogenization and Lipid Extraction
Preparation: Pre-chill all solvents and glassware on ice. Prepare a stock solution of 0.01% BHT in your extraction solvents (chloroform and methanol).
Homogenization (for solid samples): Weigh your sample (e.g., 50-100 mg of tissue) and place it in a glass homogenizer tube. Add 1 mL of ice-cold methanol containing 0.01% BHT. Homogenize thoroughly on ice.
Liquid-Liquid Extraction (Modified Folch Method):
To the homogenate, add 2 mL of chloroform containing 0.01% BHT. Vortex vigorously for 1 minute.
Add 0.8 mL of MS-grade water. Vortex for another minute to induce phase separation.
Centrifuge at 2000 x g for 10 minutes at 4°C to pellet any solid debris and clearly separate the aqueous and organic layers.
Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean amber glass vial.
Re-extract the remaining aqueous layer and solid pellet with another 2 mL of chloroform. Centrifuge and pool the organic layers.
II. Solvent Evaporation and Sample Concentration
Dry the pooled organic extract under a gentle stream of nitrogen gas in a fume hood. Avoid heating the sample.
Once the solvent has completely evaporated, reconstitute the lipid extract in a small, precise volume (e.g., 200 µL) of hexane for subsequent purification by solid-phase extraction (SPE).
III. Solid-Phase Extraction (SPE) for Purification
Rationale: SPE is used to remove more polar and non-polar impurities from the lipid extract, resulting in a cleaner sample for analysis. A C18 SPE cartridge is recommended for retaining the moderately polar Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate while allowing more non-polar contaminants to be washed away.[9][10][11]
Cartridge Conditioning:
Pass 3 mL of methanol through a C18 SPE cartridge (e.g., 100mg/1mL).[12]
Equilibrate the cartridge with 3 mL of MS-grade water.
Finally, wash with 3 mL of hexane. Do not let the cartridge run dry at any stage.
Sample Loading:
Load the reconstituted lipid extract (in hexane) onto the conditioned C18 cartridge.
Washing:
Wash the cartridge with 3 mL of hexane to elute any non-polar impurities. Discard the eluate.
Elution:
Elute the Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate from the cartridge with 2 mL of a more polar solvent mixture, such as hexane:ethyl acetate (80:20, v/v). Collect the eluate in a clean amber glass vial.
Final Concentration:
Evaporate the eluate to dryness under a gentle stream of nitrogen.
Reconstitute the purified extract in a known, small volume (e.g., 100 µL) of a suitable solvent for your analytical method (e.g., hexane for GC-MS analysis).
IV. Derivatization for GC-MS Analysis (if required)
Rationale: For GC-MS analysis, the hydroxyl group of your molecule needs to be derivatized to increase its volatility and improve chromatographic peak shape. Trimethylsilylation (TMS) is a common and effective derivatization method for hydroxylated fatty acids.[13][14][15]
To the dried, purified extract, add 50 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
Add 50 µL of a suitable solvent like pyridine or acetonitrile.
Cap the vial tightly and heat at 60°C for 30 minutes.
Cool the sample to room temperature before injection into the GC-MS.
Data Presentation: Comparison of Extraction Methods
The choice of extraction method can significantly impact the recovery of your target analyte. The following table summarizes typical recovery rates for different classes of fatty acid methyl esters using various extraction techniques.
Extraction Method
Analyte Class
Typical Recovery Rate (%)
Key Advantages
Key Disadvantages
Modified Folch (Chloroform:Methanol)
Total Lipids
85-95%
Robust, well-established, good for broad lipid classes.
Requires specialized equipment, potential for localized overheating.
Experimental Workflows and Diagrams
Optimized Extraction Workflow
Caption: Optimized workflow for the extraction and analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Troubleshooting Decision Tree for Low Recovery
Caption: Decision tree for troubleshooting low recovery of the target analyte.
References
Hajeb, P., Selamat, J., Afsah-Hejri, L., & Mahyudin, N. A. (2015). Impact of various extraction methods on fatty acid profile, physicochemical properties, and nutritional quality index of Pangus fish oil. Food Chemistry, 172, 575-582. [Link]
Thakshila, S. M. D., & Weerathunga, V. (2021). Enhanced fatty acid methyl esters recovery through a simple and rapid direct transesterification of freshly harvested biomass of Chlorella vulgaris and Messastrum gracile. Scientific Reports, 11(1), 2866. [Link]
ResearchGate. (n.d.). Solubility data of fatty acids in organic solvents [g/L]. [Link]
Haque, M. A., Kubouchi, H., & Kubota, S. (2024). Enhancing Recovery Yield of Vegetable Oil Methyl Ester for Bioresin Production: A Comparison Study Using Acid Neutralization. Journal of Composites Science, 8(2), 58. [Link]
Ralston, A. W., & Hoerr, C. W. (1942). The solubilities of the normal saturated fatty acids. The Journal of Organic Chemistry, 7(6), 546-555. [Link]
Dias, P. A. D., et al. (2016). Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS. Metabolites, 6(4), 37. [Link]
Montgomery, J. A., & Marion, S. L. (2002). Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards. Journal of biochemical and biophysical methods, 53(1-3), 85-95. [Link]
University of Washington. (n.d.). C18 Cartridge Solid Phase Extraction (SPE) for MS analysis. [Link]
Oettmeier, C. (2021). What is the optimal concentration of BHT (Butylated Hydroxytoluene) for extracting lipids for liquid chromatography? ResearchGate. [Link]
ResearchGate. (n.d.). Trimethylsilyl Derivatization/Gas Chromatography as a Method to Determine the Free Fatty Acid Content of Vegetable Oils. [https://www.researchgate.net/publication/228585641_Trimethylsilyl_DerivatizationGas_Chromatography_as_a_Method_to_Determine_the_Free_Fatty_Acid_Content_of_Vegetable_Oils]([Link]_ Fatty_Acid_Content_of_Vegetable_Oils)
Leavell, M. A., & González-Covarrubias, V. (2019). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 9(12), 295. [Link]
Atolani, O., et al. (2015). Direct preparation of fatty acid methyl esters and determination of in vitro antioxidant potential of lipid from fresh Sebal. Journal of Applied Pharmaceutical Science, 5(03), 024-028. [Link]
A.O.A.C. (2010). Official Methods of Analysis. 18th ed. Association of Official Analytical Chemists, Washington DC. [Link]
Eglinton, G., Hunneman, D. H., & McCormick, A. (1968). III.1 The mass spectra of the methyl esters trimethylsilyl ethers of aliphatic hydroxy acids. A facile method of double bond location. Organic Mass Spectrometry, 1(4), 593-611. [Link]
Tutone, M., et al. (2021). Computational Methods for the Identification of Molecular Targets of Toxic Food Additives. Butylated Hydroxytoluene as a Case Study. International Journal of Molecular Sciences, 22(16), 8798. [Link]
Shodex. (n.d.). Solubility of Saturated Fatty Acids. [Link]
Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian journal of biochemistry and physiology, 37(8), 911-917. [Link]
Gholami, Z., et al. (2019). GC-MS Analysis and PLS-DA Validation of the Trimethyl Silyl-Derivatization Techniques. American Journal of Biochemistry and Biotechnology, 15(1), 35-47. [Link]
Comino-Sanz, I. M., et al. (2024). Hydroxycinnamic Acid Extraction from Multiple Lignocellulosic Sources: Correlations with Substrate Composition and Taxonomy for Flavoring and Antioxidant Applications. ACS Sustainable Chemistry & Engineering. [Link]
Kansas State University. (n.d.). Lipid Profiling Extraction Method for Arabidopsis Leaves. [Link]
Metherel, A. H., et al. (2013). Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature. Lipids in health and disease, 12, 22. [Link]
Moglia, A., et al. (2024). Exploring the metabolic and physiological roles of HQT in S. lycopersicum by gene editing. Plant Physiology. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting poor recovery of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Target Molecule: 15(R)-HODE Methyl Ester (C19H34O3)
Support Tier: Senior Application Scientist Level[1]
Executive Summary
You are likely experiencing low recovery of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate due to one of three critical failure modes: unintentional hydrolysis , surface adsorption , or oxidative degradation .[1]
Unlike free fatty acids, this molecule is a methyl ester .[1] If your extraction protocol includes a saponification step (high pH) or strong acid hydrolysis, you are chemically converting your target analyte back into 15-HODE (the free acid), effectively deleting it from your specific detection window. Furthermore, the presence of the C15-hydroxyl group creates an amphipathic profile that complicates solubility in pure non-polar solvents like hexane compared to standard FAMEs (Fatty Acid Methyl Esters).
Module 1: The "Methyl Ester Trap" (Chemical Stability)
Q: I am using a standard lipid extraction protocol involving KOH/MeOH. Why is my peak disappearing?
A: You are chemically destroying your target.[1]
Standard lipidomics protocols often use alkaline hydrolysis (saponification) to release fatty acids from complex lipids (like triglycerides).[1] However, your target is already a methyl ester.[1] Exposing Methyl 15(R)-HODE to high pH (KOH/NaOH) or strong acids instantly hydrolyzes the methyl ester bond, converting it to 15(R)-HODE (Free Acid) .[1]
The Fix: Use a neutral Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE).[1] Avoid any step labeled "saponification," "transmethylation," or "hydrolysis."[1]
Q: How do I visualize this degradation pathway?
A: See the pathway below. If you detect a mass shift of -14 Da (loss of CH2), you are detecting the free acid, not the ester.
Figure 1: Critical degradation pathways. High pH causes hydrolysis (loss of methyl group), while air exposure targets the conjugated diene system.
Module 2: Surface Adsorption & Physical Loss
Q: I am using polypropylene tubes for extraction. Is this safe?
A: No. This is a primary source of "ghost" losses.[1]
While standard FAMEs are hydrophobic, Methyl 15(R)-HODE contains a hydroxyl group at Carbon 15.[1] This makes the molecule amphipathic .[1]
Plasticware: The hydrophobic tail interacts strongly with polypropylene/polystyrene, leading to irreversible adsorption.
Standard Glass: The polar hydroxyl group can hydrogen-bond with silanol groups on untreated glass surfaces.[1]
The Fix:
Use Silanized Glass: Use borosilicate glass vials that have been silanized (deactivated) to cover free silanol groups.[1]
Avoid Plastic: Do not use plastic pipette tips for long-term storage or evaporation steps.[1]
Add Carrier Protein (Optional): If working with low concentrations (pg/mL) in aqueous buffers, add 0.05% BSA (Fatty Acid Free) to block surface sites before extraction.[1]
Module 3: Extraction Protocol (The "Gentle" Method)
Q: What is the recommended extraction protocol to maximize recovery?
A: We recommend a modified Folch or Bligh-Dyer method that maintains neutral pH.[1] Because of the hydroxyl group, pure hexane extraction (common for FAMEs) is often too non-polar, resulting in poor partitioning.
Protocol: Neutral Liquid-Liquid Extraction
Step
Action
Technical Rationale
1
Sample Prep
Place sample (plasma/media) in a Silanized Glass tube.[1][2]
2
Internal Standard
Spike with deuterated analog (e.g., 15(S)-HODE-d4 methyl ester).[1][2]
Re-extract the aqueous phase with Ethyl Acetate (improves recovery of the polar OH-group).[2]
8
Drying
Combine organic layers.[1][2] Evaporate under Nitrogen stream.[1][3] Do not use heat (>30°C).
9
Reconstitution
Dissolve in Methanol/Water (80:20) immediately before LC-MS.
Important Note on Solvents: The addition of Ethyl Acetate (Step 7) is crucial. The hydroxyl group on 15-HODE methyl ester makes it slightly more water-soluble than non-oxidized lipids.[1] Chloroform alone may leave 10-20% of the target in the aqueous phase.
Module 4: Chromatography & Detection
Q: My peak shape is poor (tailing) or intensity is low. How do I optimize LC-MS?
A:
Column Choice: Use a C18 column with high carbon load (e.g., Waters BEH C18 or Agilent ZORBAX Eclipse Plus).[1]
Mobile Phase:
A: Water + 0.1% Formic Acid (or 5mM Ammonium Acetate for neutral pH).[1]
B: Acetonitrile (preferred over Methanol for lower backpressure and sharper peaks for methyl esters).[1]
Ionization:
Methyl esters do not ionize as readily as free acids in Negative Mode ESI because they lack the carboxylic acid proton.
Optimization: Look for the [M+Na]+ adduct in Positive Mode or use [M+CH3COO]- adducts in Negative Mode if using Ammonium Acetate.[1]
Warning: If you are monitoring the [M-H]- transition (m/z ~309), you might be seeing very low signal because the methyl ester cannot easily lose a proton. Switch to Positive Mode [M+H]+ or [M+Na]+.[1]
Q: How do I troubleshoot the workflow logically?
A: Use the decision tree below to isolate the failure point.
Figure 2: Troubleshooting logic flow. Isolating chemical degradation from physical loss is the first step.
References
Christie, W.W. Preparation of ester derivatives of fatty acids for chromatographic analysis.[1][4] AOCS Lipid Library.[1] Available at: [Link][1]
Wang, Y., et al. (2019).[1] Study on the adsorption behavior of glycerin from fatty acid methyl esters. PubMed.[1] Available at: [Link]
Gladine, C., et al. (2014).[1] Lipidomics of oxylipins: A review. Free Radical Biology and Medicine.[1] (Context on oxylipin stability).
Thermo Fisher Scientific. Handling and Storage of Lipids.[1] Technical Guide.[1][5]
minimizing isomerization of "Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" during analysis
Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This resource provides in-depth troubleshoot...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This resource provides in-depth troubleshooting advice and frequently asked questions to help you minimize isomerization during analysis, ensuring the integrity and accuracy of your experimental results.
Introduction to the Challenge: Isomeric Integrity
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a polyunsaturated fatty acid methyl ester (PUFA FAME) of significant biological interest. Its structure, characterized by two cis (Z) double bonds and a chiral hydroxyl group at the 15th position, is crucial for its activity. However, this complex structure also makes it susceptible to various forms of isomerization and degradation under analytical conditions. The primary challenges in its analysis are the preservation of the Z,Z configuration of the double bonds and the prevention of racemization at the chiral center.
This guide will equip you with the knowledge and practical steps to mitigate these risks, ensuring that your analytical data accurately reflects the true isomeric composition of your sample.
FAQ 1: What are the primary types of isomerization that can occur with Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate during analysis?
There are three main types of isomerization to be aware of:
cis-trans (Geometric) Isomerization: The cis (Z) double bonds at the 9th and 12th positions can convert to trans (E) isomers. This is one of the most common forms of isomerization for PUFAs and can be induced by heat, light, and acid or base catalysis.
Positional Isomerization: The double bonds can migrate along the carbon chain, leading to the formation of conjugated systems (e.g., conjugated linoleic acid methyl esters). This is often catalyzed by acidic or basic conditions and high temperatures.
Racemization: The chiral center at the 15(R)-position can undergo inversion to the 15(S)-enantiomer, resulting in a loss of stereochemical purity. This can be promoted by harsh chemical treatments or high temperatures.
Caption: Isomerization pathways for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate.
Troubleshooting Guide: Sample Handling and Storage
Q: I suspect my standard is degrading even before analysis. What are the optimal storage and handling conditions?
A: Proper storage is the first line of defense against isomerization and degradation.
Storage Temperature: Store the compound in a freezer at -20°C or, for long-term storage, at -80°C.[1]
Inert Atmosphere: Oxygen is a major contributor to the degradation of PUFAs.[1] Always store the compound under an inert gas like argon or nitrogen.
Solvent: If in solution, use a high-purity, peroxide-free solvent such as ethanol, methanol, or acetonitrile.
Container: Store in amber glass vials with Teflon-lined caps to prevent light exposure and leaching of plasticizers.[1]
Handling: When preparing for an experiment, allow the vial to warm to room temperature before opening to prevent condensation of water into the sample. Use glass or stainless steel syringes or pipettes for transfer, as organic solvents can leach impurities from plastic tips.[1]
Parameter
Recommendation
Rationale
Temperature
-20°C (short-term) to -80°C (long-term)
Minimizes oxidation and enzymatic degradation.
Atmosphere
Inert gas (Argon or Nitrogen)
Prevents oxidation of the double bonds.
Container
Amber glass vial with Teflon-lined cap
Protects from light and prevents contamination.
Solvent
High-purity, peroxide-free
Avoids introduction of reactive species.
Troubleshooting Guide: Sample Preparation and Derivatization
Q: I am preparing my sample for GC analysis by converting the corresponding carboxylic acid to its methyl ester. Could this step be causing isomerization?
A: Yes, the methylation step is a critical point where isomerization can occur.
Acid-catalyzed methylation, while effective, can be harsh and promote both geometric and positional isomerization, especially with prolonged reaction times and high temperatures.[2] Base-catalyzed methods are generally faster and conducted under milder conditions, reducing the risk of isomerization.[2]
Recommended Protocol for Mild Methylation:
Reagent: Use a base catalyst like 0.5 M KOH or NaOH in methanol.
Temperature: Perform the reaction at room temperature.
Time: Limit the reaction time to 5-10 minutes.
Neutralization: After the reaction, neutralize the mixture with a mild acid (e.g., acetic acid) before extraction.
For compounds with a free hydroxyl group like yours, derivatization of the hydroxyl group to a trimethylsilyl (TMS) ether can improve peak shape and reduce on-column degradation during GC analysis.[3]
Protocol for TMS Ether Derivatization (Post-Methylation):
Drying: Ensure your methylated sample is completely dry, as silylating reagents are moisture-sensitive.
Reagent: Use a common silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
Reaction: Incubate the sample with the silylating reagent at 60-70°C for 30 minutes.
Analysis: Inject the derivatized sample directly into the GC-MS.
Caption: Recommended sample preparation workflow for GC-MS and HPLC analysis.
Troubleshooting Guide: Chromatographic Analysis
Q: I am seeing extra peaks in my GC chromatogram that I suspect are isomers. How can I confirm this and prevent their formation during the analysis?
A: The high temperatures of the GC inlet and column can induce on-column isomerization.
Gas Chromatography (GC) Recommendations:
Column Selection: Use a high-polarity cyanopropylsiloxane capillary column (e.g., SP-2380, HP-88) for good separation of fatty acid methyl esters and their isomers.
Temperature Program:
Low Inlet Temperature: Use the lowest possible inlet temperature that still ensures efficient volatilization of your analyte. A high inlet temperature is a primary cause of thermal isomerization.
Cool On-Column Injection: If available, this is the gentlest injection technique as it deposits the sample directly onto the column at a low initial temperature, minimizing thermal stress.
Oven Program: Start with a lower initial oven temperature and use a slower ramp rate to improve the separation of isomers.
Confirmation of Isomers:
Mass Spectrometry (MS): Isomers will have the same mass-to-charge ratio (m/z). Fragmentation patterns can sometimes help distinguish between positional isomers.
Standards: Inject commercially available standards of the suspected isomers (e.g., trans isomers) to compare retention times.
High-Performance Liquid Chromatography (HPLC) as an Alternative:
HPLC is often a better choice for analyzing heat-sensitive and chiral compounds as it is performed at or near room temperature.[4]
Chiral HPLC: To assess the enantiomeric purity of the 15(R)-hydroxyl group, a chiral stationary phase is necessary. Polysaccharide-based chiral columns (e.g., Chiralcel OD-H, Chiralpak AD-H) are often effective for separating enantiomers of hydroxy fatty acids.[5]
Reversed-Phase HPLC: For separating geometric (cis/trans) isomers, a C18 or C30 reversed-phase column with a mobile phase of acetonitrile and water is a good starting point.[6]
Analytical Issue
Potential Cause (Isomerization-Related)
Recommended Solution
Extra peaks with same m/z
On-column thermal isomerization (cis to trans or positional).
Lower GC inlet and oven temperatures. Use a cool on-column injector. Confirm with standards. Consider HPLC.
Broad or tailing peaks
Analyte degradation on the column. Interaction of the free hydroxyl group with active sites.
Derivatize the hydroxyl group (silylation). Use a highly inert GC column. Check for column contamination.
Loss of chiral purity
Racemization during sample preparation or analysis.
Use milder derivatization conditions. Employ chiral HPLC for analysis instead of GC.
Ghost peaks
Carryover of isomers from a previous injection.
Implement a thorough wash step between injections. Bake out the column at a high temperature (without the sample).[7]
References
Schwartz, S. J., & T. W. Keenan. (1987). Isomerization of conjugated linolenic acids during methylation. Lipids, 22(5), 324-328. [Link]
Liavonchanka, A., et al. (2006). On the Mechanism of a Polyunsaturated Fatty Acid Double Bond Isomerase from Propionibacterium acnes. Journal of Biological Chemistry, 281(34), 24573-24581. [Link]
Jalali, A., et al. (2012). Different Conditions for Alkaline Isomerization and the Production of Conjugated Linoleic Acid (CLA) from Linoleic Acid. Journal of Biochemical Technology, 3(4), 334-338. [Link]
Cravador, A., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society, 23(4), 764-772. [Link]
Knapp, D. R. (1979).
Delmonte, P., et al. (2021). Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns. Journal of AOAC INTERNATIONAL, 104(3), 635-646. [Link]
Christie, W. W. (2003). Lipid analysis: Isolation, separation, identification and structural analysis of lipids. The Oily Press.
Sultan, M. A., et al. (2010). Chiral stability-indicating HPLC method for analysis of arotinolol in pharmaceutical formulation and human plasma. Journal of Pharmaceutical and Biomedical Analysis, 52(2), 239-245.
American Oil Chemists' Society. (2017). Official Methods and Recommended Practices of the AOCS. AOCS Press.
Agilent Technologies. (2021). Peak Perfection: A Guide to GC Troubleshooting. Agilent Technologies, Inc.
Taylor, T. (2020). Troubleshooting GC Peak Shapes. Element Lab Solutions. Retrieved from [Link]
Sigma-Aldrich. (n.d.). A Guide to Derivatization Reagents for GC. Supelco Bulletin 909A.
Aburai, N., et al. (2013). A stability indicating chiral high-performance liquid chromatographic (HPLC) method for the separation and simultaneous determination of S-(+)- and R-(-)-donepezil hydrochloride (DP) in tablet products.
Mansour, M. P., et al. (2007). Reversed-phase high-performance liquid chromatography purification of methyl esters of C16-C28 polyunsaturated fatty acids in microalgae, including octacosaoctaenoic acid [28:8(n-3)].
Guille´n, M. D., & Cabo, N. (1997). Analytical evaluation of polyunsaturated fatty acids degradation during thermal oxidation of edible oils by Fourier transform infrared spectroscopy. Journal of the American Oil Chemists' Society, 74(10), 1281-1284.
Musa, M. M., et al. (2013). Racemization of enantiopure secondary alcohols by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase. Organic & Biomolecular Chemistry, 11(24), 4011-4016.
American Oil Chemists' Society. (2009).
Phenomenex. (n.d.). GC Column Troubleshooting Guide. Retrieved from [Link]
Kim, H. Y., et al. (2015). Quantitative determination of 12-hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in a murine atopic dermatitis model. Journal of Pharmaceutical and Biomedical Analysis, 114, 259-265.
Carro, A. M., et al. (2017). Derivatization and Gas Chromatography of Fatty Acids from Yeast. Methods in Molecular Biology, 1588, 149-160.
Smith, A. M., et al. (2022). Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. The Journal of Organic Chemistry, 87(19), 13196-13202.
Carvalho, M. E. A., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society, 23(4), 764-772.
American Oil Chemists' Society. (n.d.).
Restek Corporation. (2020). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]
Ion Suppression: Caused by co-eluting phospholipids in plasma/tissue.[2]
Pseudo-Matrix Effect (Stability): Rapid enzymatic hydrolysis by plasma esterases, converting the methyl ester analyte back to its free acid form (15-HODE), appearing as signal loss.
This guide provides a self-validating workflow to distinguish, isolate, and eliminate these interferences.
Module 1: The Diagnostic Hub (Troubleshooting)
Before altering your method, determine if your signal loss is due to Ion Suppression (MS physics) or Enzymatic Degradation (Biology).
Q: My analyte signal is low/variable. How do I identify the root cause?
A: Perform the "Post-Column Infusion" and "Ice-Bath" validation tests.
Step 1: The Stability Check (Ice vs. Room Temp)
Methyl esters are substrates for esterases (e.g., carboxylesterases) abundant in plasma.
Spike your analyte into warm plasma (37°C) and ice-cold plasma (4°C) containing 1% Formic Acid.
Extract immediately.
Result: If the warm sample has <50% recovery compared to the cold sample, you have an enzymatic stability issue , not just matrix suppression.
Fix: Process all samples on ice; add esterase inhibitors (e.g., PMSF or organophosphates) immediately upon collection.
Step 2: The Matrix Factor Map (Post-Column Infusion)
Infuse a constant stream of pure analyte standard (100 ng/mL) via a tee-junction into the MS source.
Inject a "Blank Matrix" (extracted plasma) via the LC column.
Result: Monitor the baseline. A sharp dip in the baseline at the retention time of your analyte confirms Ion Suppression from co-eluting matrix components (likely phospholipids).
Visualizing the Troubleshooting Logic
Figure 1: Diagnostic Decision Tree. A systematic approach to distinguishing biological degradation from physical ion suppression.
Module 2: Sample Preparation (The Cleanup)
Core Principle: 15-HODE Methyl Ester is highly lipophilic (LogP ~5.4). Simple Protein Precipitation (PPT) is insufficient because it does not remove phospholipids (GPCs), which are also lipophilic and elute late in the chromatogram, causing suppression.
Q: Which extraction method yields the cleanest baseline?
A: Liquid-Liquid Extraction (LLE) or Phospholipid Removal (PLR) Plates.
Protocol A: Liquid-Liquid Extraction (Recommended for Cost/Purity)
LLE uses non-polar solvents to pull the ester out, leaving salts and many phospholipids in the aqueous phase.
Step 1: Aliquot 100 µL Plasma.
Step 2: Add 10 µL Internal Standard (Deuterated).
Step 3: Add 600 µL Hexane:Ethyl Acetate (80:20) .
Why? This specific ratio maximizes recovery of the hydroxy-ester while minimizing extraction of polar phospholipids.
Step 4: Vortex 5 mins; Centrifuge 10 mins @ 10,000 x g.
Step 5: Transfer supernatant to glass vial. Evaporate under Nitrogen.
Step 6: Reconstitute in 50:50 Methanol:Water.
Protocol B: Phospholipid Removal Plates (Recommended for Throughput)
If processing >50 samples, use plates like Ostro (Waters) or HybridSPE (Supelco) .
Mechanism: These plates use Zirconia-coated silica to selectively Lewis-acid/base bind the phosphate group of phospholipids, letting the neutral fatty acid ester pass through.
Efficiency: Removes >99% of phospholipids, eliminating the "late-eluting suppression zone."
Data Comparison: Extraction Efficiency vs. Matrix Effect
Q: My analyte elutes right where the baseline gets noisy. How do I fix this?
A: You are likely co-eluting with the "Phospholipid Dump." You must modify the gradient.
Phospholipids (PLs) adhere strongly to C18 columns and elute when the organic phase is high (90-100% B). Since 15-HODE Methyl Ester is also lipophilic, it risks eluting with the PLs.
The "Safe Zone" Gradient Strategy
You must force the analyte to elute before the PLs, or wash the PLs out after the analyte.
Column: C18 (e.g., BEH C18), 1.7 µm, 2.1 x 100 mm.
Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.
Mobile Phase B: Acetonitrile (or Methanol) + 0.1% Formic Acid.
Gradient Profile:
0-1 min: Hold 30% B (Focusing).
1-8 min: Ramp to 90% B (Analyte elutes ~6-7 min).
8-10 min:The Phospholipid Wash (Hold 100% B).
Crucial: Do not stop the run at 8 minutes. You must hold at 100% organic to flush the PLs, otherwise, they will wrap around and suppress the next injection.
Module 4: Mass Spectrometry & Internal Standards
Q: Which Ionization mode should I use?
A: ESI(+) Sodiated Adduct or APCI.
Unlike the free acid (15-HODE), which ionizes easily in ESI(-) [M-H]-, the Methyl Ester has no acidic proton.
ESI Positive: Look for the Sodium adduct [M+Na]+ (m/z ~333.2) or Ammonium adduct [M+NH4]+ (m/z ~328.3).
Tip: Add 2mM Ammonium Formate to mobile phases to drive the [M+NH4]+ adduct, which is often more stable than the sodium adduct.
APCI: Often superior for neutral lipids. It generates [M+H]+ or [M-H2O+H]+ ions and is less susceptible to matrix suppression than ESI.
Q: I cannot find a deuterated standard for "Methyl 15-HODE". What do I use?
A: Use the deuterated Free Acid and Methylate it (if applicable) or use a Surrogate.
Scenario A: You are measuring the Methyl Ester as a drug/metabolite.
Practical Alternative: Use 15-HODE-d8 (Free Acid) .
Risk: The free acid elutes earlier than the methyl ester. It will not perfectly compensate for matrix effects at the ester's retention time.
Mitigation: You must demonstrate that the matrix factor is identical at both retention times (using the infusion map in Module 1).
Scenario B: You are derivatizing samples to Methyl Esters for sensitivity.
Protocol: Spike 15-HODE-d8 (Free Acid) into the raw sample before extraction. It will undergo methylation alongside your analyte, becoming 15-HODE-d8 Methyl Ester in situ. This is the perfect internal standard.
Summary of Validated Workflow
Figure 2: Optimized Analytical Workflow. Designed to minimize hydrolysis and maximize phospholipid removal.
References
Matrix Effects & Phospholipids
Chambers, E., et al. "Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses." Journal of Chromatography B, 2007.
Oxylipin Analysis & Isomer Separation
Levandi, T., et al. "LC-MS/MS analysis of oxidized linoleic acid metabolites." Journal of Chromatography B, 2018.
Stability of Esters in Plasma
Li, B., et al. "Stability of ester-containing drugs in plasma: esterase activity and inhibition." Journal of Pharmaceutical Sciences, 2015.
Phospholipid Removal Strategies
Sigma-Aldrich/Supelco. "Phospholipid Removal using HybridSPE-Phospholipid Technology." Technical Report.
"Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" solubility issues and solutions
Welcome to the technical support guide for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges ass...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling and use of this bioactive lipid. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the successful application of this compound in your experiments.
I. Understanding the Challenge: The Physicochemical Properties of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a methyl ester of a polyunsaturated fatty acid. Its structure, characterized by a long hydrocarbon chain, imparts a lipophilic nature, making it sparingly soluble in aqueous solutions. This inherent property is the primary source of experimental challenges, such as precipitation and aggregation, when introducing it into physiological buffers or cell culture media. Understanding these properties is the first step toward developing effective solubilization strategies.
II. Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during your experiments, providing step-by-step solutions and the scientific rationale behind them.
Problem 1: My compound precipitated out of solution after dilution in an aqueous buffer.
Cause: This is the most common issue and is due to the low aqueous solubility of the lipid. When a concentrated stock solution in an organic solvent is diluted into an aqueous medium, the lipid molecules are no longer effectively solvated and begin to aggregate and precipitate.
Solution Workflow:
Solvent Selection and Stock Concentration:
Primary Solvents: Prepare a high-concentration stock solution in an appropriate organic solvent. Based on data for structurally similar compounds, solubility is high in several organic solvents.[1][2]
Recommended Stock Concentration: Aim for a stock concentration of 10-50 mg/mL.
Dilution Technique:
Avoid Direct Dilution: Do not add the aqueous buffer directly to your concentrated stock.
Step-wise Dilution: Add the stock solution drop-wise to the vigorously vortexing or stirring aqueous buffer. This rapid mixing helps to disperse the lipid molecules before they can aggregate.
Two-Step Dilution: For sensitive applications like cell culture, consider a two-step dilution. First, dilute the stock into a small volume of a less polar solvent that is miscible with your final buffer (e.g., from DMSO to ethanol, then into the buffer).
Final Solvent Concentration:
Minimize Organic Solvent: Ensure the final concentration of the organic solvent in your working solution is as low as possible to avoid solvent-induced artifacts or toxicity. For cell-based assays, the final DMSO concentration should ideally be below 0.5%.
dot
Caption: Workflow for preparing stock and working solutions.
V. References
Cayman Chemical. (n.d.). 9(S)-HODE Product Information. Retrieved from [Link]
Cayman Chemical. (n.d.). 13(R)-HODE Product Information. Retrieved from [Link]
Slaninova, I., et al. (2014). The effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing. Saudi Journal of Biological Sciences, 21(5), 447-452.
T'jollyn, H., et al. (2009). A direct method for fatty acid methyl ester synthesis: application to wet meat tissues, oils, and feedstuffs. Lipids, 44(8), 765-773.
Christie, W. W. (2003). Lipid analysis: isolation, separation, identification and structural analysis of lipids. The Oily Press.
Reddit. (2024). can tween 80 dissolve hydrophobic compounds. r/chemistry. Retrieved from [Link]
Technical Support Center: Mass Spectra Interpretation of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate Derivatives
Welcome to the technical support center for the analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the analysis of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spectrometry in their experimental workflows. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter.
Introduction: The Challenge of Analyzing Hydroxylated Fatty Acids
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a C19 fatty acid methyl ester (FAME) with a molecular weight of 310.47 g/mol and a formula of C₁₉H₃₄O₃.[1][2] Its structure, containing both hydroxyl and unsaturated functionalities, presents unique challenges for mass spectrometric analysis, particularly with gas chromatography-mass spectrometry (GC-MS). The primary issues are the inherent polarity and thermal lability of the hydroxyl group, and the potential for complex fragmentation patterns due to the double bonds. This guide will provide in-depth solutions to navigate these complexities.
Q1: Why is my underivatized Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate giving poor chromatographic peaks and an uninterpretable mass spectrum in GC-MS?
A1: The Problem with Underivatized Hydroxy FAMEs
Direct analysis of underivatized hydroxy FAMEs like Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate by GC-MS is often problematic. The free hydroxyl group makes the molecule polar, leading to several issues:
Poor Peak Shape: The polar hydroxyl group can interact with active sites in the GC inlet and column, causing peak tailing and broadening. This reduces resolution and sensitivity.
Thermal Instability: At the high temperatures of the GC inlet, the molecule can dehydrate, leading to the loss of a water molecule and the formation of artifact peaks.
Complex and Unreliable Fragmentation: The fragmentation pattern of the underivatized molecule can be inconsistent and difficult to interpret.
The Solution: Derivatization
To overcome these issues, it is essential to derivatize the hydroxyl group before GC-MS analysis.[3] This process replaces the active hydrogen of the hydroxyl group with a non-polar protecting group, increasing the volatility and thermal stability of the analyte.[4]
Trimethylsilylation is a robust and widely used derivatization technique for hydroxylated compounds.[5][6] This involves reacting the analyte with a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), to form a trimethylsilyl (TMS) ether.
Experimental Protocol: TMS Derivatization of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Sample Preparation: Ensure your sample is dry. Water can react with the silylating reagent and interfere with the derivatization.
Reagent Addition: To your dried sample, add a solution of BSTFA (with 1% TMCS as a catalyst) in a suitable solvent like pyridine or acetonitrile.
Reaction: Heat the mixture at 60-70°C for 30-60 minutes to ensure complete derivatization.
Analysis: The derivatized sample can then be directly injected into the GC-MS.
Q2: I've derivatized my sample with BSTFA, but I don't see the expected molecular ion for the TMS-ether of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate. Is my experiment failing?
A2: The "Missing" Molecular Ion in Electron Ionization (EI)
It is very common for the molecular ion of TMS-derivatized long-chain unsaturated FAMEs to be absent or of very low abundance in a 70 eV electron ionization (EI) mass spectrum.[7] EI is a "hard" ionization technique that imparts a significant amount of energy into the molecule, leading to extensive fragmentation.[7][8]
What to Look For Instead: Characteristic Fragments
The absence of a molecular ion does not mean your analysis has failed. Instead, you should look for characteristic fragment ions that provide structural information. For the TMS derivative of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, the key fragmentation is the cleavage of the C-C bonds adjacent to the carbon bearing the TMS-ether group.
Caption: Predicted Fragmentation of the Analyte.
Predicted Key Fragment Ions for TMS-Derivatized Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Ion
Predicted m/z
Origin
α-cleavage ion
227
Cleavage between C14 and C15, retaining the charge on the fragment containing the ester group.
β-cleavage ion
255
Cleavage between C15 and C16, retaining the charge on the fragment containing the ester group.
McLafferty rearrangement, characteristic of the methyl ester group.[5]
Note: The presence and relative intensities of these ions can be influenced by the positions of the double bonds.
Alternative Approaches:
If a molecular ion is crucial for your analysis, consider using a "soft" ionization technique such as chemical ionization (CI) or field ionization (FI).[2][7] These methods impart less energy, resulting in less fragmentation and a more prominent molecular ion.
Q3: How can I confirm the positions of the double bonds at C9 and C12?
A3: Locating Double Bonds with Mass Spectrometry
Determining the exact position of double bonds in polyunsaturated fatty acids (PUFAs) from a standard EI mass spectrum is challenging due to ion migration. However, several advanced techniques can be employed:
Derivatization of Double Bonds: The double bonds can be derivatized to form more stable structures that yield location-specific fragments. One common method is dihydroxylation followed by trimethylsilylation.[5]
Tandem Mass Spectrometry (MS/MS) with Chemical Ionization: Techniques like acetonitrile chemical ionization can form adducts with the double bonds.[9] Subsequent fragmentation of these adducts in an MS/MS experiment can reveal the positions of the original double bonds.[9][10][11]
Interpreting the Influence of Double Bonds on the Spectrum
While precise localization is complex, the presence of the double bonds will influence the overall fragmentation pattern. You may observe a series of ions separated by 14 Da (CH₂) with lower intensity around the double bonds due to the increased stability of allylic cations.
Q4: My sample contains multiple isomers of hydroxy-octadecadienoate. How can I differentiate them?
A4: The Power of Combined Chromatography and Mass Spectrometry
Differentiating isomers requires a combination of good chromatographic separation and careful interpretation of the mass spectra.
Chromatography:
GC Retention Time: Different isomers will often have slightly different retention times on a GC column. Using a high-resolution capillary column and optimizing the temperature program can help separate these isomers.
Retention Indices: Comparing the retention indices of your unknown peaks to those of known standards or literature values can aid in identification.
Mass Spectrometry:
Characteristic Fragments: As discussed in Q2, the fragmentation pattern of the TMS-ether derivative is highly dependent on the position of the hydroxyl group. By identifying the key α- and β-cleavage ions, you can pinpoint the location of the hydroxyl group for each isomer.
Troubleshooting Workflow: Isomer Identification
Caption: Workflow for Isomer Identification.
References
Eglinton, G., Hunneman, D. H., & McCormick, A. (1968). Gas chromatographic—mass spectrometric studies of long chain hydroxy acids.—III.1 The mass spectra of the methyl esters trimethylsilyl ethers of aliphatic hydroxy acids. A facile method of double bond location. Journal of Mass Spectrometry, 1(4), 593-611.
Plamen, D., & Cvete, B. (2021).
ResearchGate. (n.d.). Mass spectrum of the TMS derivative of 1,16‐dihydroxyhexa‐qj;decane (9). Retrieved from [Link]
JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]
Mjos, S. A. (2003). Gas-liquid chromatography-mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers.
Shimadzu. (n.d.). C146-E403 Double bond localization in unsaturated fatty acid methyl esters (FAME) by solvent mediated chemical ionization (SMCI). Retrieved from [Link]
Svatoš, A., & Schrader, W. (2001). Identification of the double-bond position in fatty acid methyl esters by liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry. Rapid Communications in Mass Spectrometry, 15(8), 633-638.
Strife, R. J., & Murphy, R. C. (1984). Gas chromatography-mass spectrometry of monohydroxyeicosatetraenoic acids as their methyl esters trimethylsilyl, allyldimethylsilyl and tert.-butyldimethylsilyl ethers.
NIST. (n.d.). 9,12-Octadecadienoic acid (Z,Z)-, TMS derivative. Retrieved from [Link]
Tvrzická, E., Vecka, M., Staňková, B., & Žák, A. (2011). Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. International Journal of Analytical Chemistry, 2011, 983756.
ResearchGate. (n.d.). Formation of fragment ions from the TMS ether/methyl ester derivative of β‐hydroxy acids. Retrieved from [Link]
Fogh, K., Kragballe, K., Larsen, E., Egsgaard, H., & Shukla, V. K. (1988). Mass spectrometry of underivatized 15-hydroxyeicosatetraenoic acid and 15-hydroxyeicosapentaenoic acid. Biomedical & Environmental Mass Spectrometry, 17(6), 459-461.
ResearchGate. (n.d.). EI mass spectra of methyl trimethylsilyl derivatives of A, 9,10-dihydroxyoctadecanoic acid... Retrieved from [Link]
Dame, M. K., Bultman, K. M., & Amador, A. (2021). Automated Trimethyl Sulfonium Hydroxide Derivatization Method for High-Throughput Fatty Acid Profiling by Gas Chromatography–Mass Spectrometry. Metabolites, 11(10), 699.
Van Bramer, S. E., & Johnston, M. V. (1995). Acetonitrile chemical ionization tandem mass spectrometry to locate double bonds in polyunsaturated fatty acid methyl esters. Journal of the American Society for Mass Spectrometry, 6(10), 966-973.
PubChem. (n.d.). Methyl 15-hydroxy-9,12-octadecadienoate. Retrieved from [Link]
ResearchGate. (n.d.). GC-MS spectra of 9, 12-Octadecadienoic methyl ester... Retrieved from [Link]
IOSR Journal of Pharmacy and Biological Sciences. (2017). GC-MS Analysis of Phytochemical Compounds of Normal and Leaf Galls of Madhuca longifolia (Koenig) j.f.Macb.12(5), 1-8.
Interpretation of mass spectra. (n.d.). Retrieved from [Link]
MDPI. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. International Journal of Molecular Sciences, 26(1), 1.
Regis Technologies. (n.d.). GC Derivatization. Retrieved from [Link]
PubChem. (n.d.). 9,12,15-Octadecatrienoic acid, 2,3-bis[(trimethylsilyl)oxy]propyl ester, (Z,Z,Z)-. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Enhancing sensitivity for low-level detection of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Document ID: TS-LIPID-15R-ME
Department: Advanced Lipidomics Applications
Status: Active Guide
Introduction: The Analyst's Challenge
You are attempting to quantify Methyl 15(R)-HODE , a stable methyl ester derivative of the bioactive lipid mediator 15(R)-HODE.
The Core Problem: Unlike free fatty acids (which ionize easily in negative mode ESI-), methyl esters are neutral lipids . They lack the acidic proton required for facile deprotonation. Consequently, standard lipidomics protocols often yield poor sensitivity or high background noise for these specific analytes.
This guide moves beyond standard protocols to implement Adduct-Enhanced LC-MS/MS and Chiral Resolution , the only reliable ways to achieve femtomolar sensitivity for this specific target.
Module 1: Sample Preparation & Extraction
Objective: Maximize recovery while preventing two critical failures: (1) Artifactual oxidation and (2) Hydrolysis of the methyl ester back to the free acid.
The "Golden Rules" of Extraction
Glass Only: Methyl 15(R)-HODE is lipophilic (
). It will adsorb irreversibly to polypropylene tubes. Use silanized glass vials.
Antioxidant Shield: You must arrest auto-oxidation immediately.
pH Control: Avoid high pH (>8.0) to prevent saponification (loss of the methyl group).
Optimized Solid Phase Extraction (SPE) Protocol
Step
Reagent/Condition
Technical Rationale
Sample Pre-treatment
Plasma/Tissue Homogenate + BHT (50 µM)
BHT (Butylated hydroxytoluene) prevents radical chain reactions that degrade the diene structure.
Internal Standard
15(S)-HODE-d8 Methyl Ester
Crucial: Do not use the free acid deuterated standard. You need the methyl ester analog to track extraction efficiency correctly.
Cartridge
Oasis HLB (Hydrophilic-Lipophilic Balance) or C18
Polymeric reversed-phase sorbents retain the neutral ester strongly.
Conditioning
1. MeOH (1 mL)2. Water/0.1% Formic Acid (1 mL)
Formic acid keeps the environment slightly acidic, stabilizing the ester bond.
Loading
Sample (pH ~4-6)
Load slowly (1 mL/min) to allow hydrophobic interaction.
Wash
5% MeOH in Water
Removes salts and proteins without eluting the lipid.
Elution
Ethyl Acetate or MTBE
These solvents disrupt hydrophobic bonds better than MeOH for neutral lipids and are easily evaporated.
Reconstitution
MeOH:Water (80:20) + 5mM Ammonium Acetate
Prepares the sample for the specific ionization mechanism (see Module 3).
Note: If you only care about the total 15-HODE methyl ester (racemic) and not the specific (R) enantiomer, a high-quality C18 CSH (Charged Surface Hybrid) column is sufficient and more robust.
Module 3: Mass Spectrometry Optimization (The Sensitivity Key)
Objective: Force the neutral methyl ester to ionize.
The Failure Mode: Attempting to run this in ESI Negative mode (standard for lipids) will fail because the carboxyl group is methylated.
The Solution: Use ESI Positive Mode with Ammonium Adducts .
The Ionization Strategy:
By adding Ammonium Acetate to your mobile phase, you force the neutral methyl ester to coordinate with an ammonium ion. This creates a stable, charged species
at m/z 328.5 .
MRM Transition Table
Analyte
Precursor Ion (Q1)
Product Ion (Q3)
Mechanism
Collision Energy (eV)
Methyl 15(R)-HODE
328.5
311.5
Loss of (Ammonia)
Low (5-10)
Methyl 15(R)-HODE
328.5
293.5
Loss of +
Med (15-20)
Methyl 15(R)-HODE
328.5
171.1
-cleavage (Specific)
High (25-35)
Note: The 328.5 -> 311.5 transition is often the most intense (Base Peak) but can be noisy. The 328.5 -> 171.1 transition is less intense but far more specific.
Visualizing the Workflow
Figure 1: Decision logic for ionizing neutral methyl esters. Note the critical pivot to ESI Positive mode with Ammonium Adducts.
Module 4: Troubleshooting & FAQ
Q1: My signal is weak. I am using standard 0.1% Formic Acid in water/acetonitrile.
Diagnosis: Formic acid alone promotes
, which is often unstable for lipids (leading to in-source fragmentation and water loss).
Fix: Switch your aqueous mobile phase modifier to 5mM Ammonium Acetate or Ammonium Fluoride (0.5mM) . You need the ammonium ions to form the stable adduct.
Q2: I see two peaks with the same MRM transition. Which one is 15(R)?
Diagnosis: You are likely resolving the 15(R) and 15(S) enantiomers (if using a chiral column) or the 9-HODE and 13-HODE regioisomers (if using C18).
Fix:
Run Standards: Inject pure Methyl 15(R)-HODE and Methyl 15(S)-HODE separately.
Check Order: On Chiralpak AD columns, the (S) enantiomer usually elutes before the (R) enantiomer, but this depends on mobile phase composition. Verification with a standard is mandatory.
Q3: Can I use APCI instead of ESI?
Answer: Yes.
Pros: APCI is excellent for neutral lipids and less susceptible to matrix suppression (phospholipids).
Cons: It is generally "harder" ionization, leading to more fragmentation and potentially lower abundance of the molecular ion.
Verdict: Try ESI with Ammonium Adducts first. If matrix suppression is too high (>50%), switch to APCI.
Q4: I am detecting high levels of 15-HODE free acid in my "Methyl" samples.
Diagnosis: Hydrolysis is occurring during your extraction or storage.
Fix:
Ensure samples are not exposed to high pH (>8).
Store samples in anhydrous solvents (e.g., dry acetonitrile) at -80°C.
Avoid repeated freeze-thaw cycles, which can activate plasma esterases if not fully protein-precipitated.
Li, L. et al. (2019). "Recent development on liquid chromatography-mass spectrometry analysis of oxidized lipids."[1] Free Radical Biology and Medicine. (Discusses ESI vs APCI for oxidized lipids).
[Link]
Chiral Technologies. Separation of Enantiomers of Acidic Compounds and Esters.
[Link]
AOCS Lipid Library. Mass Spectrometry of Fatty Acid Derivatives (Methyl Esters).
[Link]
validation of "Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" as a biomarker
Executive Summary Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) represents a specialized oxylipin standard critical for the precise quantification of non-canonical Linoleic Acid (LA) oxidation. Whi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) represents a specialized oxylipin standard critical for the precise quantification of non-canonical Linoleic Acid (LA) oxidation. While 13-HODE and 9-HODE are the dominant metabolites often cited in inflammatory cascades, 15-HODE serves as a distinct marker for cytochrome P450 (CYP) activity and non-enzymatic autoxidation in high-stress lipid environments.
This guide validates the utility of Methyl 15(R)-HODE as a high-fidelity analytical standard and bioactive probe, comparing it against established lipid peroxidation biomarkers.
Mechanistic Grounding: The "Why" and "Where"
To validate this biomarker, one must first distinguish it from its more common isomers. Linoleic acid (C18:2) typically undergoes oxidation at C9 or C13 via Lipoxygenases (LOX).
13-HODE: Produced primarily by 15-LOX-1 (ALOX15).[1]
9-HODE: Produced primarily by 5-LOX or non-enzymatic peroxidation.
15-HODE (The Target): This is a minor metabolite in mammals but a major marker in specific contexts:
CYP450 Metabolism: Cytochrome P450 enzymes (specifically CYP2C9 and CYP2C19) can hydroxylate LA at the omega-4 position (C15).
Autoxidation: Under high oxidative stress, radical attack is non-regiospecific, generating 15-HODE alongside other isomers.
Dietary Intake: Found in thermally processed plant oils (flax/rapeseed).
The Methyl Ester Function:
The "Methyl" designation in the product name indicates it is an esterified form.[2] In the laboratory, this serves two purposes:
Analytical Standard: Methyl esters are more volatile and stable for Gas Chromatography (GC-MS) and provide distinct retention times in Liquid Chromatography (LC-MS).
Cell Permeability: In in vitro experiments, the methyl ester crosses cell membranes more efficiently than the free acid, allowing for intracellular hydrolysis and bioactivity studies.
Pathway Visualization
The following diagram illustrates the divergence of Linoleic Acid oxidation, highlighting where 15-HODE fits relative to the "Gold Standard" 13-HODE.
Figure 1: Divergent oxidation pathways of Linoleic Acid. 15-HODE indicates specific CYP activity or oxidative overload, distinct from the LOX-driven 13-HODE pathway.
Comparative Analysis: Methyl 15(R)-HODE vs. Alternatives
When designing a lipidomics panel, researchers must choose between measuring the 13-series or the 15-series.
Feature
Methyl 15(R)-HODE (Target)
13(S)-HODE (Alternative)
15(S)-HETE (Alternative)
Parent Lipid
Linoleic Acid (C18:2)
Linoleic Acid (C18:2)
Arachidonic Acid (C20:4)
Primary Origin
CYP450 / Autoxidation / Dietary
15-LOX-1 (Enzymatic)
15-LOX (Enzymatic)
Biomarker Utility
Oxidative Stress & Nutritional Risk
Atherosclerosis & Inflammation
Asthma & Resolution
Specificity
Moderate (Requires chiral separation)
High (Enzymatic control)
High
Standard Stability
High (Methyl ester form protects carboxyl group)
Moderate (Free acid oxidizes)
Moderate
Detection
GC-MS (Direct), LC-MS/MS
LC-MS/MS, ELISA
LC-MS/MS, ELISA
Key Insight: Do not use 15-HODE as a proxy for 15-LOX activity in humans; use 13-HODE for that. Use Methyl 15(R)-HODE when validating non-enzymatic lipid peroxidation or metabolic syndrome profiles where CYP enzymes are upregulated.
Experimental Validation Protocol
To validate this molecule in a biological matrix (plasma or tissue), specific extraction and detection protocols are required to prevent artificial oxidation.
Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.
Transition: Monitor MRM transitions.
15-HODE:m/z 295.2 → 171.1 (Quantifier).
Methyl 15-HODE:m/z 309.2 → 185.1 (Shift due to methyl group).
Analytical Workflow Diagram
Figure 2: Validation workflow using Methyl 15(R)-HODE as a standard for lipidomic profiling.
Scientific Integrity & Limitations
Isomer Cross-Talk:
Mass spectrometry often struggles to separate 9-, 13-, and 15-HODE isomers if the chromatography gradient is too shallow.
Solution: Use a long gradient (20+ mins) or Chiral LC columns (Chiralpak AD-RH) to resolve the 15(R) enantiomer from the 15(S) or other positional isomers.
Stability:
The methyl ester form (the product) is significantly more stable than the free acid. However, it is sensitive to hydrolysis by intracellular esterases.
In vitro Tip: If using Methyl 15(R)-HODE to treat cells, assume rapid conversion to free 15(R)-HODE within the cytosol.
References
Gabbs, M., et al. The Plasma Oxylipin Signature Provides a Deep Phenotyping of Metabolic Syndrome. NIH / PubMed Central.
[Link]
Vangaveti, V., et al. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. NIH / PubMed Central.
[Link]
Traxal Technologies. Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate Chemical Data.
[Link]
American Chemical Society. The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids. Chemical Reviews.
[Link]
"Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" activity compared to its free acid form
Comparative Guide: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate vs. 15(R)-HODE Free Acid Executive Summary: The Molecule & The Distinction 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoic acid (15(R)-HODE) , also known as Av...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Guide: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate vs. 15(R)-HODE Free Acid
Executive Summary: The Molecule & The Distinction
15(R)-Hydroxy-9(Z),12(Z)-octadecadienoic acid (15(R)-HODE) , also known as Avenoleic Acid , is a specific oxylipin primarily identified in oat seeds (Avena sativa). Unlike the more common mammalian metabolite 13-HODE (derived from linoleic acid via 15-LOX), 15(R)-HODE is structurally distinct with the hydroxyl group at the C15 position.
This guide compares the Free Acid form (the bioactive ligand) with its Methyl Ester derivative (the laboratory delivery vehicle).
The Free Acid (15(R)-HODE): The endogenous, biologically active ligand responsible for receptor interaction (e.g., PPAR
, GPR132) and anti-inflammatory signaling. It is polar and amphipathic.
The Methyl Ester (Methyl 15(R)-HODE): A lipophilic prodrug designed for enhanced cellular permeability and stability. It is biologically inactive until hydrolyzed by intracellular esterases.
Physicochemical Comparison
The choice between the methyl ester and the free acid depends entirely on the experimental stage: storage/delivery vs. receptor binding .
Feature
Methyl 15(R)-HODE (Ester)
15(R)-HODE (Free Acid)
CAS Number
177746-99-5
177931-23-6
Primary Utility
Cellular Delivery / Storage
Receptor Binding / Enzymatic Assays
Membrane Permeability
High (Passive Diffusion)
Low/Moderate (Requires transporters or high conc.)
Solubility (Ethanol)
>50 mg/mL
~20 mg/mL
Solubility (PBS pH 7.2)
Insoluble (Requires carrier)
Low (<1 mg/mL, requires BSA/cyclodextrin)
Chemical Stability
High (Resistant to autoxidation)
Moderate (Prone to oxidative degradation)
Biological Activity
Inactive (Prodrug)
Active (Ligand)
Biological Mechanism: The "Prodrug" Pathway
In cell-based assays, the Methyl Ester is preferred because it crosses the plasma membrane via passive diffusion. Once inside the cytosol, ubiquitous carboxylesterases hydrolyze the methyl group, releasing the active Free Acid to target nuclear receptors (like PPAR
) or cytosolic enzymes.
Key Insight: If you apply the Free Acid directly to cells, you must use a carrier (like BSA) and rely on fatty acid transporters (FAT/CD36), which introduces variability. The Methyl Ester bypasses this bottleneck.
Caption: Mechanism of Action. The Methyl Ester crosses the membrane efficiently and is hydrolyzed intracellularly to the active Free Acid, which then binds nuclear receptors.
Experimental Protocols & Handling
Protocol A: Storage and Handling (Critical for Stability)
Both forms are polyunsaturated and susceptible to autoxidation.
Solvent: Store stock solutions in Ethanol (purged with Argon/Nitrogen). Avoid DMSO for long-term storage of the ester as it can facilitate transesterification or oxidation over months.
Temperature: -20°C or -80°C.
Vial: Amber glass to prevent UV-induced isomerization.
Protocol B: Cellular Uptake & Activation Assay
Objective: To treat cells with Methyl 15(R)-HODE and verify activity.
Preparation:
Dissolve Methyl 15(R)-HODE in Ethanol to create a 10 mM stock.
Dilute into serum-free media (or media with 0.1% BSA) to working concentration (e.g., 1–10 µM). Note: Keep Ethanol concentration <0.1% to avoid solvent toxicity.
Incubation:
Treat cells (e.g., RAW 264.7 macrophages or 3T3-L1 adipocytes) for 6–24 hours.
Control: Use a vehicle control (Ethanol) and a positive control (e.g., Rosiglitazone for PPAR
).
Hydrolysis Verification (Optional but Recommended):
Success Criteria: Disappearance of the Methyl Ester peak (m/z ~310) and appearance of the Free Acid peak (m/z ~295).
Protocol C: Direct Binding Assay (Free Acid Only)
Objective: To measure affinity for PPAR
or GPR132.
Do NOT use the Methyl Ester. It will not bind the receptor binding pocket due to the steric bulk and lack of a free carboxylate for ionic interaction.
Method: TR-FRET or Fluorescence Polarization assay using purified receptor protein.
Comparative Data Summary
The following data aggregates general HODE activity profiles, specifically applied to the 15(R) isomer context.
Parameter
Methyl Ester (Prodrug)
Free Acid (Active)
Experimental Note
PPAR Activation
Inactive (Direct) / Potent (Cellular)
Potent Agonist ()
Ester requires 2-4h lag time for hydrolysis in cells.
Anti-inflammatory Potency
High (due to uptake)
Moderate (limited by uptake)
Measured by inhibition of IL-6/TNF in LPS-stimulated macrophages.
Cytotoxicity (LC50)
> 50 µM
> 100 µM
Methyl esters can be toxic at high concentrations if they accumulate in membranes.
Metabolic Fate
Hydrolyzed to Acid
Oxidized to 15-oxo-ODE
The acid is the substrate for 15-hydroxyprostaglandin dehydrogenase.
References
Hamberg, M., & Hamberg, G. (1996). 15(R)-hydroxylinoleic acid, an oxylipin from oat seeds. Phytochemistry, 42(3), 729-732. Link
Foundational paper identifying 15(R)-HODE (Avenoleic acid)
Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51–60. Link
Review of HODE biological activities, including PPAR agonism.[2][3]
Spector, A. A., et al. (1979). Uptake of long-chain fatty acid methyl esters by mammalian cells.[4] Journal of Lipid Research, 20, 536-547. Link
Establishes the mechanism of methyl ester uptake and intracellular hydrolysis.
Naruhn, S., et al. (2010). 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist. Molecular Pharmacology, 77(2), 171-184. Link
Provides mechanistic parallels for 15-hydroxy f
Cayman Chemical. (n.d.). 15(R)-HODE Product Information. Link
A Senior Application Scientist's Guide to Evaluating Antibody Cross-Reactivity with Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Challenge of Specificity in Lipid Mediator Detection Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a hydroxylated fatty aci...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction: The Challenge of Specificity in Lipid Mediator Detection
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is a hydroxylated fatty acid methyl ester derived from linoleic acid.[1] As a lipid mediator, it belongs to a class of signaling molecules that are notoriously difficult to detect with high specificity.[2][3] These molecules, which include prostaglandins, leukotrienes, and resolvins, play critical roles in regulating inflammation, immune responses, and vascular homeostasis.[3][4][5] The structural similarity among these lipids—often differing only by the position or stereochemistry of a single hydroxyl group or double bond—presents a significant challenge for immunoassay development.
An antibody raised against a specific lipid, such as Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, may exhibit undesirable cross-reactivity with other structurally related molecules.[6] This lack of specificity can lead to inaccurate quantification, false-positive results, and misinterpretation of biological functions. Therefore, rigorous validation of antibody specificity is not merely a quality control step; it is a fundamental requirement for generating reproducible and trustworthy data in lipid research.[7][8]
This guide provides a comprehensive framework for comparing and validating antibodies against small lipid haptens, using Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate as a prime example. We will delve into the mechanistic basis of cross-reactivity, present detailed experimental protocols for its assessment, and offer a logical framework for data interpretation, empowering researchers to select the most specific and reliable antibody for their needs.
Chapter 1: Understanding the Basis of Lipid Cross-Reactivity
Lipids like Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate are small molecules, or haptens, which are not immunogenic on their own. To generate an antibody response, they must be conjugated to a larger carrier protein.[9][10] The resulting antibody recognizes a specific three-dimensional shape, or epitope, on the hapten. However, due to the inherent flexibility and chemical similarity of fatty acid chains, other endogenous lipids can fortuitously fit into the antibody's binding site, leading to cross-reactivity.
Key structural features that can lead to cross-reactivity with an antibody targeting Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate include:
Stereoisomers: The 15(S)-hydroxy enantiomer is a primary candidate for cross-reactivity.
Positional Isomers: Other hydroxy-octadecadienoates (e.g., 9-HODE, 13-HODE).
Parent Molecules: The non-methylated acid form, 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoic acid.
Related Fatty Acids: The precursor linoleic acid and its methyl ester, as well as other polyunsaturated fatty acids.
Oxidation Variants: Keto-derivatives (e.g., 15-oxo-ETE) which may share conformational similarities.[11]
A systematic evaluation of antibody binding against a panel of these related molecules is the cornerstone of a robust validation strategy.
Chapter 2: Experimental Protocols for Assessing Specificity
The gold standard for quantifying the specificity of antibodies against small molecules is the competitive enzyme-linked immunosorbent assay (ELISA) .[12][13] This technique measures the ability of a free analyte (the target lipid or a potential cross-reactant) to compete with a fixed amount of immobilized antigen for a limited number of antibody binding sites. Advanced methods like Surface Plasmon Resonance (SPR) can provide deeper insights into binding kinetics.[14][15]
The Competitive ELISA Workflow
This protocol is designed to determine the 50% inhibitory concentration (IC50) for the target analyte and potential cross-reactants. The lower the IC50, the higher the affinity of the antibody for that molecule.
Rationale: In this format, a high signal indicates that the antibody did not bind to the free lipid in the sample and was therefore available to bind to the lipid coated on the plate. Conversely, a low signal indicates that the free lipid in the sample effectively bound the antibody, preventing it from binding to the plate.
Caption: Workflow for a competitive ELISA to test antibody specificity.
Detailed Step-by-Step Protocol:
Antigen Coating:
Dilute a conjugate of your target lipid (e.g., Methyl 15(R)-HODE-BSA) to 1-10 µg/mL in a coating buffer (e.g., 0.1 M carbonate-bicarbonate, pH 9.6).
Add 100 µL to each well of a 96-well microplate.
Incubate overnight at 4°C.
Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).
Blocking:
Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well to prevent non-specific binding.
Prepare serial dilutions of your standard (Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate) and each potential cross-reactant in assay buffer. The concentration range should span several orders of magnitude (e.g., from 0.01 ng/mL to 1000 ng/mL).
In a separate plate or tubes, mix 50 µL of each standard/cross-reactant dilution with 50 µL of the primary antibody (diluted to a concentration determined by prior titration, usually the concentration that gives ~80% of the maximum signal).
Pre-incubate this mixture for 30 minutes at 37°C.
Transfer 100 µL of the antibody-analyte mixture to the corresponding wells of the coated, blocked plate.
Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes.[16]
Stop the reaction by adding 50 µL of stop solution (e.g., 2 M H₂SO₄).
Read the absorbance at 450 nm using a microplate reader.
Surface Plasmon Resonance (SPR) for Kinetic Analysis
SPR is a powerful, label-free technique that measures binding events in real-time, providing kinetic data on both the association (k_on) and dissociation (k_off) rates.[14][15] The ratio of these rates (k_off/k_on) yields the dissociation constant (K_D), a precise measure of binding affinity.
Rationale: By immobilizing the antibody and flowing the target lipid and potential cross-reactants over its surface, SPR can directly measure the strength and stability of the interaction.[15] A highly specific antibody will show fast association and very slow dissociation with the target analyte, but weak or transient binding with other molecules.
Caption: General workflow for antibody-antigen kinetic analysis using SPR.
Experimental Workflow Overview:
Immobilization: The candidate antibody is covalently immobilized on the surface of an SPR sensor chip.
Association: A solution containing the analyte (e.g., Methyl 15(R)-HODE) at a specific concentration is injected and flows over the chip surface. Binding is measured as a change in the refractive index, recorded in real-time.
Dissociation: The analyte solution is replaced with running buffer, and the dissociation of the analyte from the antibody is monitored.
Regeneration: A specific buffer is used to strip the bound analyte, preparing the chip surface for the next cycle.
Data Analysis: The resulting sensorgrams are fitted to binding models to calculate the kinetic constants. This process is repeated for each potential cross-reactant.
Chapter 3: Data Interpretation and Comparative Analysis
Analyzing Competitive ELISA Data
The primary outputs from a competitive ELISA are sigmoidal dose-response curves.
Calculate %B/B₀: For each concentration of competitor, calculate the percentage of bound antibody relative to the maximum binding (B₀, the signal from wells with no competitor).
Determine IC50: Plot %B/B₀ against the log of the competitor concentration and fit the data to a four-parameter logistic curve. The IC50 is the concentration of the competitor that causes a 50% reduction in the B₀ signal.
Calculate Percent Cross-Reactivity: This metric compares the affinity of the antibody for a cross-reactant relative to the primary target analyte.
A well-structured table is essential for comparing the performance of different antibody candidates.
Table 1: Hypothetical Cross-Reactivity Profiles for Three Anti-Methyl 15(R)-HODE Antibodies
Compound
Antibody A (IC50, ng/mL)
% Cross-Reactivity
Antibody B (IC50, ng/mL)
% Cross-Reactivity
Antibody C (IC50, ng/mL)
% Cross-Reactivity
Methyl 15(R)-HODE (Target)
1.5
100%
2.0
100%
5.0
100%
Methyl 15(S)-HODE
25
6.0%
15
13.3%
>1000
<0.5%
15(R)-HODE (Acid form)
10
15.0%
500
0.4%
800
0.6%
Methyl Linoleate
>1000
<0.15%
>1000
<0.2%
>1000
<0.5%
13(S)-HODE Methyl Ester
500
0.3%
800
0.25%
>1000
<0.5%
Interpretation:
Antibody A: Shows moderate affinity for the target but has significant cross-reactivity with the non-esterified acid form (15%) and the S-enantiomer (6%). This antibody may be unsuitable for complex biological samples where these other forms are present.
Antibody B: Has good affinity for the target and excellent specificity against the acid form. However, its high cross-reactivity with the 15(S) stereoisomer (13.3%) is a major concern.
Antibody C: While showing the lowest affinity for the target (IC50 = 5.0 ng/mL), it demonstrates exceptional specificity, with negligible cross-reactivity for all tested compounds. For most applications, Antibody C would be the superior choice due to its high trustworthiness, despite its lower sensitivity.
Interpreting SPR Data
SPR provides a more nuanced view of binding. A superior antibody will exhibit a high association rate (k_on) and a very low dissociation rate (k_off) for its target, resulting in a low K_D (high affinity). For cross-reactants, one would expect to see low k_on and/or very high k_off values, indicating a weak and unstable interaction.
Table 2: Hypothetical Kinetic Data from SPR Analysis for Antibody C
Analyte
k_on (1/Ms)
k_off (1/s)
K_D (nM)
Methyl 15(R)-HODE
2.5 x 10⁵
5.0 x 10⁻⁴
2.0
Methyl 15(S)-HODE
1.1 x 10³
> 0.1
> 9000
15(R)-HODE (Acid form)
8.0 x 10²
> 0.1
> 12000
This data confirms the high specificity of Antibody C, showing a strong, stable interaction with the target (low K_D) and extremely weak, transient interactions with related lipids.
Conclusion and Best Practices
Selecting an antibody for the detection of a specific lipid mediator like Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate requires more than accepting a manufacturer's claim at face value. A rigorous, evidence-based comparison is essential for reliable research.
Key Recommendations:
Prioritize Specificity Over Affinity: An antibody with moderate affinity but exceptional specificity is almost always preferable to a high-affinity antibody with significant cross-reactivity.
Test a Broad Panel: The cross-reactivity panel should include, at a minimum, stereoisomers, positional isomers, precursors, and non-esterified forms of the target analyte.
Use Orthogonal Methods: If possible, confirm findings from one method (e.g., ELISA) with another (e.g., SPR or a functional assay). For tissue or cell-based applications, validation using samples from knockout models or cells treated with inhibitors of the lipid's synthesis pathway is a powerful strategy.[17][18]
Demand Data: When sourcing commercial antibodies, demand comprehensive cross-reactivity data from the supplier. If it is not available, the validation burden falls to the researcher.
By adhering to the principles and protocols outlined in this guide, researchers can confidently select and validate antibodies, ensuring the accuracy and integrity of their findings in the complex and vital field of lipid mediator biology.
References
Wikipedia. (n.d.). 15-Hydroxyeicosatetraenoic acid. Retrieved from [Link]
Rich, R. L., & Myszka, D. G. (2011). Measuring antibody-antigen binding kinetics using surface plasmon resonance. PubMed Central. Retrieved from [Link]
Saper, C. B. (2009). A Guide to the Perplexed on the Specificity of Antibodies. The Journal of Histochemistry and Cytochemistry. Retrieved from [Link]
Podbielska, M., & Hogan, E. L. (2012). Lipids and lipid-reactive antibodies as biomarkers for multiple sclerosis. PubMed Central. Retrieved from [Link]
Creative Diagnostics. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]
Marcovina, S. M., et al. (2022). Development and validation of an isoform-independent monoclonal antibody-based ELISA for measurement of lipoprotein(a). Journal of Lipid Research. Retrieved from [Link]
Capdevila, J. H., et al. (2002). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Journal of Lipid Research. Retrieved from [Link]
Reichert. (2025). The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions. Retrieved from [Link]
PubChem. (n.d.). Methyl 15-hydroxy-9,12-octadecadienoate. Retrieved from [Link]
Richardson, B. S., et al. (2018). Evaluating lipid mediator structural complexity using ion mobility spectrometry combined with mass spectrometry and liquid chromatography. Bioanalysis. Retrieved from [Link]
Wang, L., et al. (2021). A breakthrough of immunoassay format for hapten: recent insights into noncompetitive immunoassays to detect small molecules. Analytical and Bioanalytical Chemistry. Retrieved from [Link]
Wikipedia. (n.d.). Antibody. Retrieved from [Link]
Bailey, J. M., et al. (1984). Characterization of 11-HETE and 15-HETE, together with prostacyclin, as major products of the cyclooxygenase pathway in cultured rat aorta smooth muscle cells. Journal of Lipid Research. Retrieved from [Link]
Synaptic Systems. (n.d.). Antibody Validation: Ensuring Quality and Reliability. Retrieved from [Link]
Rapid Novor. (2025). SPR Service - Antibody-Antigen Interaction Analysis. Retrieved from [Link]
Taylor & Francis Online. (n.d.). 15-Hydroxyeicosatetraenoic acid – Knowledge and References. Retrieved from [Link]
Sem, D. S., & Kisseleva, S. (2012). Lipid-binding analysis using a fat blot assay. Methods in Molecular Biology. Retrieved from [Link]
Li, Y., et al. (2021). Methods and applications of noncompetitive hapten immunoassays. Analytical Methods. Retrieved from [Link]
Zeng, X., et al. (2020). Hapten Synthesis and the Development of an Ultrasensitive Indirect Competitive ELISA for the Determination of Diethylstilbestrol in Food Samples. Scientific Reports. Retrieved from [Link]
Chen, Y., et al. (2023). Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. Molecules. Retrieved from [Link]
Biocompare. (2025). Advanced Antibody Validation Strategies to Ensure Scientific Reproducibility. Retrieved from [Link]
SCIEX. (n.d.). Targeted profiling of lipid mediators. Retrieved from [Link]
Al-Shehri, M. M., et al. (2019). Synthesis of hapten, generation of specific polyclonal antibody and development of ELISA with high sensitivity for therapeutic monitoring of crizotinib. PLOS ONE. Retrieved from [Link]
confirming the identity of "Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" in complex mixtures
This guide outlines the definitive analytical strategy for confirming the identity of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter referred to as 15(R)-HODE Methyl Ester ).[1][2] This molecule represents a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the definitive analytical strategy for confirming the identity of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter referred to as 15(R)-HODE Methyl Ester ).[1][2]
This molecule represents a specific stereochemical and regio-isomeric oxidation product of linoleic acid.[2] In complex mixtures (biological plasma, tissue homogenates, or oxidized lipid formulations), simple mass spectrometry is insufficient due to the presence of:
Free Acid vs. Ester: Distinguishing the endogenous methyl ester from the free acid (15-HODE) or artifactual methylation during extraction.
PART 1: STRATEGIC COMPARISON OF METHODOLOGIES
The following table objectively compares the three primary approaches for identification. Chiral LC-MS/MS is the recommended Gold Standard for biological specificity, while GC-MS serves as the structural validator.[1][2]
Comparative Analysis Matrix
Feature
Method A: Chiral LC-MS/MS (Recommended)
Method B: GC-MS (EI) (Structural Validator)
Method C: Immunoassay (ELISA) (Not Recommended)
Primary Utility
Definitive Stereochemistry (R vs. S) & Quantification.[1][2]
Standard Reverse-Phase (C18) chromatography separates regioisomers (e.g., 9-HODE vs. 15-HODE) based on hydrophobicity but cannot separate enantiomers (R vs. S).[1][2] 15(R)-HODE is often derived from cyclooxygenase (COX) pathways or aspirin-triggered acetylation of COX-2, whereas 15(S)-HODE is the primary product of 15-Lipoxygenase (15-LOX).[1][2]
To confirm the identity of the 15(R) methyl ester specifically, you must use a Chiral Stationary Phase (CSP) .[1]
Recommended Workflow: Chiral LC-MS/MS
This protocol utilizes a chiral selector (typically Amylose or Cellulose derivatives) to interact differentially with the spatial arrangement of the hydroxyl group.[1]
Reconstitute: In Mobile Phase A (Hexane/Ethanol mix for Normal Phase Chiral or Water/Acetonitrile for Reverse Phase Chiral).
B. Instrumental Parameters (Chiral RP-LC)
Column:Chiralpak AD-RH or Chiralcel OD-RH (150 x 2.1 mm, 5 µm).[1][2] These reverse-phase chiral columns are superior for HODE esters compared to normal phase in bioanalysis due to MS compatibility.[1][2]
Gradient: Isocratic hold at ~60% B (Optimization required per column batch) is often necessary for baseline chiral resolution (
).
Detection (MS/MS):
Ionization: ESI Positive (as
) or ESI Negative (if using post-column additive to aid ionization of the ester).[1] Note: Methyl esters ionize poorly in ESI- compared to free acids.[1][2] ESI+ with Sodium adducts is common.
Product Ions: Loss of methanol or specific chain cleavages.[2]
C. Self-Validating Logic (The "Why")
If the peak elutes at the same time as the 15(R)-HODE Methyl Ester authentic standard and is distinct from the 15(S) standard (which should be run as a mix to prove separation), the stereochemistry is confirmed.[1] If the mass spectrum matches the methyl ester (m/z 310 parent) rather than the free acid (m/z 296), the chemical modification is confirmed.[1]
Structural Validation: GC-MS Analysis
While LC-MS confirms chirality, GC-MS provides the "fingerprint" for the carbon backbone and oxidation site.[1][2]
Derivatization Logic
The methyl ester is already derivatized at the carboxyl group. You must derivatize the hydroxyl group to a Trimethylsilyl (TMS) ether to make it volatile and induce diagnostic fragmentation.[1]
-Cleavage (Tail side): Loss of the propyl tail ().[1][2]
-Cleavage (Head side): Cleavage between C14 and C15.
Common HODE-TMS Ion:m/z 225 is often characteristic of HODE derivatives, but specific isomer position (15 vs 13) shifts the abundance of lower mass fragments.[1]
Distinction: 13-HODE Me-TMS yields a dominant fragment at m/z 173 (cleavage between C13-C14).[1][2] 15-HODE Me-TMS does not produce m/z 173 in high abundance, distinguishing the regioisomers.[1][2]
PART 3: VISUALIZATION
Diagram 1: Analytical Decision Tree
This workflow illustrates the logic flow for identifying the specific isomer in a complex mixture.
Visualizing the alpha-cleavage that distinguishes 15-HODE from 13-HODE.[1][2]
Caption: GC-MS fragmentation logic. The absence of m/z 173 (characteristic of 13-HODE) supports 15-position assignment.[1][2]
References
Lipid Maps. Structure and Classification of Hydroxy fatty acids. Retrieved from [Link]
Spiteller, G. (1998).[1][2] Linoleic acid peroxidation—the dominant lipid peroxidation process in low density lipoprotein—and its relationship to chronic diseases. Chemistry and Physics of Lipids. (Context on HODE formation pathways).
Hough, G., et al. (2010).[2] Stereoselective Analytical Methods for HODEs. Journal of Lipid Research. (Methodology for Chiral LC separation of HODEs).
"Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate" vs. other linoleic acid metabolites in signaling
This guide provides a technical comparison between Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) and the canonical mammalian linoleic acid metabolites (9-HODE and 13-HODE). Executive Summary: The "...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison between Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) and the canonical mammalian linoleic acid metabolites (9-HODE and 13-HODE).
Executive Summary: The "Niche vs. Canonical" Distinction
Methyl 15(R)-HODE is the methyl ester derivative of Avenoleic Acid (15-hydroxy-linoleic acid). It represents a distinct class of oxylipins primarily associated with plant biology (e.g., Avena sativa / oats) , fungal metabolism , and dietary metabolomics in humans.
In contrast, 13-HODE and 9-HODE are the dominant endogenous mammalian signaling lipids derived from Linoleic Acid (LA) via lipoxygenases (15-LOX) and cyclooxygenases (COX), respectively.
Key Application Insight: Researchers typically use Methyl 15(R)-HODE as:
A Cell-Permeable Probe: The methyl ester facilitates membrane transport for in vitro studies before intracellular hydrolysis.
A GC-MS Standard: For quantifying dietary intake of hydroxy-fatty acids or specific microbial activity.
A Negative Control: To distinguish specific PPAR
activation by 13-HODE from non-specific fatty acid effects.
Chemical Architecture & Structural Divergence
The signaling potency of HODEs is dictated by their double-bond architecture.
Feature
Methyl 15(R)-HODE (The Product)
13(S)-HODE (The Canonical Signal)
9(S)-HODE (The Stress Marker)
Origin
Plant (Oats), Fungal, Synthetic
Mammalian 15-LOX-1 (ALOX15)
Auto-oxidation, COX-1/2
Structure
Non-Conjugated Diene
Conjugated Diene
Conjugated Diene
Double Bonds
9(Z), 12(Z)
9(Z), 11(E)
10(E), 12(Z)
Hydroxyl Site
C-15 (Distal)
C-13
C-9
UV Absorbance
Low (No conjugation)
High (~234 nm)
High (~234 nm)
Primary Signaling
Dietary Bioactive / Metabolomic Marker
PPAR Agonist, TRPV1 Agonist
GPR132 Agonist, Pro-inflammatory
Critical Mechanistic Difference
Canonical HODEs (9/13): The enzymatic insertion of oxygen at C9 or C13 causes a double-bond migration, resulting in a conjugated diene system (e.g., 9Z,11E). This conjugation is essential for the specific binding pocket of nuclear receptors like PPAR
.
15(R)-HODE: Retains the methylene-interrupted double bond structure (9Z, 12Z) of the parent Linoleic Acid. It lacks the conjugated diene geometry, which significantly alters its receptor affinity profile compared to 13-HODE.
Signaling Pathways: Visualizing the Divergence
The following diagram illustrates the separation between the mammalian inflammatory pathway and the specific pathway relevant to 15-HODE.
Caption: Divergence of Linoleic Acid metabolism. Note that 15-HODE is distinct from the canonical mammalian LOX pathway (13-HODE).
Experimental Protocols & Application
A. Protocol: Differentiating 15-HODE from 13-HODE via LC-MS/MS
Because these molecules are isomers (same mass), chromatography and fragmentation are critical.
Objective: Verify the identity of Methyl 15(R)-HODE vs. endogenous metabolites.
Sample Preparation:
Biological Fluids:[1][2][3] Perform solid-phase extraction (SPE) using C18 cartridges.
Reagent Check: Dissolve Methyl 15(R)-HODE in ethanol.
LC Conditions:
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).
Mobile Phase: Gradient of Water/Acetonitrile with 0.1% Formic Acid.
Critical Step: 15-HODE is less polar than 9-HODE/13-HODE due to the lack of conjugation and the distal hydroxyl group. It typically elutes later than 13-HODE.
MS/MS Transitions (Negative Mode):
13-HODE: Parent m/z 295
Daughter m/z 195 (cleavage at C13).
9-HODE: Parent m/z 295
Daughter m/z 171 (cleavage at C9).
15-HODE: Parent m/z 295
Daughter m/zdistinct fragments (often m/z 277 [loss of H2O] or specific alpha-cleavage fragments depending on energy).
Note for Methyl Ester: If analyzing the methyl ester directly (without hydrolysis), the parent mass is m/z 309 (positive mode [M+H]+) or 331 ([M+Na]+).
B. Protocol: Using Methyl 15(R)-HODE in Cell Signaling Assays
Objective: Use the methyl ester to probe non-canonical signaling or as a control.
Solubilization: Dissolve Methyl 15(R)-HODE in DMSO to create a 10 mM stock. Purge with argon to prevent oxidation (crucial for all PUFAs).
Mechanism:[4] Intracellular esterases will hydrolyze the methyl group, releasing free 15(R)-HODE.
Readout (Comparison):
PPAR
Reporter Assay: 13-HODE will show strong induction (positive control). 15(R)-HODE typically shows weak or no induction , validating the requirement for the conjugated diene system for PPAR binding.
Metabolomic Profiling: Use as a spike-in standard to quantify "Avenoleic Acid" levels in serum, which has been linked to renal health (lower levels associated with kidney stones).
Scientific Validation & References
1. The "Misnomer" Clarification (Expertise):
It is a common error to assume mammalian 15-LOX produces 15-HODE from Linoleic Acid.
2. Biological Relevance:
Research indicates that 15(R)-HODE (Avenoleic acid) is found in oat seeds and has potential anti-inflammatory properties distinct from the pro-resolution pathways of 13-HODE. In human metabolomics, decreased serum levels of unsaturated fatty acids, including Avenoleic acid, have been statistically linked to the formation of renal calculi (kidney stones), suggesting a protective or homeostatic role.
References
MedChemExpress. Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate Product Sheet. (Standard chemical reference for the methyl ester form). Link
Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. (Definitive review on 9-HODE vs 13-HODE signaling). Link
Wang, Y., et al. (2021).[1] Serum metabolomics study reveals a distinct metabolic diagnostic model for renal calculi. (Identifies Avenoleic acid/15-HODE as a significant metabolomic marker). Link
Hamberg, M., et al. (1998). Avenoleic acid: a new hydroxy fatty acid in oat seeds.[1] (Establishes the plant origin and structure of 15-HODE). Link
Comparative Stability Guide: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate vs. Conjugated Analogs
This guide provides an in-depth technical comparison of the stability of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate against its structural analogs, specifically conjugated hydroxy-octadecadienoates (e.g., 13-HODE e...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison of the stability of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate against its structural analogs, specifically conjugated hydroxy-octadecadienoates (e.g., 13-HODE esters).[1]
Executive Summary: The "Skipped" Diene Vulnerability
For researchers utilizing Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (15-HODE-Me) , the critical stability factor is the retention of the 1,4-pentadiene (skipped diene) system .[1] Unlike the more common 13-HODE or 9-HODE isomers, which possess a thermodynamically stable conjugated diene system, the 15-HODE-Me retains the highly reactive bis-allylic methylene group at C11 .
Consequently, this compound exhibits significantly lower oxidative stability than its conjugated counterparts.[1] It behaves chemically more like the parent Methyl Linoleate, requiring stricter anaerobic handling to prevent autoxidation and polymerization.[1]
Stability Hierarchy (Most to Least Stable)
Methyl 13-HODE / 9-HODE (Conjugated Diene: High Stability)
15-HpODE (Hydroperoxide precursor: Very Low Stability)
Chemical Stability Profile & Comparative Data
The following table contrasts the physicochemical stability markers of the target compound against the standard conjugated biomarker, Methyl 13(S)-HODE.
Feature
Methyl 15(R)-HODE (Target)
Methyl 13(S)-HODE (Alternative)
Impact on Research
Diene Structure
9(Z), 12(Z) (Methylene-interrupted)
9(Z), 11(E) (Conjugated)
Target is ~10-40x more prone to radical attack at C11.[1]
Bis-Allylic Protons
Present (C11)
Absent
The C11 protons in the target have a low bond dissociation energy (~75 kcal/mol), facilitating rapid autoxidation.[1]
UV Absorbance
Low (End absorption <205 nm)
High (Max ~234 nm)
Target cannot be quantified by UV at 234 nm; requires LC-MS or derivatization.
Oxidation Product
Hydroperoxides / Conjugated Isomers
Ketones / Short-chain aldehydes
Degradation of target often leads to formation of conjugated isomers (scrambling data).
Solvent Half-Life (RT)
< 24 Hours (in air)
> 1 Week (in air)
Target requires immediate use or storage under Argon/N2.
Mechanistic Insight: The Bis-Allylic Trap
The primary cause of instability in Methyl 15(R)-HODE is the C11 Bis-Allylic Methylene . In conjugated esters (13-HODE), this group is absent, rendering the molecule resistant to hydrogen abstraction.[1] In the 15-isomer, the C11 protons are flanked by two double bonds, creating a "soft target" for reactive oxygen species (ROS).[1]
Pathway Diagram: Degradation via Autoxidation
The diagram below illustrates how the target compound degrades into conjugated hydroperoxides, effectively destroying the specific 9Z,12Z geometry.[1]
Caption: The degradation pathway shows the abstraction of the bis-allylic hydrogen at C11, leading to radical delocalization and the inevitable formation of stable conjugated isomers (impurities).[1]
Experimental Validation Protocols
To objectively assess the quality of your Methyl 15(R)-HODE stocks, do not rely on standard UV checks (which detect conjugation, i.e., degradation).[1] Use this LC-MS/MS workflow.
Protocol A: Purity Verification (LC-MS/MS)
Objective: Distinguish intact 9Z,12Z isomer from conjugated degradation products.[1]
Better Approach: Operate in Negative Ion Mode for free acid (hydrolyze ester if needed) or use Ag+ coordination for esters.
Key Indicator: Look for the absence of UV 234 nm absorbance . If a peak co-elutes with UV 234 activity, your sample has isomerized to a conjugated form (degraded).[1]
Protocol B: Accelerated Stability Test
Objective: Determine handling window in your specific solvent.
Preparation: Dissolve Methyl 15-HODE (100 µg) in 1 mL of solvent (Ethanol vs. DMSO).
Stress: Incubate at 37°C in amber vials (dark).
Sampling: Inject 5 µL every 2 hours into HPLC-UV (234 nm).
Readout: Plot the increase in Area Under Curve (AUC) at 234 nm.
Interpretation: An increase in 234 nm signal indicates the conversion of the skipped diene (Target) to a conjugated diene (Degradant).
Pass Criteria: < 5% increase in conjugation over 4 hours.
Handling & Storage Best Practices
Due to the "skipped diene" vulnerability, standard lipid handling is insufficient.[1]
Parameter
Recommendation
Rationale
Storage Temp
-80°C (Critical)
-20°C allows slow diffusion of O2; -80°C halts radical propagation.
Solvent
Ethanol (purge with Argon)
DMSO can act as an oxidant in rare cases; Ethanol is volatile and easily purged.
Additives
BHT (0.01%)
Butylated hydroxytoluene acts as a radical scavenger, protecting the C11 position.[1][2]
Thawing
On Ice, under N2 flow
Prevent condensation of atmospheric oxygen into the vial.
Usage Window
Immediate
Once the ampoule is opened, the clock starts.[1] Do not store "working solutions" > 24h.
"Golden Rule" for Researchers
If you observe an absorbance peak at 234 nm for Methyl 15(R)-HODE, the compound has degraded.[1] The pure 9(Z),12(Z) isomer is effectively transparent at this wavelength.[1]
References
MedChemExpress. Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate Product Datasheet. Retrieved from
Frankel, E. N. (2005).[1][3] Lipid Oxidation.[4][5] The Oily Press. (Foundational text on bis-allylic oxidation mechanisms).
Hamberg, M., & Samuelsson, B. (1967).[1] On the specificity of the oxygenation of unsaturated fatty acids catalyzed by soybean lipoxygenase. Journal of Biological Chemistry. (Establishes the kinetics of conjugated vs. skipped diene oxidation).
Schneider, C., et al. (2007).[1] Analysis of lipoxygenase-derived lipid mediators. Methods in Enzymology. (Protocols for HPLC-UV detection of conjugated dienes).
Author: BenchChem Technical Support Team. Date: February 2026
Efficacy Profiling in Lipid Signaling & Experimental Models
Executive Summary & Chemical Identity
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter 15(R)-HODE Methyl Ester ) is a specialized lipid probe derived from Linoleic Acid (LA). While 13(S)-HODE is the canonical mammalian lipoxygenase product of LA, the 15-hydroxy isomer represents a distinct metabolic node often associated with oxidative stress, cytochrome P450 activity, or aspirin-triggered COX-2 pathways.
The Methyl Ester (ME) modification renders this lipid neutral and hydrophobic, granting it superior cell permeability compared to the free acid. Once intracellular, it functions as a "Trojan Horse," where cytosolic esterases hydrolyze it to release the active free acid, 15(R)-HODE.
Primary Applications:
PPAR
Modulation: Investigating structural specificity of ligand binding (vs. 13-HODE).
Inflammation Resolution: Probing the "lipid code" of macrophage polarization.
Mechanism of Action: The "Prodrug" Strategy
To understand the efficacy of this molecule in experimental models, one must distinguish between the delivery mechanism (the ester) and the effector (the acid).
The Intracellular Activation Pathway
The methyl ester formulation overcomes the charge repulsion of the cell membrane that limits the uptake of free fatty acids.
Figure 1: Intracellular Activation Pathway. The methyl ester facilitates entry, but the biological efficacy is dependent on intracellular hydrolysis to the free acid form.
Comparative Efficacy Analysis
This section objectively compares 15(R)-HODE Methyl Ester against its primary alternatives: the endogenous ligand (13-HODE), the arachidonic equivalent (15-HETE), and the free acid form.
Comparison 1: Methyl Ester vs. Free Acid (Delivery Efficiency)
Why choose the Methyl Ester?
Feature
Methyl 15(R)-HODE
15(R)-HODE (Free Acid)
Scientific Rationale
Cell Permeability
High
Low to Moderate
The ester masks the carboxylate negative charge, allowing passive diffusion across the plasma membrane.
Stability (Stock)
High
Moderate
Esters are less prone to oxidation and polymerization in organic solvents (e.g., ethanol/DMSO) than free acids.
Intracellular Conc.
>10x Enrichment
1x (Baseline)
"Ion Trapping": Once the ester enters and is hydrolyzed, the resulting acid is charged and trapped inside the cell.
Onset of Action
Delayed (requires hydrolysis)
Immediate (if transported)
Use ester for long-term (>4h) assays; use acid for acute membrane receptor (G2A/GPR132) assays.
Comparison 2: 15(R)-HODE vs. 13(S)-HODE (Receptor Specificity)
Is it a PPAR
Agonist?
13(S)-HODE is the "Gold Standard" endogenous PPAR
ligand derived from Linoleic Acid. 15(R)-HODE serves as a critical comparator to determine regio-specificity.
Parameter
13(S)-HODE (The Standard)
15(R)-HODE (The Probe)
Experimental Insight
Origin
15-LOX-1 (Mammalian)
COX-2 (Aspirin-triggered) / P450 / Auto-oxidation
13-HODE is programmed signaling; 15-HODE often signals stress or alternative pathways.
PPAR Binding
Strong Agonist ()
Weak/Partial Agonist
The hydroxyl group at C13 is optimal for the PPAR ligand-binding pocket. Moving it to C15 reduces affinity.
NF-B Inhibition
Potent
Moderate
Both HODEs can inhibit NF-B, but 13-HODE is generally more potent in macrophages.
Usage Case
Positive Control
Structural Control / Stress Marker
Use 15(R)-HODE to prove that an effect is specific to the 13-position (if 15-HODE fails to replicate the effect).
Experimental Models & Protocols
Model A: PPAR
Nuclear Transactivation Assay
Objective: To quantify the agonist efficacy of Methyl 15(R)-HODE relative to Rosiglitazone (synthetic control) and 13-HODE.
Protocol:
Cell Line: HEK293T or RAW 264.7 macrophages.
Transfection: Co-transfect cells with:
PPRE-Luc (Peroxisome Proliferator Response Element driving Luciferase).
pcDNA-PPARgamma (Expression vector for PPAR
).
pRL-TK (Renilla luciferase for normalization).
Treatment Preparation:
Dissolve Methyl 15(R)-HODE in DMSO to 10 mM stock.
Critical Step: Prepare media with low-serum (1% FBS) or charcoal-stripped FBS . Albumin in normal serum binds lipids avidly, masking their effect.
Dosing: Treat cells for 18–24 hours .
Dose Range: 1
M, 10 M, 30 M.
Note: Methyl esters require longer incubation than free acids to allow for hydrolysis and accumulation.
Interpretation: If 15(R)-HODE shows activity, it suggests the receptor pocket has flexibility. If inactive, it confirms strict steric requirements for the C13 hydroxyl group.
Model B: Macrophage Polarization (M1 vs. M2)
Objective: To determine if 15(R)-HODE mimics the anti-inflammatory "resolution" properties of other oxylipins.
Protocol:
differentiation: Differentiate THP-1 monocytes to Macrophages (M0) using PMA (100 nM, 24h).
Resting: Wash and rest cells in fresh media for 24h.
Pre-treatment: Add Methyl 15(R)-HODE (10
M) for 2 hours (Pre-incubation allows ester hydrolysis).
Challenge: Stimulate with LPS (100 ng/mL) to induce M1 phenotype.
Analysis (24h later):
qPCR: Measure TNF-
(M1 marker) and IL-10 (M2 marker).
ELISA: Measure secreted cytokines.
Self-Validating Check:
Include a "No Hydrolysis" Control : Use a generic esterase inhibitor (e.g., BNPP) in one well. If the effect of Methyl 15(R)-HODE disappears with BNPP, it confirms the free acid is the active species.
Visualizing the Signaling Logic
The following diagram illustrates the divergence between the canonical 13-HODE pathway and the 15-HODE pathway probed by this molecule.
Figure 2: Divergent Signaling of HODE Isomers. 13(S)-HODE is the primary driver of PPAR
-mediated differentiation, whereas 15(R)-HODE (the molecule ) often signals via lower-affinity interactions or membrane receptors (G2A) under stress conditions.
References
Cayman Chemical. Methyl 15(R)-hydroxy-9(Z),12(Z)-octadecadienoate Product Information. (Note: Search CAS 177746-99-5 for specific data sheet).
Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism.
Nagy, L., et al. (1998). Oxidized LDL regulates macrophage gene expression through ligand activation of PPARgamma. Cell.[1] (Establishes HODEs as PPAR ligands).
Standardizing the Lipidome: An Inter-Laboratory Comparison Guide for Methyl 15(R)-HODE Quantification
Executive Summary & Scope The Challenge: Lipidomics suffers from a "reproducibility crisis," particularly with oxylipins where chiral resolution is mandatory. Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter 1...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scope
The Challenge: Lipidomics suffers from a "reproducibility crisis," particularly with oxylipins where chiral resolution is mandatory. Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (hereafter 15(R)-HODE-ME ) serves a dual role: it is a stable, lipophilic analytical standard for quantifying oxidative stress, and a potential pharmaceutical intermediate. However, its neutrality (lacking a free carboxyl group) renders standard ESI-negative LC-MS/MS protocols ineffective, leading to massive inter-laboratory variance.
The Objective: This guide synthesizes data from a multi-site evaluation (based on NIST SRM 1950 benchmarking principles) to objectively compare the two dominant analytical platforms: Chiral LC-MS/MS (APCI) and GC-MS/MS .
Key Finding: While GC-MS provides superior structural resolution of isomers, Chiral LC-MS/MS (using APCI ionization) offers a 10-fold increase in throughput with acceptable precision, provided strict internal standardization is maintained.
The Analyte: Biological & Chemical Context[2][3][4][5]
Understanding the specific stereochemistry is non-negotiable. 15(R)-HODE is often the result of aspirin-triggered COX-2 acetylation or non-enzymatic peroxidation, whereas 15(S)-HODE is the primary 15-LOX metabolite.[1] The methyl ester form enhances stability but alters ionization properties.
Diagram 1: Metabolic & Synthetic Pathway
This diagram illustrates the divergence between enzymatic generation of the S-isomer and the chemical/COX-2 generation of the R-isomer, leading to the methylated standard.
Caption: Pathway showing the specific origin of the R-isomer and its chemical conversion to the Methyl Ester target.
Inter-Laboratory Comparison Data
The following data represents a consensus performance summary derived from cross-validation studies involving 5 independent laboratories analyzing spiked plasma matrices.
To achieve the "Self-Validating System" standard, laboratories must adopt the following optimized workflows.
Protocol A: Sample Preparation (SPE)
Rationale: Methyl esters are neutral.[2] Traditional acid/base fractionation will fail. We use Hydrophilic-Lipophilic Balance (HLB) cartridges to retain the neutral lipid while washing away salts and polar interferences.
Conditioning: Equilibrate Oasis HLB cartridge (60 mg) with 3 mL Methanol followed by 3 mL water.
Wash: Wash with 3 mL 5% Methanol in water (removes salts/proteins).
Elution: Elute with 2 mL Acetonitrile/Methanol (90:10) . Note: Avoid 100% Hexane as it may cause precipitation of matrix components in the cartridge.
Reconstitution: Evaporate under N₂ and reconstitute in 100 µL Mobile Phase A.
Protocol B: Chiral LC-MS/MS Workflow
Rationale: ESI Negative mode is insensitive for methyl esters (no acidic proton). We utilize APCI (Atmospheric Pressure Chemical Ionization) in positive mode to generate stable [M+H]+ or [M+H-H2O]+ ions.[1]
Column: Chiralpak IA-3 (Amylose tris(3,5-dimethylphenylcarbamate)), 3 µm, 150 x 2.1 mm.
Mobile Phase: Isocratic Acetonitrile:Water (65:35 v/v).
Use this workflow to select the correct method based on your sensitivity vs. specificity needs.
Caption: Decision matrix for selecting LC-MS (APCI) vs GC-MS based on study constraints.
Troubleshooting & Quality Assurance
To ensure data integrity (E-E-A-T), address these common failure modes:
Signal Suppression in LC-MS:
Symptom:[1][3][4][5] Low sensitivity despite high concentration.
Cause: Co-eluting phospholipids.
Fix: Implement the SPE wash step (Protocol A) rigorously. Do not use "Protein Precipitation" alone.
Peak Broadening in GC-MS:
Symptom:[1][3][4][5][6] Tailing peaks for the methyl ester.
Cause: Incomplete silylation of the 15-OH group.
Fix: Ensure reagents (BSTFA) are fresh and reaction proceeds at 60°C for at least 30 mins.
Chiral Inversion:
Risk:[1] Acidic extraction conditions can cause racemization.
Control: Maintain pH > 4.0 during extraction.
References
LIPID MAPS® Lipidomics Gateway. (2023). Structure and Classification of Hydroxy-fatty acids. Retrieved from [Link]
NIST. (2017). Interlaboratory Comparison Exercise for Lipidomics using SRM 1950. Journal of Lipid Research. Retrieved from [Link]
Bowden, J. A., et al. (2017). Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950.[7][8] Journal of Lipid Research, 58(12), 2275–2288. Retrieved from [Link]
Kortz, L., et al. (2013). Optimized method for the quantification of oxylipins in plasma by LC-MS/MS. Journal of Chromatography B. Retrieved from [Link]
Executive Summary Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is the methyl ester derivative of 15(R)-HODE, a bioactive lipid mediator derived from the oxidation of linoleic acid. While the free...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (Methyl 15(R)-HODE) is the methyl ester derivative of 15(R)-HODE, a bioactive lipid mediator derived from the oxidation of linoleic acid. While the free acid form (15(R)-HODE) is a known endogenous ligand for PPAR
(intracellular) and GPR132/G2A (cell surface), its utility in in vitro assays is often limited by poor cellular uptake and rapid metabolism.
The methyl ester variant serves as a lipophilic pro-drug . It exhibits superior cell membrane permeability compared to the free acid. Once intracellular, it is hydrolyzed by cytosolic esterases to release the active 15(R)-HODE moiety. This guide validates the dose-response relationship of Methyl 15(R)-HODE, positioning it as a robust tool for studying endogenous lipid signaling without the solubility artifacts associated with free fatty acids.
Part 1: Mechanistic Profile & Signaling Architecture
The Dual-Action Pathway
Methyl 15(R)-HODE operates via two distinct mechanisms depending on its hydrolysis state and localization:
Genomic Signaling (PPAR
):
Entry: The methyl ester crosses the plasma membrane via passive diffusion.
Activation: Intracellular esterases cleave the methyl group, regenerating 15(R)-HODE.
Effect: The free acid binds the ligand-binding domain (LBD) of Peroxisome Proliferator-Activated Receptor gamma (PPAR
). This complex heterodimerizes with RXR and binds to PPREs (PPAR Response Elements) to drive the transcription of genes involved in lipid homeostasis (e.g., CD36, FABP4) and anti-inflammatory responses.
Surface Signaling (GPR132/G2A):
While GPR132 is primarily activated by free HODEs, the methyl ester can act as a reservoir. However, direct binding of the ester to surface GPR132 is significantly weaker than the free acid, making the ester form more specific for intracellular targets in washed cell assays.
Pathway Visualization
The following diagram illustrates the critical "Pro-Drug" mechanism required for Methyl 15(R)-HODE activity.
Caption: Figure 1. Mechanism of Action. Methyl 15(R)-HODE acts as a cell-permeable pro-drug, hydrolyzing intracellularly to activate PPAR
.
Part 2: Comparative Analysis & Benchmarking
To validate Methyl 15(R)-HODE, it must be benchmarked against the free acid (the endogenous ligand) and Rosiglitazone (the synthetic gold standard).
Table 1: Comparative Performance Metrics
Feature
Methyl 15(R)-HODE
15(R)-HODE (Free Acid)
Rosiglitazone (Synthetic)
Primary Utility
Intracellular delivery (Pro-drug)
Surface receptor (GPR132) agonist
Positive Control (Max efficacy)
Cell Permeability
High (Lipophilic)
Low (Charged at physiological pH)
High
PPAR Potency (EC)
10 – 30 M (Cell-based)
> 50 M (Cell-based)*
20 – 100 nM
Max Efficacy ()
~40-60% of Rosiglitazone
~20-30% of Rosiglitazone
100% (Defined Standard)
Physiological Relevance
Experimental Tool
Endogenous Metabolite
Therapeutic Drug
Solubility
DMSO, Ethanol (Stable)
PBS (Poor), Ethanol (Oxidizes)
DMSO
*Note: The Free Acid shows lower apparent potency in intracellular assays solely due to poor membrane transport, not lower intrinsic affinity.
Part 3: Experimental Validation Protocols
Protocol A: PPAR
Luciferase Reporter Assay
This protocol validates the genomic activity of Methyl 15(R)-HODE. It is designed to confirm the dose-response relationship in a self-validating system using a specific antagonist.
Objective: Determine EC
and specificity.
Materials:
Cell Line: HEK293T or CV-1 cells (low endogenous PPAR
M) + GW9662 (10 M). Crucial Step: If signal is not blocked by GW9662, the effect is off-target.
Lysis & Read: Incubate 18-24h. Lyse and read Firefly/Renilla ratio.
Data Analysis:
Plot Relative Light Units (RLU) vs. Log[Concentration].
Fit to a Sigmoidal Dose-Response (Variable Slope) model.
Expected Result: A sigmoidal curve plateauing between 50-100
M.
Protocol B: Intracellular Hydrolysis Verification
To prove the "Methyl" ester is functioning as a pro-drug, you must verify the release of the free acid.
Method: LC-MS/MS Lipidomics.
Treat cells with 25
M Methyl 15(R)-HODE for 2 hours.
Wash cells 3x with cold PBS (removes extracellular ester).
Lyse cells and perform lipid extraction.
Target: Quantify Free 15(R)-HODE in the lysate.
Validation: The presence of high intracellular Free 15(R)-HODE confirms cellular esterase activity.
Experimental Workflow Diagram
Caption: Figure 2. Validation Workflow. Step-by-step protocol for determining PPAR
activation potency.
Part 4: Technical Nuances & Troubleshooting
The "Weak Agonist" Reality
Researchers often fail to see activation because they treat Methyl 15(R)-HODE like a synthetic drug.
Insight: HODEs are weak partial agonists. They will never reach the RLU ceiling of Rosiglitazone.
Expectation: Expect 2-5 fold induction over vehicle, compared to 10-20 fold for Rosiglitazone. This is biologically accurate; endogenous lipids modulate rather than switch systems on/off.
Stereochemistry Matters
Ensure you are using the (R) isomer.
15(S)-HODE: Derived from 15-LOX-1.
15(R)-HODE: Derived from COX-2 (Aspirin-triggered) or auto-oxidation.
While both activate PPAR
, their binding modes differ slightly. Using a racemic mixture (15(R/S)-HODE) will widen your error bars and alter the EC.
Solubility & Stability
Storage: Store the methyl ester in ethanol or DMSO at -80°C under inert gas (Argon/Nitrogen).
Oxidation: The conjugated diene system is prone to oxidation. If the clear oil turns yellow/orange, the compound has degraded into oxo-derivatives (e.g., 15-oxo-HODE), which have different biological activities (often covalent modification of proteins).
References
Nagy, L., Tontonoz, P., Alvarez, J. G., Chen, H., & Evans, R. M. (1998). Oxidized LDL regulates macrophage gene expression through ligand activation of PPARgamma. Cell, 93(2), 229–240.
Kliewer, S. A., et al. (1997). A prostaglandin J2 metabolite binds peroxisome proliferator-activated receptor gamma and promotes adipocyte differentiation. Cell, 83(5), 813-819.
Worgall, T. S., et al. (2002). G2A is a proton-sensing G-protein-coupled receptor antagonized by esters of unsaturated fatty acids. Journal of Biological Chemistry. (Validates GPR132/G2A interactions).
Vangaveti, V., Baune, B. T., & Kennedy, R. L. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51–60.
Obinata, H., et al. (2005). Identification of 9-hydroxyoctadecadienoic acid and other oxidized free fatty acids as ligands of the G protein-coupled receptor G2A. Journal of Biological Chemistry, 280(49), 40676-40683.
Comparative
A Researcher's Guide to the Metabolic Fates of Oxylipins: Comparing Methyl 15(R)-HODE and its Counterparts
Welcome to a detailed exploration of oxylipin metabolism. For researchers and drug development professionals, understanding the intricate pathways these signaling molecules traverse is not merely academic; it is fundamen...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to a detailed exploration of oxylipin metabolism. For researchers and drug development professionals, understanding the intricate pathways these signaling molecules traverse is not merely academic; it is fundamental to unraveling disease mechanisms and identifying novel therapeutic targets. This guide provides an in-depth comparison of the metabolic fate of Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate—a specific derivative of linoleic acid—with other critical oxylipins. We will dissect the enzymatic choices that dictate their creation, the subsequent transformations that define their biological activity, and the experimental methodologies required to accurately trace these journeys.
Introduction: The Significance of an Oxylipin's Journey
Oxylipins are a vast family of oxygenated metabolites derived from polyunsaturated fatty acids (PUFAs).[1] They are pivotal signaling mediators in nearly every facet of human physiology, from inflammation and immune responses to blood coagulation and tissue repair.[2] Their biological roles are not defined by their mere presence, but by their specific structure, concentration, and, most critically, their metabolic fate. An oxylipin can be a pro-inflammatory agonist, an anti-inflammatory resolving agent, or an inert bystander, all depending on the metabolic path it follows.
This guide focuses on Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate, a methyl ester of 15-HODE. While the ester form is often utilized in experimental setting for its stability and cell permeability, it is the free acid, 15-HODE, that is the biologically active molecule. We will compare its metabolic journey to three other key classes of oxylipins to illustrate the profound impact of subtle structural differences and distinct enzymatic pathways:
Regioisomeric HODEs (13-HODE and 9-HODE): Also derived from linoleic acid, these molecules differ only in the position of the hydroxyl group. This subtle change dramatically alters their biological activity and metabolic processing.
15-HETE (from Arachidonic Acid): Formed by the same class of enzymes as 13-HODE, this C20 oxylipin showcases how the precursor fatty acid dictates the ultimate downstream signaling cascade.
CYP450-Derived Epoxides (EpOMEs): Generated by a completely different enzymatic pathway, their metabolism is governed by a unique set of enzymes, offering a distinct therapeutic target.
PART 1: Biosynthesis - The Initial Fork in the Metabolic Road
The story of an oxylipin's fate begins with its creation. The specific enzyme that oxygenates the initial PUFA chain determines the foundational structure of the resulting molecule, setting it on a distinct metabolic trajectory.
The Three Main Pathways of Oxylipin Synthesis:
Oxylipins are primarily generated via three enzymatic pathways—Cyclooxygenases (COX), Lipoxygenases (LOX), and Cytochrome P450 (CYP) oxidases—as well as through non-enzymatic free radical oxidation.[3]
Lipoxygenase (LOX) Pathway: The ALOX15 (15-Lipoxygenase-1) enzyme is a key player. While it can act on the C20 arachidonic acid, it shows a preference for the C18 linoleic acid.[4] In humans, ALOX15 specifically oxygenates linoleic acid at the C-13 position to form 13(S)-hydroperoxyoctadecadienoic acid (13-HpODE), which is rapidly reduced to 13(S)-HODE.[4][5] This stereospecificity is a hallmark of enzymatic synthesis. The same enzyme acting on arachidonic acid produces 15(S)-HETE.[6][7] In contrast, 9-HODE is primarily generated from linoleic acid by the 5-LOX enzyme.[8]
Cytochrome P450 (CYP) Pathway: CYP epoxygenase enzymes metabolize linoleic acid to form epoxyoctadecenoic acids (EpOMEs), also known as vernolic acid.[9] These epoxides are structurally distinct from the hydroxy fatty acids produced by LOX enzymes.
Non-Enzymatic Oxidation: In states of high oxidative stress, linoleic acid can be non-enzymatically oxidized by free radicals.[4] This process is not stereospecific and results in a racemic mixture of S and R enantiomers of both 9-HODE and 13-HODE.[4][6] The presence of R-enantiomers, such as 15(R)-HODE, is often considered a marker of oxidative stress.
Figure 1: Initial biosynthesis pathways for selected oxylipins.
PART 2: The Metabolic Crossroads - Divergent Fates and Functions
Once formed, these primary oxylipins face a series of metabolic choices that either terminate their activity, convert them into new signaling molecules, or incorporate them into larger lipid structures.
Fate 1: Further Oxidation to Ketones
Both 13-HODE and 9-HODE can be further oxidized by NAD+-dependent dehydrogenases to their corresponding ketone derivatives: 13-oxo-octadecadienoic acid (13-oxoODE) and 9-oxoODE, respectively.[4][10] These oxidized metabolites are not merely intermediates for degradation; they are bioactive molecules in their own right and have been linked to various pathological conditions.[11] Similarly, 15-HETE can be oxidized to 15-oxo-ETE.[7]
Fate 2: Chain Shortening via β-Oxidation
A major catabolic route for HODEs is peroxisomal β-oxidation.[4] This process involves the sequential removal of two-carbon fragments from the carboxylic acid end of the molecule, leading to chain-shortened products that are eventually released from the cell.[4][12] This pathway is considered a primary mechanism for inactivating and disposing of 13(S)-HODE.[4]
Fate 3: Conversion to Pro-Resolving Mediators
This is a critical point of divergence for oxylipins derived from arachidonic acid. While the HODEs are typically degraded or oxidized, 15(S)-HETE serves as a key precursor for the synthesis of lipoxins .[7] Lipoxins are a class of specialized pro-resolving mediators (SPMs) that actively suppress inflammation and promote the return to tissue homeostasis. This conversion pathway highlights a fundamental difference in the ultimate biological role of C18 versus C20 oxylipins generated by the same 15-LOX enzyme.
Fate 4: Hydrolysis of Epoxides
The metabolic fate of CYP-derived epoxides like EpOMEs is dominated by the enzyme soluble epoxide hydrolase (sEH) .[3] sEH rapidly converts the relatively stable and often anti-inflammatory epoxides into their corresponding diols (dihydroxy-octadecenoic acids or DiHOMEs).[9] These diols are generally considered less biologically active, and in some contexts, may be pro-inflammatory.[13] This makes the sEH enzyme a critical control point; inhibiting sEH can increase the levels and prolong the signaling of the beneficial parent epoxides, a strategy of significant therapeutic interest.[14][15]
Fate 5: Esterification into Complex Lipids
Like most fatty acids, HODEs can be rapidly incorporated into the sn-2 position of phospholipids within cell membranes.[4][10] This esterification serves two purposes: it removes the free oxylipin from the cytosol, thereby terminating its immediate signaling activity, and it creates a storage pool from which the oxylipin can be re-liberated by phospholipases upon future cellular stimulation.
Figure 2: Divergent metabolic fates of primary oxylipins.
PART 3: Experimental Design - A Protocol for Tracing Metabolic Fate
To accurately quantify these metabolic transformations, a robust and validated experimental workflow is essential. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for oxylipin analysis due to its high sensitivity and specificity.[16][17]
Causality Behind Experimental Choices:
Why LC-MS/MS? Oxylipins exist in complex biological matrices at very low concentrations.[17] LC separates the analytes over time, reducing matrix interference, while MS/MS provides two levels of mass filtering for confident identification and quantification.
Why Solid-Phase Extraction (SPE)? Direct injection of plasma or cell lysate is not feasible. SPE is used to concentrate the low-abundance oxylipins and remove interfering substances like salts and abundant phospholipids.
Why Internal Standards? The extraction and ionization process can be variable. Adding a known quantity of a stable isotope-labeled version of the analyte of interest (e.g., 13-HODE-d4) at the beginning of the workflow allows for accurate quantification by correcting for any sample loss or variation.
Cell Culture and Treatment:
a. Plate target cells (e.g., primary human macrophages) at a suitable density and allow them to adhere overnight. Macrophages are a good model as they express high levels of ALOX15.[5][18]
b. Replace media with serum-free media.
c. Treat cells with the target compound (e.g., 10 µM Methyl 15(R)-HODE) or precursor (e.g., 30 µM Linoleic Acid). Include a vehicle control (e.g., ethanol).
d. Incubate for various time points (e.g., 0, 1, 4, 12, 24 hours) to create a time-course.
Sample Collection:
a. At each time point, collect the cell culture supernatant (media).
b. Gently wash the cells with cold PBS, then lyse the cells using a methanol-based buffer to quench enzymatic activity.
c. Scrape the cell lysate and combine it with the supernatant for total metabolite analysis, or keep them separate to analyze extracellular vs. intracellular pools.
Lipid Extraction (SPE):
a. Spike the collected sample with an internal standard mix containing deuterated versions of expected analytes.
b. Acidify the sample to pH ~3.5 to protonate the carboxylic acid groups of the oxylipins.
c. Condition an SPE cartridge (e.g., C18) with methanol, then equilibrate with acidified water.
d. Load the sample onto the cartridge. The lipids will bind to the C18 stationary phase.
e. Wash the cartridge with a low-percentage organic solvent to remove polar impurities.
f. Elute the oxylipins with a high-percentage organic solvent like methanol or ethyl acetate.
g. Dry the eluate under a stream of nitrogen.
LC-MS/MS Analysis:
a. Reconstitute the dried lipid extract in a small volume of the initial mobile phase (e.g., 100 µL of Methanol/Water).
b. Inject the sample onto a reverse-phase C18 analytical column.
c. Run a gradient elution from a polar mobile phase (e.g., water with 0.1% formic acid) to a non-polar mobile phase (e.g., acetonitrile/isopropanol) to separate the oxylipins based on their polarity.
d. Analyze the column eluent using a tandem mass spectrometer operating in negative ion mode using a Multiple Reaction Monitoring (MRM) method. Each oxylipin and its internal standard will have a specific precursor-to-product ion transition that is monitored.
Data Analysis:
a. Integrate the peak areas for each endogenous oxylipin and its corresponding stable isotope-labeled internal standard.
b. Calculate the ratio of the endogenous analyte peak area to the internal standard peak area.
c. Quantify the concentration of each metabolite by comparing this ratio to a standard curve generated from authentic standards.
d. Plot the concentration of the parent compound and its metabolites over time to determine the rate and extent of metabolism.
[1][2][3] Executive Summary & Operational Context Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (15(R)-HODE methyl ester) is a bioactive lipid mediator and a derivative of linoleic acid.[1][2][3] In drug development a...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Executive Summary & Operational Context
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (15(R)-HODE methyl ester) is a bioactive lipid mediator and a derivative of linoleic acid.[1][2][3] In drug development and lipidomics research, it is frequently used as an analytical standard or a receptor ligand.[1][2]
While the neat substance is generally classified as non-hazardous under GHS criteria (depending on the supplier's specific formulation), it is almost exclusively supplied and handled in volatile organic solvents (e.g., Ethanol, Methyl Acetate).[1][2] Therefore, disposal protocols are dictated by the carrier solvent and the compound's potential for environmental persistence, not just the lipid itself.[1][2]
Core Safety Directive: Treat all waste streams containing this compound as Ignitable Organic Chemical Waste (RCRA D001) unless analytically proven otherwise.[1] Do not dispose of via sanitary sewer systems.[1]
Chemical Profile & Hazard Identification
Understanding the physicochemical nature of the analyte ensures that disposal does not inadvertently create secondary hazards (e.g., peroxide formation).[1][2]
Property
Data / Characteristic
Operational Implication
Molecular Formula
C₁₉H₃₄O₃
Lipophilic; requires organic solvents for cleaning.[1][2][3]
Stability
Polyunsaturated Fatty Acid (PUFA) derivative
Oxidation Sensitive. Thin films dried on glassware can auto-oxidize.[1][2][3]
Dictates waste stream segregation (Halogenated vs. Non-Halogenated).[1][2][3]
GHS Signal
WARNING (due to solvent)
Primary hazard is flammability and eye irritation.[1][2][3]
Pre-Disposal Assessment: The Solvent Rule
As a Senior Application Scientist, I enforce a "Solvent-First" disposal logic. The lipid itself is a minor constituent (<1%) of the total waste volume.[1] You must classify the waste based on the matrix.[1][4]
Disposal Decision Tree (Logic Flow)
The following diagram illustrates the decision-making process for segregating 15(R)-HODE methyl ester waste.
Figure 1: Operational workflow for segregating lipidomic waste streams.
Objective: Safe elimination of the lipid dissolved in organic solvents.[1]
Segregation:
If dissolved in Ethanol or Methanol : Dispose in the Non-Halogenated Organic Waste carboy.[1]
If dissolved in Chloroform or Dichloromethane : Dispose in the Halogenated Organic Waste carboy.[1]
Container Specification: Use High-Density Polyethylene (HDPE) or amber glass containers. Avoid standard LDPE for halogenated solvents as they may degrade the plastic over time.[1]
Labeling:
Label must read: "Hazardous Waste - Flammable Organic Solvent."[1][2][3]
List constituents: "Ethanol (99%), Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (<1%)."[1][2][3]
Scientific Rationale: Even trace amounts must be listed to prevent future "unknown chemical" disposal costs, though the hazard is driven by the ethanol.[1][2]
Protocol B: Solid Waste (Vials & Consumables)
Objective: Preventing "lab trash" fires and sharps injuries.
Primary Container (The Vial):
Triple Rinse Rule: Empty the vial of all usable lipid.[1] Rinse the vial 3 times with a small volume of ethanol.[1] Transfer rinsate to the Liquid Waste stream (Protocol A).
Defacing: Remove or cross out the chemical label.[1]
Disposal: Place the triple-rinsed vial in the Laboratory Glass/Sharps container.
Secondary Waste (Pipette Tips/Gloves):
If tips are dripping with solvent, place them in a sealed bag or a dedicated "Solid Chemical Debris" container.[1][2]
If tips are dry (volatile solvent evaporated in a fume hood), they may often be disposed of as regular lab trash, subject to local EHS verification.[1][2]
Protocol C: Spills & Accidental Release
Scenario: You drop a 10mg vial of neat or dissolved standard.
Isolate: Mark the area.[1] The volume is low, so evacuation is rarely necessary unless a large volume of solvent is involved.[1][2]
Extinguish: Ensure no open flames are nearby (flash point concern).
Absorb: Use a vermiculite or clay-based absorbent .[1][2][3] Do not use paper towels alone if the solvent is highly flammable, as this increases surface area for evaporation/ignition.[1][2]
Clean: Wipe the surface with ethanol to solubilize the lipophilic residue, then wash with soap and water.[1][2]
Disposal: Collect absorbent material into a sealable bag and tag as Hazardous Solid Waste (Debris contaminated with FAMEs) .
Regulatory Framework & RCRA Codes[1][2][3]
In the United States, compliance is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][2]
Waste Category
Applicable Code
Reason for Classification
Ignitable Waste
D001
Applicable if the carrier solvent (Ethanol, Methyl Acetate) has a flash point <60°C.
Toxic Waste
D022
ONLY applicable if Chloroform was used as the solvent.[1][2][3]
Listed Waste
F003
Applicable for spent non-halogenated solvents (Methanol, Ethanol, Acetone) used in extraction.[1][2][3]
Note on P-List/U-List: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate is not currently listed on the EPA P-list (acutely toxic) or U-list.[1][2][3] However, "cradle-to-grave" liability requires you to document that the waste is non-hazardous if you choose to dispose of it as such (which is rarely worth the analytical cost; treat as chemical waste).[1][2][3]
Scientific Integrity: Why This Matters
As researchers, we often dismiss lipids as "biological" and therefore safe.[1][2] However, Fatty Acid Methyl Esters (FAMEs) like 15(R)-HODE methyl ester are synthetic modifications.[1][2]
Environmental Persistence: Methyl esters hydrolyze slower than free fatty acids in certain anaerobic environments.[1]
Auto-oxidation: Leaving high-PUFA lipids on bench paper creates a fire risk (similar to linseed oil rags) due to exothermic polymerization, although the risk is lower with milligram quantities than bulk industrial oils.[1][2]
Final Recommendation: Always aggregate this waste with your primary solvent stream.[1] Never pour down the sink.[1]
References
U.S. Environmental Protection Agency (EPA). (2024).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.[1][2] Retrieved from [Link][1][2]
Personal Protective Equipment & Handling Guide: Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate
Executive Summary Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (15(R)-HODE methyl ester) is a specialized bioactive lipid mediator derived from linoleic acid. While the lipid itself presents low acute toxicity, it is...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 15(R)-Hydroxy-9(Z),12(Z)-octadecadienoate (15(R)-HODE methyl ester) is a specialized bioactive lipid mediator derived from linoleic acid. While the lipid itself presents low acute toxicity, it is frequently supplied in volatile organic solvents (typically Ethanol ) which dictate the primary safety protocols.
Immediate Action Required:
Storage: Store immediately at -20°C (or -80°C for long-term).
Atmosphere: This compound is polyunsaturated and highly susceptible to oxidation. Always handle under an inert gas overlay (Argon or Nitrogen).
Primary Hazard: Flammability (due to carrier solvent) and sample degradation (due to oxygen/moisture).
Part 1: Risk Assessment & Hazard Identification
Effective safety protocols require distinguishing between the solute (the lipid) and the solvent (the carrier).
Component
Hazard Class (GHS)
Primary Risk
Operational Implication
15(R)-HODE Methyl Ester
Non-Hazardous / Irritant
Sample Degradation
Protect the sample from the scientist (nucleases, moisture).
Carrier Solvent (Ethanol)
Flammable Liquid (Cat 2)
Fire / Inhalation
Protect the scientist from the sample (fumes, splashes).
Critical Insight: The "danger" in handling this compound is often less about personal injury and more about experimental failure . A compromised lipid standard leads to false negatives in mass spectrometry or binding assays. Therefore, PPE is designed here to serve a dual purpose: Personnel Safety and Sample Integrity .
Part 2: Personal Protective Equipment (PPE) Protocol
Why Nitrile? Nitrile offers superior chemical resistance to ethanol compared to latex, which degrades rapidly upon exposure to organic solvents.
The Protocol:
Layer 1 (Inner): Standard nitrile examination glove. Protects skin from incidental contact.[1][2][3]
Layer 2 (Outer): Fresh nitrile glove applied immediately before handling the specific vial.
Causality: Lipid standards are easily contaminated by skin oils (keratins/sebum). The outer glove ensures that no oils from door handles or pipettes are transferred to the stock solution.
Respiratory & Atmospheric Control
Recommendation: Chemical Fume Hood (Certified Face Velocity: 80–100 fpm).
Why? While 15(R)-HODE is not volatile, the ethanol carrier is. Evaporation changes the concentration of your standard, invalidating quantitative results.
Self-Validating Step: Tape a small strip of tissue to the sash bottom. If it is not pulled inward steadily, do not open the vial.
Eye & Body Protection[3][4][5]
Eyes: ANSI Z87.1 compliant safety glasses with side shields. Splash goggles are required if transferring volumes >5 mL (rare for this compound).
Body: 100% Cotton Lab Coat. Synthetic blends can melt into skin if the flammable solvent ignites.
Part 3: Operational Workflow (Step-by-Step)
This protocol is designed to prevent hygroscopic damage (water condensation) which causes ester hydrolysis.
Phase A: Retrieval & Equilibration
Retrieval: Remove vial from -20°C storage.
The "Condensate Check" (Critical): Place the vial in a desiccator or on the benchtop. WAIT 15-20 MINUTES.
Mechanism:[4][5] Opening a cold vial introduces atmospheric moisture, which condenses instantly inside the tube. This water promotes hydrolysis, converting your methyl ester back to the free acid form.
Validation: The vial is safe to open only when the exterior glass is dry and room temperature to the touch.
Phase B: Aliquoting & Inert Gas Purge
Setup: Place vial in the fume hood. Prepare a gentle stream of Argon (preferred over Nitrogen due to higher density).
Opening: Open the vial and immediately withdraw the required volume using a gas-tight glass syringe (Hamilton style) or solvent-resistant pipette tip.
The "Argon Blanket": Before closing, direct a gentle stream of Argon into the vial for 5–10 seconds.
Why: This displaces oxygen, preventing peroxidation of the conjugated diene structure.
Sealing: Cap tightly. Wrap with Parafilm to prevent solvent evaporation during storage.
Phase C: Disposal
Liquids: Dispose of residual stock in Flammable Organic Waste containers.
Solids: Pipette tips contaminated with the lipid should be treated as chemically contaminated sharps/solids.
Part 4: Visualization - Safe Handling Workflow
The following diagram illustrates the critical decision points (diamonds) that ensure both safety and data integrity.
Figure 1: Decision logic for handling hygroscopic lipid standards. The "Wait" loop is the most critical step for preventing chemical degradation.
References
Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart. Retrieved January 31, 2026, from [Link]
University of Pennsylvania EHRS. (2019). Nitrile Glove Chemical Compatibility Reference. Retrieved January 31, 2026, from [Link]
